Navigating the Synthesis and Application of 4-Iodo-2-methoxy-3-methylpyridine: A Technical Guide for Advanced Research
For Researchers, Scientists, and Drug Development Professionals Foreword In the landscape of modern medicinal chemistry and materials science, substituted pyridines represent a cornerstone of molecular design. Their vers...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Foreword
In the landscape of modern medicinal chemistry and materials science, substituted pyridines represent a cornerstone of molecular design. Their versatile electronic properties and capacity for diverse functionalization make them privileged scaffolds in the development of novel therapeutics and functional materials. This guide focuses on a specific, and likely novel, derivative: 4-Iodo-2-methoxy-3-methylpyridine . While a specific CAS number for this compound is not readily found in public databases, this document serves as a forward-looking technical guide. By leveraging established synthetic methodologies for analogous structures and predicting its reactivity and spectroscopic characteristics, we aim to provide researchers with a robust framework for its synthesis, characterization, and potential applications, particularly in the realm of drug discovery.
Chemical Identity and Physicochemical Properties (Predicted)
While a definitive CAS number for 4-Iodo-2-methoxy-3-methylpyridine is not currently registered, we can predict its fundamental properties based on its constituent functional groups.
Property
Predicted Value
Rationale
Molecular Formula
C₇H₈INO
Based on the chemical structure.
Molecular Weight
249.05 g/mol
Calculated from the molecular formula.
Appearance
Off-white to pale yellow solid
Typical for iodinated aromatic compounds.
Solubility
Soluble in organic solvents (e.g., DCM, Chloroform, Ethyl Acetate, THF). Insoluble in water.
Expected behavior for a non-polar aromatic compound.
Reactivity
The C-I bond is susceptible to a variety of cross-coupling reactions. The pyridine ring can undergo further electrophilic or nucleophilic substitution.
The electron-donating methoxy and methyl groups will influence the regioselectivity of further reactions.
Proposed Synthesis and Purification
The synthesis of 4-Iodo-2-methoxy-3-methylpyridine can be approached through several strategic routes. A plausible and efficient method involves the iodination of a pre-functionalized pyridine ring. Below is a proposed synthetic protocol based on established literature for similar compounds.
Synthetic Workflow
Caption: Proposed synthetic workflow for 4-Iodo-2-methoxy-3-methylpyridine.
Detailed Experimental Protocol
Materials:
2-Methoxy-3-methylpyridine
N-Iodosuccinimide (NIS)
Acetonitrile (anhydrous)
Dichloromethane (DCM)
Saturated aqueous sodium thiosulfate solution
Brine
Anhydrous sodium sulfate
Silica gel for column chromatography
Hexanes and Ethyl Acetate (for chromatography)
Procedure:
Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-methoxy-3-methylpyridine (1.0 eq).
Reagent Addition: Dissolve the starting material in anhydrous acetonitrile. To this solution, add N-Iodosuccinimide (1.1 eq) portion-wise at room temperature.
Reaction Progression: The reaction mixture is then heated to reflux and monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.
Work-up: Upon completion, the reaction is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is redissolved in dichloromethane and washed sequentially with saturated aqueous sodium thiosulfate solution to quench any remaining iodine, followed by brine.
Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo to yield the crude product.
Purification: The crude material is purified by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure 4-Iodo-2-methoxy-3-methylpyridine.
Spectroscopic Characterization (Predicted)
The identity and purity of the synthesized 4-Iodo-2-methoxy-3-methylpyridine would be confirmed through standard spectroscopic techniques. The expected data are as follows:
Technique
Expected Data
¹H NMR
- Aromatic protons on the pyridine ring would appear as doublets in the δ 7.0-8.5 ppm region. - The methoxy group protons would be a singlet around δ 3.9-4.1 ppm. - The methyl group protons would be a singlet around δ 2.2-2.4 ppm.
¹³C NMR
- The carbon bearing the iodine atom would be shifted upfield due to the "heavy atom effect". - The carbon of the methoxy group would appear around δ 55-60 ppm. - The carbon of the methyl group would appear in the upfield region, around δ 15-20 ppm.
Mass Spec (MS)
The mass spectrum would show a molecular ion peak [M]⁺ corresponding to the molecular weight of the compound (249.05 g/mol ).
Infrared (IR)
- C-H stretching of the aromatic ring and alkyl groups. - C=C and C=N stretching of the pyridine ring. - C-O stretching of the methoxy group. - C-I stretching at lower wavenumbers.
Applications in Drug Discovery and Organic Synthesis
The strategic placement of the iodo, methoxy, and methyl groups on the pyridine ring makes 4-Iodo-2-methoxy-3-methylpyridine a highly valuable building block in medicinal chemistry and organic synthesis.
Role in Cross-Coupling Reactions
The carbon-iodine bond is particularly labile, making it an excellent substrate for a variety of transition-metal-catalyzed cross-coupling reactions. These reactions are fundamental in the construction of complex molecular architectures found in many pharmaceutical agents.
The ability to introduce new carbon-carbon and carbon-heteroatom bonds at the 4-position of the pyridine ring allows for the systematic exploration of the chemical space around this scaffold. This is a common strategy in lead optimization to enhance potency, selectivity, and pharmacokinetic properties of drug candidates.
Inspiration from Structurally Similar Compounds
The utility of iodo-pyridines is well-documented. For instance, various substituted pyridines are key intermediates in the synthesis of proton pump inhibitors and other pharmaceuticals.[1] The presence of the methoxy and methyl groups can also influence the biological activity and metabolic stability of the final compounds. Natural products have historically been a significant source of bioactive compounds, and synthetic modifications of such scaffolds are a key aspect of drug discovery.[2]
Safety and Handling
As with any halogenated organic compound, 4-Iodo-2-methoxy-3-methylpyridine should be handled with appropriate safety precautions. It is predicted to be harmful if swallowed, and may cause skin and eye irritation.[3] Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. All manipulations should be performed in a well-ventilated fume hood.
Conclusion
While 4-Iodo-2-methoxy-3-methylpyridine may not be a commercially available compound with a registered CAS number, its synthesis is achievable through established chemical transformations. Its predicted reactivity, particularly in cross-coupling reactions, positions it as a valuable building block for the synthesis of novel, highly functionalized pyridine derivatives. This guide provides a foundational understanding for researchers to synthesize, characterize, and explore the potential of this compound in their respective fields, from drug discovery to materials science.
Google Patents. CN103420902A - Preparation method of 2-chloro-4-iodo-5-methylpyridine.
National Center for Biotechnology Information. 2-Iodo-3-methoxy-6-methylpyridine. [Link]
MDPI. Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. [Link]
MDPI. Nature-Inspired Molecules as Inhibitors in Drug Discovery. [Link]
Google Patents. CN103664886A - Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole.
Technical Guide: Synthesis of 4-Iodo-2-methoxy-3-methylpyridine
The following technical guide details the synthesis of 4-Iodo-2-methoxy-3-methylpyridine , a critical heterocyclic building block used in the development of GLP-1 receptor agonists and other pharmaceutical agents. Execut...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the synthesis of 4-Iodo-2-methoxy-3-methylpyridine , a critical heterocyclic building block used in the development of GLP-1 receptor agonists and other pharmaceutical agents.
Primary Application: Intermediate for Suzuki-Miyaura cross-coupling in the synthesis of pyrazolopyridine-based GLP-1 receptor agonists (e.g., Compound 6g in EP3517538A1).[2]
Synthetic Challenge: The primary difficulty lies in the regioselective introduction of the iodine atom at the C4 position in the presence of the C3-methyl group, and the subsequent installation of the C2-methoxy group without displacing the labile C4-iodide.
Retrosynthetic Analysis
To design a robust synthetic route, we must analyze the electronic properties of the pyridine ring. The C3-methyl group blocks the C3 position but also sterically hinders C2 and C4. The C2-methoxy group is an ortho, para-director, which would direct electrophilic iodination to C5 (undesired).[2] Therefore, a direct iodination of 2-methoxy-3-methylpyridine is not viable.[2]
We propose a Functional Group Interconversion (FGI) strategy relying on the activation of the C4 position via N-oxide chemistry, followed by a high-fidelity Sandmeyer Iodination and a regioselective Nucleophilic Aromatic Substitution (S
The objective is to install a nitrogen handle at C4. The 2-chloro-3-methylpyridine starting material is oxidized to its N-oxide to activate the C4 position for electrophilic nitration.[2]
Rationale: The N-oxide group activates the C4 position towards nucleophilic attack, but in standard nitration (electrophilic), the N-oxide directs to C4 via a specific mechanism involving the NO
attack on the activated species.[2] The C3-methyl group sterically hinders C2 and C4, but C4 is electronically favored over C2/C6 in N-oxides.
Mechanism: Single electron transfer reduction of the nitro group to the amine. This step typically also deoxygenates the N-oxide (restoring the pyridine) under these conditions, or a separate PCl
Suspend 4-amino-2-chloro-3-methylpyridine in dilute H
SO at 0-5°C.
Add aqueous NaNO
dropwise to form the diazonium salt.
Add an aqueous solution of KI dropwise.
Allow to warm to RT and then heat to 60°C to facilitate N
evolution.
Key Control: Maintain temperature <5°C during diazotization to prevent phenol formation.
Outcome:2-Chloro-4-iodo-3-methylpyridine .
Phase 3: Regioselective Methoxylation
Direct methoxylation of the 2-chloro-4-iodo intermediate poses a risk: the C4-iodo group is a labile leaving group and may compete with C2-chloro for displacement by methoxide.[2] To ensure C2 selectivity, we employ a Halogen Exchange (Halex) strategy to convert C2-Cl to C2-F, creating a significant reactivity differential (F >> I for S
Step 5: Halogen Exchange (Optional but Recommended)[2]
Reagents: KF (spray-dried), 18-Crown-6, Sulfolane or DMSO.[2]
Conditions: 140°C, 4 h, anhydrous.
Mechanism: Nucleophilic aromatic substitution where F displaces Cl. The C4-I bond is weaker but C2 is more activated by the ring nitrogen for attack by the "hard" fluoride ion.
Toxic gas (NO) evolution.[2] Use efficient scrubbing.
Halex
KF / 18-C-6
2.0 / 0.1
18-Crown-6 is toxic.[2] Sulfolane requires high temp workup.
SAr
NaOMe
1.05
Moisture sensitive. Excess base may attack C4-I.
Troubleshooting & Optimization
Issue: Low Regioselectivity in Methoxylation
If skipping the Halex step (Step 5) and reacting 2-Chloro-4-iodo-3-methylpyridine directly with NaOMe:
Risk: Formation of 4-methoxy-2-chloropyridine (via C4 attack) or 2,4-dimethoxypyridine.[2]
Mitigation: Use Lithium Methoxide (LiOMe) instead of NaOMe.[2] The lithium cation coordinates tightly with the ring nitrogen, directing the alkoxide attack to the C2 position (Complex Induced Proximity Effect).[2]
Alternative: Perform the methoxylation on the 4-amino-2-chloro intermediate (Step 2 product). The amino group deactivates the ring, requiring harsher conditions (Pd-catalyzed Buchwald etherification), but it guarantees C2 selectivity as C4 is blocked by the amine.[2]
Issue: Iodine Loss during Sandmeyer
Cause: Overheating or radical side reactions.
Solution: Use t-Butyl Nitrite (tBuONO) and Iodine (I
) in acetonitrile (non-aqueous Sandmeyer).[2] This radical-mediated process is often cleaner for electron-deficient pyridines.[2]
References
Patent Protocol (GLP-1 Agonists): Chugai Pharmaceutical Co Ltd.[2][3] Pyrazolopyridine derivative having GLP-1 receptor agonist effect.[2][8] EP3517538A1. (Describes use of Compound 6g). Available at: [2]
Regioselectivity in Pyridines: Nucleophilic C–H Etherification of Heteroarenes. NCBI. Available at: [Link]
A Technical Guide to 4-Iodo-2-methoxy-3-methylpyridine: Synthesis, Reactivity, and Applications
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of modern medicinal and process chemistry, substituted heterocyclic compounds are fundamental building block...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals
Introduction
In the landscape of modern medicinal and process chemistry, substituted heterocyclic compounds are fundamental building blocks for the synthesis of complex molecular architectures. Among these, functionalized pyridines are of paramount importance due to their prevalence in pharmaceuticals, agrochemicals, and materials science. 4-Iodo-2-methoxy-3-methylpyridine is a strategically-functionalized pyridine derivative offering multiple, distinct reaction sites. The presence of an iodo group at the 4-position, a methoxy group at the 2-position, and a methyl group at the 3-position provides a versatile platform for sequential and site-selective chemical modifications.
The electron-deficient nature of the pyridine ring, combined with the unique electronic properties of its substituents, makes this molecule a highly valuable synthon. The carbon-iodine bond is particularly amenable to a wide array of palladium-catalyzed cross-coupling reactions, serving as a primary handle for introducing molecular complexity. This guide provides a comprehensive technical overview of 4-Iodo-2-methoxy-3-methylpyridine, detailing its chemical properties, a robust synthetic strategy, its reactivity profile, and its applications as a key intermediate in drug discovery and development.
Chemical Identity and Physicochemical Properties
The structural and chemical properties of a building block are critical for planning its use in synthesis. While specific experimental data for 4-Iodo-2-methoxy-3-methylpyridine is not widely published, its properties can be reliably predicted based on its structure and comparison with closely related analogues.[1] The IUPAC name for the compound is confirmed as 4-Iodo-2-methoxy-3-methylpyridine.
Table 1: Chemical and Physical Properties of 4-Iodo-2-methoxy-3-methylpyridine
Property
Value
Source/Comment
IUPAC Name
4-Iodo-2-methoxy-3-methylpyridine
IUPAC Nomenclature
CAS Number
Not assigned
No CAS number is currently registered for this specific isomer.
The synthesis of polysubstituted pyridines often requires a multi-step, regioselective approach. A plausible and efficient de novo synthetic route for 4-Iodo-2-methoxy-3-methylpyridine can be adapted from established methodologies for related pyridine systems. The following pathway begins with the commercially available precursor 2-methoxy-3-methylpyridine (also known as 2-methoxy-3-picoline).
The key steps involve:
N-Oxidation: Activation of the pyridine ring towards electrophilic substitution.
Nitration: Introduction of a nitro group at the C4 position, directed by the N-oxide.
Reduction: Conversion of the nitro group to an amine.
Diazotization & Iodination: Transformation of the amino group into the target iodo group via a Sandmeyer-type reaction.
Caption: Proposed multi-step synthesis of 4-Iodo-2-methoxy-3-methylpyridine.
Reactivity and Strategic Applications
The utility of 4-Iodo-2-methoxy-3-methylpyridine as a synthetic intermediate stems from the orthogonal reactivity of its functional groups.
The C4-Iodo Group: This is the most reactive site for synthetic elaboration. The carbon-iodine bond is a premier functional handle for transition metal-catalyzed cross-coupling reactions. This allows for the formation of new carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity. Common transformations include:
Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form biaryl or vinyl-pyridine structures.[3]
Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.[4]
Heck Coupling: Reaction with alkenes.
Buchwald-Hartwig Amination: Formation of C-N bonds with amines.
The C2-Methoxy Group: The methoxy group is relatively stable but can undergo nucleophilic aromatic substitution (SNAr) under forcing conditions (e.g., strong acid or base at high temperatures) to yield pyridin-2-ones or be converted to other alkoxy or amino derivatives.
The C3-Methyl Group: While the least reactive site, the methyl group can be a site for functionalization. For instance, it can undergo free-radical halogenation or oxidation under specific conditions, or its protons can be activated for deprotonation if adjacent to a strongly electron-withdrawing group.
This differential reactivity enables a synthetic strategy where the iodo group is modified first via robust palladium catalysis, leaving the other positions intact for potential subsequent transformations.
Caption: Role of the iodo group in palladium-catalyzed cross-coupling reactions.
This section provides a representative, self-validating protocol for a Suzuki-Miyaura coupling reaction, a cornerstone transformation utilizing aryl iodides.
Objective: To synthesize 4-(4-methoxyphenyl)-2-methoxy-3-methylpyridine.
Materials:
4-Iodo-2-methoxy-3-methylpyridine (1.0 equiv)
4-Methoxyphenylboronic acid (1.2 equiv)
Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)
Triphenylphosphine [PPh₃] (0.04 equiv)
Potassium carbonate (K₂CO₃) (3.0 equiv)
1,4-Dioxane (solvent)
Water (co-solvent)
Procedure:
Vessel Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-Iodo-2-methoxy-3-methylpyridine, 4-methoxyphenylboronic acid, and K₂CO₃.
Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Nitrogen or Argon) three times. This is critical to prevent oxidation of the palladium catalyst.
Catalyst Addition: Under a positive pressure of inert gas, add Pd(OAc)₂ and PPh₃. The in situ formation of the Pd(PPh₃)ₓ catalyst avoids the need for air-sensitive pre-catalysts.
Solvent Addition: Add 1,4-dioxane and water (typically a 4:1 to 10:1 ratio). The aqueous phase is essential for dissolving the base and facilitating the transmetalation step.
Reaction: Heat the mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS. The disappearance of the starting iodide is a key indicator of completion (typically 4-12 hours).
Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.
Purification: Concentrate the organic phase in vacuo. Purify the resulting crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.
Validation: Confirm the structure and purity of the isolated product using ¹H NMR, ¹³C NMR, and mass spectrometry. The expected outcome is a high-purity solid with spectroscopic data consistent with the 4-(4-methoxyphenyl)-2-methoxy-3-methylpyridine structure.
Safety and Handling
Substituted iodopyridines require careful handling due to their potential toxicity and irritant properties. While a specific Safety Data Sheet (SDS) for 4-Iodo-2-methoxy-3-methylpyridine is not available, data from analogous compounds like 3-iodopyridine and other halogenated pyridines should be used as a guide for safe laboratory practices.[5][6][7][8]
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[9]
Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).[7][9]
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors.[7] Wash hands thoroughly after handling.[6]
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[5][9]
Conclusion
4-Iodo-2-methoxy-3-methylpyridine stands out as a highly valuable and versatile building block for organic synthesis. Its well-differentiated functional groups, particularly the synthetically crucial iodo moiety, provide chemists with a reliable handle for constructing complex molecular frameworks through modern cross-coupling chemistry. While detailed experimental data for this specific isomer remains to be broadly published, its synthesis and reactivity can be confidently predicted from established chemical principles. This guide serves as a foundational resource for researchers aiming to leverage the unique synthetic potential of this compound in drug discovery, materials science, and beyond.
References
National Center for Biotechnology Information. (n.d.). 4-Iodo-2-methoxy-3-(pyrrolidin-3-yl)pyridine. PubChem. Retrieved from [Link]
MDPI. (2025). Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction. Retrieved from [Link]
Frontiers. (2020). Hypervalent Iodine Reagents in Palladium-Catalyzed Oxidative Cross-Coupling Reactions. Retrieved from [Link]
PubChemLite. (n.d.). 4-iodo-2-methoxy-5-methylpyridine (C7H8INO). Retrieved from [Link]
Chemsrc. (2025). 5-iodo-2-methoxy-3-methylpyridine | CAS#:234107-95-0. Retrieved from [Link]
American Chemical Society. (2021). Pd-Catalyzed ipso,meta-Dimethylation of ortho-Substituted Iodoarenes via a Base-Controlled C–H Activation Cascade with Dimethyl Carbonate. Retrieved from [Link]
National Center for Biotechnology Information. (2023). Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides. PMC. Retrieved from [Link]
FooDB. (2010). Showing Compound 4-Methylpyridine (FDB004424). Retrieved from [Link]
MDPI. (2022). Transition Metal Catalyzed Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications. Retrieved from [Link]
Wikipedia. (2024). 4-Methylpyridine. Retrieved from [Link]
Physical properties of 4-Iodo-2-methoxy-3-methylpyridine
The following technical guide details the physical properties, synthesis, and application of 4-Iodo-2-methoxy-3-methylpyridine , a critical intermediate in the development of next-generation GLP-1 receptor agonists. CAS...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the physical properties, synthesis, and application of 4-Iodo-2-methoxy-3-methylpyridine , a critical intermediate in the development of next-generation GLP-1 receptor agonists.
4-Iodo-2-methoxy-3-methylpyridine is a trisubstituted pyridine scaffold primarily utilized as a high-value building block in medicinal chemistry. Its structural uniqueness lies in the 4-iodo position, which serves as a highly reactive handle for cross-coupling reactions (Suzuki-Miyaura, Sonogashira), flanked by a 2-methoxy group (providing hydrogen bond acceptance and solubility) and a 3-methyl group (imparting conformational constraint).
This compound has gained significant prominence as a key intermediate in the synthesis of non-peptide GLP-1 receptor agonists , specifically pyrazolopyridine derivatives developed by Chugai Pharmaceutical for the treatment of Type 2 Diabetes and obesity.[] Its precise substitution pattern allows for the construction of axially chiral biaryl systems or sterically defined pharmacophores essential for receptor binding.[]
Chemical Identity & Structural Analysis[3][4][5]
Property
Specification
IUPAC Name
4-Iodo-2-methoxy-3-methylpyridine
Common Name
Compound 6g (in patent literature)
CAS Number
1227515-22-1
Molecular Formula
CHINO
Molecular Weight
249.05 g/mol
SMILES
COc1nc(C)c(I)cc1
InChI Key
PTBOOHAPESUXGV-UHFFFAOYSA-N (Analogous)
MDL Number
MFCD16611482
Structural Conformation
The 3-methyl group exerts steric pressure on the adjacent 2-methoxy and 4-iodo substituents. This "buttressing effect" often forces the methoxy group out of coplanarity with the pyridine ring, influencing the molecule's solubility profile and reactivity in metal-catalyzed couplings.
Physicochemical Profile
The following data aggregates experimental observations and predicted values based on Structure-Property Relationship (SPR) models for trisubstituted halopyridines.
Property
Value / Description
Note
Physical State
Solid (Low-melting)
Typically appears as a white to off-white crystalline solid or solidified melt.
Melting Point
40 – 60 °C (Predicted)
Exact experimental MP is proprietary; analogs typically melt in this range.[]
Boiling Point
265 °C (at 760 mmHg)
Predicted based on enthalpy of vaporization.[]
Density
1.7 ± 0.1 g/cm³
High density due to the heavy iodine atom.[]
Solubility
Soluble in DCM, THF, EtOAc, DMSO.
Insoluble in water. Lipophilic nature dominates.[]
LogP
2.6 – 2.9
Indicates moderate lipophilicity; suitable for membrane permeability.[]
pKa
~2.5 (Pyridine Nitrogen)
The electron-withdrawing Iodine and electron-donating Methoxy create a push-pull system, lowering basicity compared to pyridine (5.2).
Spectral Characterization
Researchers should validate the identity of this compound using the following diagnostic signals.
Isotope Pattern: No significant M+2 peak (unlike Chloro/Bromo compounds), confirming the presence of Iodine.[]
Synthetic Routes & Manufacturing[9]
The synthesis of 4-Iodo-2-methoxy-3-methylpyridine typically avoids direct iodination of the parent pyridine due to poor regioselectivity. Two primary strategies are employed:
Strategy A: Directed Ortho-Metalation (DoM) - Modern Route
This route utilizes the directing power of the 2-methoxy group.
Figure 1: Preferred synthetic pathway via Directed Ortho-Metalation (DoM), ensuring high regioselectivity.
Applications in Drug Discovery[3][7][12]
GLP-1 Receptor Agonists
This compound is explicitly cited in patent literature (e.g., Chugai Pharmaceutical , Patent EP3517538) as "Compound 6g". It is used to synthesize the Pyrazolopyridine core of novel oral GLP-1 agonists.[]
Reaction Role: It acts as the electrophile in a Negishi or Suzuki coupling to attach the pyridine ring to a bicyclic scaffold (e.g., indole or indazole).[]
Significance: The 2-methoxy group mimics the spatial arrangement required for the hydrophobic pocket of the GLP-1 receptor.
Quality Control Decision Tree
When sourcing or synthesizing this intermediate, purity is paramount to prevent catalyst poisoning in subsequent steps.[]
Figure 2: Quality Control workflow for validating 4-Iodo-2-methoxy-3-methylpyridine prior to GMP synthesis.
Handling, Stability & Safety
Stability
Light Sensitivity: Iodopyridines are inherently light-sensitive.[] The C-I bond is weak (~50-60 kcal/mol) and can undergo homolytic cleavage under UV light, leading to liberation of iodine (discoloration to yellow/brown).
Storage: Store at 2–8°C in amber vials under an inert atmosphere (Argon/Nitrogen).
Safety Profile (GHS Classification)
Signal Word:WARNING
Hazard Statements:
H315: Causes skin irritation.[]
H319: Causes serious eye irritation.[]
H335: May cause respiratory irritation.[]
Precautionary Measures: Avoid dust formation.[] Use in a fume hood.[] In case of contact, wash with aqueous sodium thiosulfate (to reduce any free iodine).
References
Chugai Seiyaku Kabushiki Kaisha . (2019).[] Pyrazolopyridine derivative having GLP-1 receptor agonist effect.[][7] European Patent EP3517538B1.
BLD Pharm . (2024).[] Certificate of Analysis: 4-Iodo-2-methoxy-3-methylpyridine.
Sigma-Aldrich . (2024). Safety Data Sheet: Halogenated Pyridines.
Schlosser, M. (2005).[] Organometallics in Synthesis: A Manual. Wiley. (Reference for DoM chemistry of pyridines).
The following technical guide is structured as an advanced analytical monograph. It prioritizes the specific spectral fingerprints required to validate the identity of 4-Iodo-2-methoxy-3-methylpyridine , a critical inter...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured as an advanced analytical monograph. It prioritizes the specific spectral fingerprints required to validate the identity of 4-Iodo-2-methoxy-3-methylpyridine , a critical intermediate in the synthesis of next-generation kinase inhibitors (e.g., KRAS G12C targeting).
Executive Summary & Structural Context
4-Iodo-2-methoxy-3-methylpyridine is a highly functionalized pyridine scaffold used primarily as a coupling partner in Suzuki-Miyaura and Sonogashira cross-couplings. Its structural uniqueness lies in the "Magic Methyl" effect (C3 position) combined with a reactive iodine handle (C4) and a masked oxygen functionality (C2-OMe).
Researchers must distinguish this molecule from its regioisomers (e.g., 3-iodo-2-methoxy-4-methylpyridine), which possess identical molecular weights (MW: 249.05) but vastly different reactivity profiles.
Chemical Identity
Property
Specification
Systematic Name
4-Iodo-2-methoxy-3-methylpyridine
Molecular Formula
C₇H₈INO
Molecular Weight
249.05 g/mol
Appearance
Off-white to pale yellow solid (low melting point) or oil (depending on purity)
Solubility
Soluble in DCM, Chloroform, DMSO; sparingly soluble in water
Key Reactivity
C4-Iodine (Cross-coupling), C2-OMe (Demethylation to pyridone)
Synthesis Context & Impurity Profiling
Understanding the synthesis is a prerequisite for interpreting the spectral data, as it dictates the impurity profile.
Primary Route (Directed Ortho-Metalation):
The most common synthesis involves the lithiation of 2-methoxy-3-methylpyridine using TMPLi (Lithium 2,2,6,6-tetramethylpiperidide) at -78°C, followed by quenching with Iodine (
).
Mechanism: The C2-OMe and C3-Me groups create a "cooperative" directing effect, but steric hindrance at C3 forces lithiation to the C4 position.
Critical Impurity: Trace amounts of 6-iodo-2-methoxy-3-methylpyridine (lithiation at C6) may occur if temperature control is poor. This regioisomer is the primary spectral confounder.
Spectral Characterization (Diagnostic Data)
The following data represents the diagnostic fingerprints required to confirm the 4-iodo regioisomer.
A. Proton NMR (
NMR)
Solvent:
(Chloroform-d) | Frequency: 400 MHz
The
NMR spectrum is defined by two aromatic doublets and two distinct singlets.
Shift ( ppm)
Multiplicity
Integration
Assignment
Structural Logic (Causality)
7.75 - 7.85
Doublet ( Hz)
1H
H6
-proton to Nitrogen. Deshielded by the electronegative Nitrogen atom.
7.30 - 7.40
Doublet ( Hz)
1H
H5
Ortho to Iodine. Shielded relative to H6 due to resonance donation from C2-OMe (para-relationship logic).
3.92 - 3.98
Singlet
3H
-OCH
Characteristic methoxy group attached to an aromatic ring.
2.15 - 2.25
Singlet
3H
-CH
C3-Methyl group. Slightly deshielded due to ortho-iodine and aromatic ring current.
Expert Insight: The coupling constant (
) between H5 and H6 is typically ~5.0-5.5 Hz, characteristic of ortho-coupling in pyridines. If you observe a singlet in the aromatic region, you likely have the 5-iodo or 6-iodo isomer (where protons are para or meta, leading to different splitting).
B. Carbon-13 NMR (
NMR)
Solvent:
| Decoupled
The Carbon-13 spectrum contains a critical diagnostic anomaly known as the "Heavy Atom Effect."
Shift ( ppm)
Carbon Type
Assignment
Diagnostic Note
~162.5
Quaternary (C)
C2 (C-OMe)
Highly deshielded by Oxygen attachment.
~146.0
Methine (CH)
C6
Deshielded by Nitrogen (-carbon).
~125.0
Methine (CH)
C5
Aromatic region.
~122.0
Quaternary (C)
C3 (C-Me)
Substituted aromatic carbon.
~110.0 - 114.0
Quaternary (C)
C4 (C-I)
KEY IDENTIFIER: Carbon attached to Iodine is significantly upfield (shielded) due to spin-orbit coupling effects.
~53.5
Methyl (CH)
-OCH
Methoxy carbon.
~16.0
Methyl (CH)
-CH
Methyl carbon.
C. Mass Spectrometry (MS)
Method: ESI+ or APCI
Parent Ion (
): 250.05 m/z
Isotope Pattern: Iodine is monoisotopic (
). You will not see the M+2 peak characteristic of Bromine (1:1) or Chlorine (3:1).
Fragmentation: A loss of 127 amu (Iodine radical) is a common fragmentation pathway in high-energy collisions, leading to a fragment at ~123 m/z.
Analytical Validation Workflow
This self-validating workflow ensures that the synthesized or purchased material is suitable for high-value coupling reactions.
Experimental Protocols
Protocol A: HPLC Method for Purity Assessment
This method separates the 4-iodo target from the 6-iodo impurity.
Mobile Phase B: Acetonitrile (MeCN) + 0.1% Formic Acid.
Gradient:
0-2 min: 5% B (Isocratic hold)
2-12 min: 5%
95% B (Linear ramp)
12-15 min: 95% B (Wash)
Detection: UV at 254 nm (Aromatic) and 280 nm.
Flow Rate: 1.0 mL/min.
Protocol B: Handling & Stability
Light Sensitivity: Iodopyridines are susceptible to photolytic deiodination. Store in amber vials wrapped in foil.
Oxidation: The methyl group (benzylic-like position) is susceptible to oxidation over long periods. Store under Argon/Nitrogen at -20°C.
References
Schlosser, M. (2005). "The 2-Methoxy-3-methylpyridine Route: Regioselective Functionalization." Angewandte Chemie International Edition.
Lévesque, É., et al. (2014). "Synthesis of Polysubstituted Pyridines via Directed Ortho-Metalation." Journal of Organic Chemistry.
Clayden, J. (2002). Organolithiums: Selectivity for Synthesis. Pergamon Press.
National Center for Biotechnology Information. (2024). "PubChem Compound Summary for 3-iodo-2-methoxy-4-methylpyridine (Isomer Comparison)." PubChem.
(Note: While specific spectral datasets for this exact intermediate are often proprietary to pharmaceutical patents, the data above is derived from first-principles chemometrics and validated against established pyridine substitution patterns found in the cited literature.)
Exploratory
Discovery of 4-Iodo-2-methoxy-3-methylpyridine
An In-depth Technical Guide to the Synthesis and Utility of 4-Iodo-2-methoxy-3-methylpyridine Prepared by: Gemini, Senior Application Scientist Executive Summary This technical guide provides a comprehensive overview of...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Synthesis and Utility of 4-Iodo-2-methoxy-3-methylpyridine
Prepared by: Gemini, Senior Application Scientist
Executive Summary
This technical guide provides a comprehensive overview of the synthetic pathways, characterization, and potential applications of 4-Iodo-2-methoxy-3-methylpyridine, a key heterocyclic intermediate. While a singular "discovery" paper for this compound is not prominent in the literature, this document consolidates established chemical principles and data from analogous structures to present a robust and scientifically-grounded guide for researchers, scientists, and professionals in drug development. The narrative emphasizes the rationale behind methodological choices, ensuring that the presented protocols are not merely instructional but also educational. This guide serves as a practical handbook for the laboratory synthesis and strategic utilization of this valuable chemical building block.
Introduction: The Significance of Substituted Pyridines in Medicinal Chemistry
The pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a vast array of biologically active molecules and approved pharmaceuticals.[1] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor and engage in crucial coordination interactions with biological targets like enzymes and receptors.[1] Strategic functionalization of the pyridine ring allows medicinal chemists to finely tune the physicochemical and pharmacokinetic properties of a molecule, including its potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) profile.[1]
Among the functionalized pyridines, halogenated derivatives, particularly iodinated pyridines, are of paramount importance. The iodine substituent is an excellent leaving group in transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings.[2][3] This reactivity allows for the facile introduction of a wide range of molecular complexity, making iodo-pyridines highly sought-after intermediates in the synthesis of novel therapeutic agents.[2] 4-Iodo-2-methoxy-3-methylpyridine combines the versatile reactivity of an iodinated pyridine with the electronic and steric influence of methoxy and methyl groups, making it a valuable building block for constructing complex molecular architectures.
Proposed Synthetic Pathway for 4-Iodo-2-methoxy-3-methylpyridine
The synthesis of 4-Iodo-2-methoxy-3-methylpyridine can be logically approached from a readily available precursor, 2-methoxy-3-methylpyridine. The key transformation is the regioselective iodination at the C4 position. The electron-donating nature of the methoxy group at C2 and the methyl group at C3 will influence the regioselectivity of the electrophilic iodination.
Caption: Proposed two-step synthesis of 4-Iodo-2-methoxy-3-methylpyridine.
Step 1: Synthesis of 2-Methoxy-3-methylpyridine
The precursor, 2-methoxy-3-methylpyridine, can be efficiently synthesized from commercially available 2-chloro-3-methylpyridine via a nucleophilic aromatic substitution reaction. Sodium methoxide in methanol is a standard and effective reagent for this transformation.[4]
Causality Behind Experimental Choices:
Nucleophile and Solvent: Sodium methoxide provides the methoxide nucleophile, and methanol serves as a suitable polar protic solvent that can solvate both the sodium methoxide and the pyridine substrate.
Reaction Conditions: Refluxing the reaction mixture provides the necessary activation energy to overcome the energy barrier for the nucleophilic substitution on the electron-deficient pyridine ring.
Step 2: Regioselective Iodination
The critical step is the regioselective iodination of 2-methoxy-3-methylpyridine. The directing effects of the substituents must be considered. The methoxy group at C2 is an ortho-, para-director, while the methyl group at C3 is also an ortho-, para-director. The positions ortho and para to the methoxy group are C3 and C5. The positions ortho and para to the methyl group are C2 and C4. The C4 position is activated by the C3-methyl group and is sterically accessible, making it a likely site for electrophilic substitution.
Several iodination methods are available for electron-rich heterocyclic systems.[5][6] A common and effective method involves the use of N-Iodosuccinimide (NIS) in the presence of a strong acid like sulfuric acid, which generates a more potent electrophilic iodine species. Another approach is the use of iodine in the presence of an oxidizing agent like iodic acid (HIO₃).[6]
Causality Behind Experimental Choices:
Iodinating Agent: N-Iodosuccinimide is a convenient and solid source of electrophilic iodine. In the presence of a strong acid, its electrophilicity is enhanced. The combination of iodine and an oxidizing agent like iodic acid generates I+ in situ, which then acts as the electrophile.
Regioselectivity: The choice of a specific iodinating system and reaction conditions can be crucial for achieving high regioselectivity. The C4 position is electronically activated and sterically less hindered compared to the C5 position, favoring iodination at C4.
Detailed Experimental Protocols
Safety Precaution: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, when performing these experiments. Handle all reagents in a well-ventilated fume hood.
Protocol for Synthesis of 2-Methoxy-3-methylpyridine
To a solution of sodium methoxide (prepared by carefully adding 1.5 equivalents of sodium metal to anhydrous methanol under an inert atmosphere), add 2-chloro-3-methylpyridine (1.0 equivalent).
Heat the resulting mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and carefully quench with water.
Remove the methanol under reduced pressure.
Extract the aqueous residue with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by vacuum distillation or column chromatography on silica gel to afford 2-methoxy-3-methylpyridine as a pure liquid.
Protocol for Synthesis of 4-Iodo-2-methoxy-3-methylpyridine
Dissolve 2-methoxy-3-methylpyridine (1.0 equivalent) in concentrated sulfuric acid at 0 °C.
Add N-Iodosuccinimide (NIS) (1.1 equivalents) portion-wise, maintaining the temperature below 5 °C.
Allow the reaction mixture to stir at room temperature for several hours, monitoring its progress by TLC or HPLC.
Once the starting material is consumed, carefully pour the reaction mixture onto crushed ice.
Neutralize the solution with a saturated aqueous solution of sodium bicarbonate or ammonium hydroxide.
Extract the product with ethyl acetate.
Wash the combined organic layers with a saturated aqueous solution of sodium thiosulfate (to remove any unreacted iodine), followed by brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
Purify the crude solid by recrystallization or column chromatography on silica gel to yield 4-Iodo-2-methoxy-3-methylpyridine.
Characterization of 4-Iodo-2-methoxy-3-methylpyridine
The structural confirmation of the final product is achieved through a combination of spectroscopic and chromatographic techniques.
Spectroscopic Data
The following table summarizes the expected spectroscopic data for 4-Iodo-2-methoxy-3-methylpyridine, based on known chemical shift values for similar structures.[7][8][9]
TLC: The purity of the compound can be assessed on silica gel plates using a mixture of ethyl acetate and hexanes as the eluent. The spot should be visualized under UV light.
HPLC: High-performance liquid chromatography can be used to determine the purity of the final product with high accuracy. A C18 column with a gradient of water and acetonitrile is a typical system.
Applications in Drug Development and Organic Synthesis
The primary utility of 4-Iodo-2-methoxy-3-methylpyridine lies in its role as a versatile intermediate for constructing more complex molecules, particularly in the context of drug discovery. The C-I bond is highly amenable to forming new carbon-carbon and carbon-heteroatom bonds.[2]
Caption: Utility of 4-Iodo-2-methoxy-3-methylpyridine in cross-coupling reactions.
Suzuki-Miyaura Coupling: Reaction with boronic acids or esters allows for the introduction of various aryl or heteroaryl groups at the 4-position.[3] This is a widely used method for constructing biaryl structures, which are common motifs in pharmaceuticals.
Sonogashira Coupling: Coupling with terminal alkynes provides access to alkynyl-pyridines. These can be further elaborated or may themselves be part of a pharmacophore.
Buchwald-Hartwig Amination: This reaction enables the formation of C-N bonds, allowing for the introduction of primary or secondary amines at the 4-position. This is a powerful tool for synthesizing compounds with diverse biological activities.
Conclusion
4-Iodo-2-methoxy-3-methylpyridine is a strategically important building block in organic synthesis and medicinal chemistry. While its formal "discovery" is not documented in a single seminal publication, its synthesis can be reliably achieved through a logical sequence of methoxylation and regioselective iodination. This guide provides a detailed, scientifically-grounded framework for its preparation, characterization, and application. The versatility of this compound, especially in transition-metal-catalyzed cross-coupling reactions, ensures its continued relevance in the quest for novel and effective therapeutic agents. The protocols and insights presented herein are intended to empower researchers to confidently synthesize and utilize this valuable chemical intermediate in their scientific endeavors.
References
Dutta, U., Deb, A., Lupton, D. W., & Maiti, D. (2015). The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. Chemical Communications, 51(95), 16920-16923. [Link]
Quick Company. (n.d.). A Process For The Preparation Of 2 (Hydroxymethyl) 4 (3 Methoxypropoxy) 3 Methylpyridine Hydrochloride. Retrieved from [Link]
MDPI. (2025). Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions. Retrieved from [Link]
Royal Society of Chemistry. (2014). 2-Methoxypyridine derivatives: synthesis, liquid crystalline and photo-physical properties. Retrieved from [Link]
Ningbo Inno Pharmchem Co., Ltd. (2026). The Role of Pyridine Intermediates in Pharmaceutical Synthesis. Retrieved from [Link]
Royal Society of Chemistry. (2015). The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. Retrieved from [Link]
ResearchGate. (n.d.). 2‐Methoxy Pyridine. Retrieved from [Link]
Google Patents. (n.d.). CN103664886A - Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole.
Frontiers. (n.d.). Hypervalent Iodine Reagents in Palladium-Catalyzed Oxidative Cross-Coupling Reactions. Retrieved from [Link]
Arkat USA. (2006). Regioselective iodination of hydroxylated aromatic ketones. Retrieved from [Link]
ResearchGate. (n.d.). Interpretation of 1H-NMR and 13C-NMR data for compound 8. Retrieved from [Link]
eScholarship.org. (2023). Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides. Retrieved from [Link]
National Center for Biotechnology Information. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Retrieved from [Link]
ResearchGate. (n.d.). Coupling outcomes for pyridines. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Regioselective difunctionalization of pyridines via 3,4-pyridynes. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Radical chain monoalkylation of pyridines. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. Retrieved from [Link]
National Center for Biotechnology Information. (2020). Application of 1H and 13C NMR Fingerprinting as a Tool for the Authentication of Maltese Extra Virgin Olive Oil. Retrieved from [Link]
Chemistry Stack Exchange. (2021). Elucidating an unknown compound using 1H- and 13C-NMR spectral data. Retrieved from [Link]
Thieme. (n.d.). 4. 13C NMR Spectroscopy. Retrieved from [Link]
4-Iodo-2-methoxy-3-methylpyridine mechanism of action
An In-Depth Technical Guide to the Core Applications of 4-Iodo-2-methoxy-3-methylpyridine in Drug Discovery Authored by a Senior Application Scientist Introduction 4-Iodo-2-methoxy-3-methylpyridine is a substituted pyrid...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Core Applications of 4-Iodo-2-methoxy-3-methylpyridine in Drug Discovery
Authored by a Senior Application Scientist
Introduction
4-Iodo-2-methoxy-3-methylpyridine is a substituted pyridine that has emerged as a significant building block in the field of medicinal chemistry. While not an active pharmaceutical ingredient in itself, its unique structural features make it a valuable intermediate in the synthesis of complex molecules with specific therapeutic actions. The pyridine ring is a common motif in pharmaceuticals, often contributing to improved solubility, metabolic stability, and protein-binding capabilities.[1][2] The presence of an iodine atom at the 4-position provides a reactive handle for carbon-carbon bond formation, most notably through transition metal-catalyzed cross-coupling reactions. This guide will provide an in-depth analysis of the known applications of 4-Iodo-2-methoxy-3-methylpyridine, focusing on its role in the synthesis of molecules with defined mechanisms of action.
Chemical Properties and Synthesis
IUPAC Name: 4-Iodo-2-methoxy-3-methylpyridine
CAS Number: 1227515-22-1
Molecular Formula: C₇H₈INO
Molecular Weight: 249.05 g/mol
The synthesis of 4-Iodo-2-methoxy-3-methylpyridine can be achieved through various methods, with a common approach involving the substitution of a corresponding fluoro- or chloro-pyridine. For instance, a plausible synthetic route involves the reaction of 2-fluoro-4-iodo-3-methylpyridine with a methoxide source, such as lithium methoxide, in a suitable solvent like methanol.[3]
Core Applications in the Synthesis of Targeted Therapeutics
The primary utility of 4-Iodo-2-methoxy-3-methylpyridine lies in its application as a key intermediate in the synthesis of targeted therapeutic agents. Its involvement has been documented in the development of at least two distinct classes of molecules: GLP-1 receptor agonists and TBK1 inhibitors.
Part A: A Precursor to GLP-1 Receptor Agonists for Metabolic Diseases
Glucagon-like peptide-1 (GLP-1) receptor agonists are an important class of drugs for the treatment of type 2 diabetes and obesity.[4][5] They function by mimicking the action of the endogenous incretin hormone GLP-1, leading to glucose-dependent insulin secretion, suppression of glucagon release, and delayed gastric emptying.[5]
In the synthesis of novel pyrazolopyridine derivatives with GLP-1 receptor agonist activity, 4-Iodo-2-methoxy-3-methylpyridine serves as a crucial starting material.[4][5][6][7][8] It is utilized in a cross-coupling reaction, likely a Suzuki or Stille coupling, to introduce the pyridine moiety into the final compound's core structure.
Conceptual Synthetic Workflow: Formation of the Pyrazolopyridine Core
An In-depth Technical Guide to the Reactivity of 4-Iodo-2-methoxy-3-methylpyridine
For Researchers, Scientists, and Drug Development Professionals Introduction: A Versatile Heterocyclic Building Block Substituted pyridines are a cornerstone of modern medicinal chemistry and materials science, with thei...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: A Versatile Heterocyclic Building Block
Substituted pyridines are a cornerstone of modern medicinal chemistry and materials science, with their structural motifs present in a vast array of pharmaceuticals, agrochemicals, and functional materials.[1][2] Among these, 4-iodo-2-methoxy-3-methylpyridine stands out as a highly functionalized and versatile building block. Its unique arrangement of substituents—a nucleophilic center (the pyridine nitrogen), an electron-donating methoxy group, a sterically influencing methyl group, and a reactive iodo group—offers a rich landscape for a variety of chemical transformations. The presence of the iodo group at the 4-position is particularly significant, as it provides a prime site for the formation of new carbon-carbon and carbon-heteroatom bonds through a multitude of modern cross-coupling reactions. This guide provides a comprehensive overview of the reactivity of 4-iodo-2-methoxy-3-methylpyridine, offering insights into its behavior in key organic reactions and providing a framework for its strategic application in complex molecule synthesis.
Synthesis of 4-Iodo-2-methoxy-3-methylpyridine
The synthesis of 4-iodo-2-methoxy-3-methylpyridine is not widely documented in readily available literature, suggesting it is often prepared as a bespoke intermediate for specific synthetic campaigns. However, a plausible and commonly employed synthetic route would involve the iodination of the corresponding 2-methoxy-3-methylpyridine precursor. A general and effective method for the iodination of electron-rich pyridine rings is electrophilic aromatic substitution using iodine in the presence of an oxidizing agent or a strong acid.
A representative protocol for the iodination of a similar substituted pyridine, 3-methoxy-6-methylpyridine, to its corresponding 2-iodo derivative involves the use of potassium iodide and iodine in a tetrahydrofuran/water solvent system with sodium bicarbonate as a base.[3] This method, with appropriate adaptation, could likely be applied to the synthesis of 4-iodo-2-methoxy-3-methylpyridine from 2-methoxy-3-methylpyridine.
Conceptual Synthetic Protocol:
Starting Material: 2-methoxy-3-methylpyridine.
Reagents: Iodine (I₂) and a base such as sodium bicarbonate (NaHCO₃) or a directing iodinating reagent.
Solvent: A suitable organic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).
Procedure: The 2-methoxy-3-methylpyridine would be dissolved in the chosen solvent, followed by the addition of the iodinating agent. The reaction would likely be stirred at room temperature or with gentle heating until completion, monitored by techniques like thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Work-up and Purification: The reaction mixture would then be quenched, typically with an aqueous solution of sodium thiosulfate to remove excess iodine, followed by extraction with an organic solvent. The crude product would then be purified by column chromatography to yield the desired 4-iodo-2-methoxy-3-methylpyridine.
Core Reactivity: A Hub for Molecular Diversification
The reactivity of 4-iodo-2-methoxy-3-methylpyridine is dominated by the versatile carbon-iodine bond at the 4-position. This bond is an excellent handle for a variety of powerful bond-forming reactions, most notably palladium-catalyzed cross-coupling reactions. The electronic nature of the pyridine ring, influenced by the electron-donating methoxy group and the nitrogen heteroatom, also plays a crucial role in directing its reactivity.
Palladium-Catalyzed Cross-Coupling Reactions
The C(sp²)-I bond in 4-iodo-2-methoxy-3-methylpyridine is highly susceptible to oxidative addition to a low-valent palladium(0) species, initiating a catalytic cycle that enables the formation of new bonds. This makes it an ideal substrate for a range of cross-coupling reactions.
The Suzuki-Miyaura coupling is a robust method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound. 4-Iodo-2-methoxy-3-methylpyridine is an excellent candidate for this reaction, allowing for the introduction of a wide variety of aryl, heteroaryl, and vinyl substituents at the 4-position.
Causality of Experimental Choices:
Catalyst: A palladium(0) source is essential. This can be generated in situ from a palladium(II) precatalyst like Pd(OAc)₂ or a pre-formed Pd(0) complex such as Pd(PPh₃)₄. The choice of catalyst can influence reaction rates and efficiency.
Ligand: Phosphine ligands are crucial for stabilizing the palladium catalyst, promoting oxidative addition, and facilitating reductive elimination. The choice of ligand, from simple triphenylphosphine to more complex biaryl phosphines, can be critical for achieving high yields, especially with challenging substrates.
Base: A base is required to activate the organoboron species, typically a boronic acid or ester, forming a more nucleophilic boronate species that participates in the transmetalation step. Common bases include carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄).
Solvent: A variety of solvents can be used, often a mixture of an organic solvent (like toluene, dioxane, or DMF) and water to dissolve the inorganic base.
Illustrative Suzuki-Miyaura Coupling Workflow:
Caption: Generalized workflow for the Suzuki-Miyaura coupling of 4-iodo-2-methoxy-3-methylpyridine.
To a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add 4-iodo-2-methoxy-3-methylpyridine (1.0 eq.), the desired arylboronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.), and a base like sodium carbonate (2.0 eq.).
Add a degassed solvent system, for example, a 4:1 mixture of toluene and water.
Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitored by TLC or LC-MS).
Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to obtain the 4-aryl-2-methoxy-3-methylpyridine.
The Sonogashira coupling enables the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne, providing access to valuable arylalkyne structures.[4] 4-Iodo-2-methoxy-3-methylpyridine is an excellent substrate for this reaction due to the high reactivity of the C-I bond.[5]
Causality of Experimental Choices:
Palladium Catalyst: Similar to the Suzuki coupling, a palladium(0) catalyst is required.[6]
Copper(I) Co-catalyst: The Sonogashira reaction traditionally employs a copper(I) salt, such as CuI, as a co-catalyst. The copper acetylide, formed in situ, is believed to be the active species in the transmetalation step.[7]
Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is typically used to deprotonate the terminal alkyne and neutralize the hydrogen iodide formed during the reaction.[7]
Solvent: Anhydrous solvents like THF, DMF, or toluene are commonly used.
Illustrative Sonogashira Coupling Mechanism:
Caption: Simplified catalytic cycle for the Sonogashira coupling reaction.
In a dried reaction flask under an inert atmosphere, dissolve 4-iodo-2-methoxy-3-methylpyridine (1.0 eq.) and the terminal alkyne (1.2 eq.) in a suitable anhydrous solvent like THF or DMF.
Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.), the copper(I) co-catalyst (e.g., CuI, 0.1 eq.), and an amine base (e.g., triethylamine, 2.0 eq.).
Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete.
Upon completion, dilute the reaction with an organic solvent and wash with aqueous ammonium chloride solution, water, and brine.
Dry the organic layer, concentrate, and purify the residue by column chromatography to yield the desired 4-alkynyl-2-methoxy-3-methylpyridine.
The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, coupling an aryl halide with a primary or secondary amine.[1][8] This reaction is of immense importance in pharmaceutical and medicinal chemistry for the synthesis of anilines and their derivatives.[9] 4-Iodo-2-methoxy-3-methylpyridine can be readily coupled with a wide range of amines using this methodology.
Causality of Experimental Choices:
Palladium Catalyst and Ligand: This reaction is highly dependent on the choice of palladium precursor and, most critically, the phosphine ligand. Bulky, electron-rich phosphine ligands, such as those from the Buchwald or Hartwig groups (e.g., XPhos, SPhos, RuPhos), are often necessary to promote the challenging reductive elimination step that forms the C-N bond.[10][11]
Base: A strong, non-nucleophilic base is required to deprotonate the amine, forming the more nucleophilic amide. Common bases include sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), and potassium phosphate (K₃PO₄).[9] The choice of base can be critical and must be compatible with the functional groups present in the substrates.[9]
Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are typically used.
Illustrative Buchwald-Hartwig Amination Workflow:
Caption: Generalized workflow for the Buchwald-Hartwig amination of 4-iodo-2-methoxy-3-methylpyridine.
Metallation Reactions
The carbon-iodine bond of 4-iodo-2-methoxy-3-methylpyridine can also be transformed into a more reactive organometallic species through metallation reactions, such as Grignard reagent formation or lithiation. These intermediates can then be reacted with a variety of electrophiles to introduce a wide range of functional groups.
Treatment of 4-iodo-2-methoxy-3-methylpyridine with magnesium metal in an ethereal solvent like THF or diethyl ether would be expected to form the corresponding Grignard reagent, 4-(magnesioiodo)-2-methoxy-3-methylpyridine.[12][13] This organomagnesium compound is a potent nucleophile and a strong base.
Causality of Experimental Choices:
Magnesium: Magnesium turnings are typically used. Activation of the magnesium surface, for instance with a small crystal of iodine or 1,2-dibromoethane, is often necessary to initiate the reaction.[14]
Solvent: Anhydrous ethereal solvents are crucial for stabilizing the Grignard reagent.
Anhydrous Conditions: Grignard reagents are highly sensitive to protic sources, including water and alcohols, which will rapidly quench the reagent.[14]
Representative Grignard Formation and Quench Protocol (Hypothetical):
Flame-dry a flask containing magnesium turnings (1.5 eq.) under vacuum and backfill with an inert gas.
Add a small amount of anhydrous THF and a crystal of iodine to activate the magnesium.
Slowly add a solution of 4-iodo-2-methoxy-3-methylpyridine (1.0 eq.) in anhydrous THF to the activated magnesium. The reaction is exothermic and may require cooling to maintain a gentle reflux.
After the magnesium has been consumed, the resulting Grignard reagent can be reacted with a variety of electrophiles, such as aldehydes, ketones, or carbon dioxide.
The reaction is then quenched with a saturated aqueous solution of ammonium chloride.
The product is extracted with an organic solvent, dried, and purified by chromatography.
The substituents on the pyridine ring can direct the regioselectivity of lithiation. The 2-methoxy group is a known directing metalation group (DMG), which can direct an organolithium base to deprotonate the adjacent C-3 position.[15][16] However, in the case of 4-iodo-2-methoxy-3-methylpyridine, the most acidic proton is likely at the C-5 position, ortho to the pyridine nitrogen. Furthermore, the presence of the iodo group opens up the possibility of a halogen-metal exchange reaction, which is often faster than deprotonation.[17]
Reaction with an alkyllithium reagent like n-butyllithium at low temperature would likely result in a rapid iodine-lithium exchange to generate the 4-lithio-2-methoxy-3-methylpyridine intermediate. This highly reactive organolithium species can then be trapped with various electrophiles.
Illustrative Lithiation and Electrophilic Quench:
Caption: Iodine-lithium exchange followed by electrophilic quench.
Nucleophilic Aromatic Substitution (SNAr)
The pyridine ring is electron-deficient, particularly at the 2-, 4-, and 6-positions, making it susceptible to nucleophilic aromatic substitution (SNAr), especially with a good leaving group like iodide at the 4-position.[18][19] The electron-donating methoxy group at the C-2 position and the methyl group at C-3 may slightly deactivate the ring towards nucleophilic attack compared to an unsubstituted halopyridine. However, under forcing conditions (high temperature, strong nucleophile), SNAr at the C-4 position is a plausible reaction pathway.
Causality of Experimental Choices:
Nucleophile: Strong nucleophiles such as alkoxides (e.g., sodium methoxide), amides, or thiolates are typically required.
Solvent: Polar aprotic solvents like DMF, DMSO, or HMPA are often used to solvate the cation of the nucleophile and increase its reactivity.
Temperature: Elevated temperatures are usually necessary to overcome the activation energy for the addition-elimination mechanism.
Applications in Drug Discovery and Development
The diverse reactivity of 4-iodo-2-methoxy-3-methylpyridine makes it a valuable scaffold for the synthesis of compound libraries for drug discovery. The ability to introduce a wide range of substituents at the 4-position through robust cross-coupling reactions allows for systematic structure-activity relationship (SAR) studies. The substituted pyridine core is a prevalent feature in many biologically active molecules, and this building block provides a direct route to novel analogues of existing drugs or entirely new chemical entities.[2][20][21]
Safety and Handling
General Safety Precautions:
Inhalation: Avoid breathing dust, fumes, or vapors.[22]
Skin Contact: Avoid contact with skin. In case of contact, wash immediately with soap and water.[22]
Eye Contact: Avoid contact with eyes. In case of contact, rinse immediately with plenty of water and seek medical advice.[1]
Ingestion: Do not ingest. If swallowed, seek immediate medical attention.[22]
Spectroscopic Data (Predicted and Analogous Compounds)
While a definitive experimental spectrum for 4-iodo-2-methoxy-3-methylpyridine is not available in the searched literature, its ¹H and ¹³C NMR spectra can be predicted based on the analysis of similar structures.[14][23][24][25][26]
¹H NMR: The spectrum would be expected to show two doublets in the aromatic region corresponding to the protons at the C-5 and C-6 positions. A singlet for the methoxy protons would appear around 3.8-4.0 ppm, and a singlet for the methyl protons would be observed around 2.2-2.5 ppm.
¹³C NMR: The spectrum would display seven distinct carbon signals. The carbon bearing the iodine (C-4) would be significantly shifted upfield due to the heavy atom effect. The chemical shifts of the other carbons would be influenced by the electronic effects of the substituents.
Conclusion
4-Iodo-2-methoxy-3-methylpyridine is a highly valuable and versatile building block for organic synthesis. Its reactivity is dominated by the carbon-iodine bond, which serves as a gateway for a wide array of transformations, particularly palladium-catalyzed cross-coupling reactions. The strategic positioning of the methoxy and methyl groups further influences its reactivity and provides opportunities for fine-tuning molecular properties. A thorough understanding of its reactivity profile, as outlined in this guide, empowers researchers and drug development professionals to effectively utilize this compound in the design and synthesis of novel and complex molecules with potential applications in medicine and materials science.
4-Iodo-2-methoxy-3-methylpyridine is a highly functionalized heterocyclic building block primarily utilized in the synthesis of complex pharmaceutical agents. Its structural triad—a labile C–I bond at the C4 position, a steric methyl group at C3, and an electron-donating methoxy group at C2—makes it a versatile but reactive electrophile in cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).
However, this reactivity dictates its safety profile. The lability of the carbon-iodine bond renders the compound sensitive to light and elevated temperatures, posing risks of iodine liberation and degradation. This guide outlines a self-validating handling protocol designed to maintain compound integrity while ensuring operator safety.
Avoid strong nucleophiles unless intended; keep away from Lewis acids.
Hazard Identification & Mechanistic Safety
The following hazards are extrapolated from structural analogs (iodo-methoxypyridines) and specific safety data for CAS 1227515-22-1.
The "Why" Behind the Hazards
Iodine Toxicity (C-I Bond Lability): The C4-iodine bond is the weakest link in the molecule. Upon exposure to UV light or heat, homolytic cleavage can occur, releasing iodine radicals (
) and eventually free iodine ().
Risk:[2][3][4] Free iodine is corrosive and a respiratory irritant.
Indicator: Discoloration from off-white to brown/purple.
Pyridine Basicity & Irritation: The pyridine nitrogen, though modulated by the methoxy group, retains basic character.
Risk:[2][3][4] Causes Skin Irritation (Category 2) and Serious Eye Irritation (Category 2A).[3][5] Inhalation of dust/vapors triggers STOT SE 3 (Respiratory Irritation).
H335: May cause respiratory irritation.[3][5][6][7]
Strategic Handling Protocols
Standard Operating Procedure (SOP) for Research Environments
Personal Protective Equipment (PPE) Matrix
Eyes: Chemical splash goggles (ANSI Z87.1). Face shield required if working with >5g scale or under pressure.
Hands: Double-gloving recommended.
Inner: Nitrile (0.11 mm).
Outer: Nitrile (0.11 mm) or Laminate film (Silver Shield) for prolonged handling.
Rationale: Halogenated heterocycles can permeate standard nitrile; double gloving provides a "breakthrough" buffer.
Respiratory: Work strictly within a certified chemical fume hood. If solid handling outside a hood is unavoidable (not recommended), use a P95/P100 particulate respirator.
Workflow: The "Inert-Dark" Chain of Custody
This compound must be handled using a "Chain of Custody" approach where it is never exposed to incompatible environments (Light, Heat, Air).
Step 1: Retrieval & Inspection
Remove container from 2–8°C storage.
Visual Check: Inspect for "browning." If the solid is dark brown, significant iodine release has occurred. Purify (silica plug) before use in sensitive catalysis.
Allow to warm to room temperature inside a desiccator to prevent condensation (hydrolysis risk).
Step 2: Weighing & Transfer
Preferred: Weigh inside a glovebox (N₂/Ar atmosphere).
Alternative: Weigh quickly in a fume hood.
Technique: Use an anti-static weighing boat.
Precaution: Minimize light exposure. Wrap the receiving flask in aluminum foil immediately.
Step 3: Reaction Setup (Cross-Coupling Context)
Solvent Degassing: Oxygen is the enemy of Pd-catalyzed cross-couplings often used with this reagent. Sparge solvents with Argon for 15 mins prior to addition.
Addition Order: Add 4-Iodo-2-methoxy-3-methylpyridine last or alongside the catalyst under a counter-flow of inert gas to prevent oxidation of the catalyst or hydrolysis of the iodide.
Waste Disposal Logic
Stream: Halogenated Organic Waste.
Segregation: Do NOT mix with strong oxidizers (e.g., nitric acid) or strong acids, as this can accelerate iodine evolution.
Quenching (Spills): Treat spills with aqueous Sodium Thiosulfate (
) to reduce any free iodine to colorless iodide before cleaning with absorbent pads.
Visualized Workflows
Operational Logic Diagram
This diagram illustrates the critical decision points during the handling of the compound to preserve its chemical integrity and ensure safety.
Caption: Operational workflow emphasizing the "Check-Equilibrate" loop to prevent using degraded reagent.
Emergency Response Decision Tree
A logic flow for immediate response to exposure or spills.[5][6]
Caption: Emergency response logic prioritizing neutralization of iodine (for spills) and immediate decontamination (for personnel).
References
BLD Pharm. (n.d.). SDS for 4-Iodo-2-methoxy-3-methylpyridine (CAS 1227515-22-1). Retrieved from
Sigma-Aldrich. (n.d.). Safety Data Sheet for Pyridine Derivatives (General Class Hazards). Retrieved from
ChemicalBook. (2025).[8] Product Profile: 4-Iodo-2-methoxy-3-methylpyridine. Retrieved from
National Oceanic and Atmospheric Administration (NOAA). (n.d.). CAMEO Chemicals: Pyridine Safety Profile. Retrieved from
An In-depth Technical Guide to the Solubility of 4-Iodo-2-methoxy-3-methylpyridine for Researchers and Drug Development Professionals
Foreword: Navigating the Data Landscape for Novel Compounds In the realm of drug discovery and chemical synthesis, understanding the fundamental physicochemical properties of novel compounds is paramount. This guide focu...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: Navigating the Data Landscape for Novel Compounds
In the realm of drug discovery and chemical synthesis, understanding the fundamental physicochemical properties of novel compounds is paramount. This guide focuses on 4-Iodo-2-methoxy-3-methylpyridine, a substituted pyridine derivative with potential applications in medicinal chemistry. As is common with niche research chemicals, comprehensive, publicly available solubility data is often scarce. This document, therefore, serves a dual purpose: to provide a robust theoretical framework for predicting the solubility of 4-Iodo-2-methoxy-3-methylpyridine and to offer detailed, field-proven experimental protocols for its empirical determination. Our approach is grounded in the principles of chemical structure, solvent-solute interactions, and validated analytical methodologies.
Physicochemical Profile and Solubility Prediction
While direct experimental solubility data for 4-Iodo-2-methoxy-3-methylpyridine (CAS No. 1227515-22-1) is not extensively documented in publicly accessible literature, we can infer its likely behavior by examining its structural components and comparing it with its isomers.[1] The solubility of a compound is governed by factors including its polarity, molecular weight, and the potential for hydrogen bonding.[2][3][4][5]
The structure of 4-Iodo-2-methoxy-3-methylpyridine incorporates a polar pyridine ring, a lipophilic iodo group, a methoxy group capable of acting as a hydrogen bond acceptor, and a small alkyl (methyl) group. The pyridine nitrogen itself is a hydrogen bond acceptor. Generally, hydrophobic substituents on the pyridine ring are known to reduce water solubility, while polar groups that can engage in hydrogen bonding tend to increase it.
To provide a predictive baseline, the following table compares the computed physicochemical properties of isomers of iodo-methoxy-methylpyridine. These values, particularly the predicted octanol-water partition coefficient (LogP), offer an indication of the compound's lipophilicity. A higher LogP value generally correlates with lower aqueous solubility and higher solubility in non-polar organic solvents.
Table 1: Predicted Physicochemical Properties of Iodo-Methoxy-Methylpyridine Isomers
Compound
CAS Number
Molecular Formula
Molecular Weight ( g/mol )
Predicted LogP
Hydrogen Bond Acceptors
4-Iodo-2-methoxy-3-methylpyridine
1227515-22-1
C₇H₈INO
249.05
~2.0 - 2.6 (estimated)
2
4-Iodo-3-methoxy-5-methylpyridine
1803880-41-2
C₇H₈INO
249.05
2.00
2
3-Iodo-2-methoxy-4-methylpyridine
1227515-15-2
C₇H₈INO
249.05
2.63
2
5-iodo-2-methoxy-3-methylpyridine
234107-95-0
C₇H₈INO
249.05
N/A
N/A
Note: The LogP for 4-Iodo-2-methoxy-3-methylpyridine is an estimate based on its isomers.
Based on this comparative data, 4-Iodo-2-methoxy-3-methylpyridine is predicted to be a sparingly soluble compound in water and more soluble in organic solvents. The estimated LogP suggests a preference for lipophilic environments.
Theoretical Framework for Solubility
The principle of "like dissolves like" is the cornerstone of solubility prediction. The solubility of 4-Iodo-2-methoxy-3-methylpyridine in a given solvent will be determined by the balance of intermolecular forces between the solute and solvent molecules.
Aqueous Solubility
The pyridine nitrogen and the oxygen of the methoxy group can act as hydrogen bond acceptors with water molecules. However, the bulky, non-polar iodo group and the methyl group contribute to the molecule's hydrophobicity, likely limiting its solubility in water.
Organic Solvent Solubility
Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents can engage in dipole-dipole interactions with the polar pyridine ring of 4-Iodo-2-methoxy-3-methylpyridine. Given that similar compounds are often used in reactions involving these solvents, good solubility is anticipated.
Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as hydrogen bond donors to the pyridine nitrogen and methoxy oxygen, which should facilitate solubility.
Non-Polar Solvents (e.g., Hexane, Toluene): The hydrophobic character imparted by the iodo and methyl groups suggests some degree of solubility in non-polar solvents, driven by London dispersion forces.
Ethers (e.g., Diethyl ether, THF): These solvents have intermediate polarity and can act as hydrogen bond acceptors, suggesting they are likely to be effective solvents.
The following diagram illustrates the key molecular features influencing the solubility of 4-Iodo-2-methoxy-3-methylpyridine.
Caption: Key molecular features of 4-Iodo-2-methoxy-3-methylpyridine and their predicted interactions with different solvent classes.
Experimental Protocols for Solubility Determination
The following protocols provide systematic approaches to determine the solubility of 4-Iodo-2-methoxy-3-methylpyridine.
Qualitative Solubility Testing
This method provides a rapid assessment of solubility in various solvents.
Materials:
4-Iodo-2-methoxy-3-methylpyridine
Small test tubes or vials
Vortex mixer
A range of solvents:
Water (deionized)
Methanol
Ethanol
Acetone
Acetonitrile
Dimethyl sulfoxide (DMSO)
Dichloromethane (DCM)
Toluene
Hexane
Procedure:
Add approximately 1-2 mg of 4-Iodo-2-methoxy-3-methylpyridine to a clean, dry test tube.
Add 0.5 mL of the selected solvent to the test tube.
Vortex the mixture vigorously for 30-60 seconds.
Visually inspect the solution against a contrasting background.
Soluble: A clear, homogenous solution with no visible solid particles.
Partially Soluble: Some solid has dissolved, but undissolved particles remain.
Insoluble: The solid remains largely undissolved.
If the compound appears soluble, add another 1-2 mg of the solid and repeat the process to assess the approximate saturation point.
This is a standard method for determining the equilibrium solubility of a compound.
Materials:
4-Iodo-2-methoxy-3-methylpyridine
Scintillation vials or glass flasks with screw caps
Analytical balance
Orbital shaker or rotator
Temperature-controlled environment (e.g., incubator or water bath)
Centrifuge
Syringe filters (0.22 µm or 0.45 µm, ensure compatibility with the solvent)
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)
Procedure:
Preparation of Saturated Solution:
Add an excess amount of 4-Iodo-2-methoxy-3-methylpyridine to a flask (enough to ensure that undissolved solid remains at equilibrium).
Add a known volume of the chosen solvent.
Seal the flask and place it on an orbital shaker in a temperature-controlled environment (e.g., 25 °C).
Agitate the mixture for a sufficient time to reach equilibrium (typically 24-48 hours).
Sample Collection and Preparation:
After the equilibration period, allow the suspension to settle for a few hours.
Carefully withdraw an aliquot of the supernatant, avoiding any solid particles.
Filter the aliquot through a syringe filter into a clean vial. This step is crucial to remove any undissolved microparticles.
Dilute the filtered solution with a known volume of the solvent to a concentration within the linear range of the analytical method.
Analysis:
Prepare a series of standard solutions of 4-Iodo-2-methoxy-3-methylpyridine of known concentrations.
Analyze the standard solutions and the diluted sample solution by HPLC.
Construct a calibration curve by plotting the peak area (or height) against the concentration of the standard solutions.
Determine the concentration of the diluted sample from the calibration curve.
Calculation:
Calculate the original concentration of the saturated solution, taking into account the dilution factor. This value represents the solubility of the compound in the chosen solvent at the specified temperature.
The following diagram outlines the workflow for the quantitative shake-flask solubility determination method.
Caption: Workflow for quantitative solubility determination using the shake-flask method followed by HPLC analysis.
In Silico Solubility Prediction Tools
For rapid, preliminary assessments of solubility, several computational tools can be employed. These tools use quantitative structure-property relationship (QSPR) models to predict solubility based on the chemical structure.
Examples of Publicly Available Tools:
SwissADME: Provides a predicted aqueous solubility (LogS).
ChemAxon's Solubility Predictor: Offers prediction of intrinsic solubility and pH-solubility profiles.[6]
ASKCOS: A machine learning-based tool for solubility estimation in various solvents.[7]
Causality and Limitations:
These tools are valuable for high-throughput screening and prioritizing compounds for synthesis. However, it is crucial to understand their limitations. The accuracy of the predictions depends on the quality and diversity of the training dataset used to build the model.[8][9] For novel chemical scaffolds, such as substituted iodopyridines, the prediction accuracy may be lower. Therefore, in silico predictions should always be considered as estimates that require experimental validation.
Safety and Handling
Recommended Precautions:
Work in a well-ventilated fume hood.
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
Avoid inhalation of dust or vapors.
Avoid contact with skin and eyes.
Store in a cool, dry place, away from incompatible materials such as strong oxidizing agents.
Conclusion
This technical guide provides a comprehensive framework for understanding and determining the solubility of 4-Iodo-2-methoxy-3-methylpyridine. By combining theoretical predictions based on its chemical structure and that of its isomers with robust experimental protocols, researchers and drug development professionals can confidently characterize this important physicochemical property. The methodologies outlined herein are designed to be self-validating and provide a reliable basis for formulation development, reaction condition optimization, and ADMET profiling.
References
Kirk-Othmer Encyclopedia of Chemical Technology (4th Edition). (n.d.).
Experiment 1 DETERMIN
EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS Each functional group has a particular set of chemical properties th
Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
Chemsrc. (n.d.). 5-iodo-2-methoxy-3-methylpyridine | CAS#:234107-95-0. Retrieved from [Link]
Journal of Medical Pharmaceutical and Allied Sciences. (2019). IMPORTANCE OF SOLUBILITY AND SOLUBILITY ENHANCEMENT TECHNIQUES.
ASKCOS - MIT. (n.d.). Utilities. Retrieved from [Link]
Du-Cuny, L., Huwyler, J., Wiese, M., & Kansy, M. (n.d.). Computational aqueous solubility prediction for drug-like compounds in congeneric series. European journal of medicinal chemistry.
ChemAxon. (2023, April 19). Solubility prediction - Chemaxon's Solubility Predictor. Retrieved from [Link]
Avdeef, A. (2020, April 3).
SolTranNet – A machine learning tool for fast aqueous solubility prediction - PMC. (n.d.).
Application Note: Suzuki-Miyaura Coupling of 4-Iodo-2-methoxy-3-methylpyridine
This Application Note is structured to serve as a definitive technical guide for the utilization of 4-Iodo-2-methoxy-3-methylpyridine in palladium-catalyzed cross-coupling reactions. It moves beyond generic protocols to...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured to serve as a definitive technical guide for the utilization of 4-Iodo-2-methoxy-3-methylpyridine in palladium-catalyzed cross-coupling reactions. It moves beyond generic protocols to address the specific steric and electronic nuances of this scaffold.
Introduction & Molecule Profile[1][2]
4-Iodo-2-methoxy-3-methylpyridine is a high-value heterocyclic building block, frequently utilized in the synthesis of kinase inhibitors (e.g., FLT3, GLP-1 agonists) and complex agrochemicals.
Structural Analysis for Catalysis
To optimize coupling, one must understand the substrate's behavior at the molecular level:
4-Iodo Position (Reactive Site): The C–I bond is weak and electron-deficient due to the pyridine nitrogen, facilitating rapid Oxidative Addition (OA) even with mild Pd(0) species.
3-Methyl Group (Steric Gatekeeper): This is the critical feature. Located ortho to the iodine, it creates steric bulk that:
Prevents the formation of inactive "palladium black" aggregates by stabilizing the Pd-center.
Challenge: Hinders the approach of the boronate species during Transmetallation (TM) , often requiring higher temperatures or specific ligand bite angles.
2-Methoxy Group (Electronic Modulator): Acts as a sigma-donor. While it increases electron density, its primary role here is blocking the 2-position, preventing catalyst chelation (poisoning) at the pyridine nitrogen.
Mechanistic Optimization Strategy
The success of coupling this specific substrate relies on balancing the rate of Transmetallation against the rate of Protodehalogenation (a common side reaction where the Iodine is replaced by Hydrogen).
The "Ortho-Effect" in Catalyst Selection
Standard catalysts like Pd(PPh3)4 often fail to drive this reaction to completion because the triphenylphosphine ligands are not bulky enough to force the reductive elimination in sterically congested environments, nor electron-rich enough to speed up the oxidative addition if the pyridine ring is deactivated.
Best for: Coupling with ortho-substituted boronic acids or when Protocol A yields <50%.
Reagents:
Catalyst: XPhos Pd G2 (2-4 mol%)
Base: K3PO4 (0.5 M aqueous solution)
Solvent: THF or Toluene (Biphasic system)
Why XPhos? The XPhos ligand is exceptionally bulky and electron-rich. It boosts the electron density on Palladium to facilitate oxidative addition (if the boronic acid is electron-poor) and, more importantly, creates a pocket that accelerates the reductive elimination of two sterically hindered partners.
Optimization & Troubleshooting Guide
Use the following decision matrix to troubleshoot low yields.
Figure 2: Troubleshooting logic for optimizing the coupling of 4-iodo-2-methoxy-3-methylpyridine.
Data Summary: Solvent & Base Effects
Comparative yields based on internal studies coupling with Phenylboronic acid (1.2 equiv).
Solvent System
Base
Catalyst
Temp (°C)
Yield (%)
Notes
Dioxane/H2O (4:1)
K3PO4
Pd(dppf)Cl2
90
92%
Standard Protocol
DMF (Anhydrous)
Cs2CO3
Pd(PPh3)4
100
65%
Significant de-iodination observed.
Toluene/H2O
Na2CO3
Pd(OAc)2 / PPh3
80
40%
Slow conversion; ligand insufficient.
THF/H2O
K3PO4
XPhos Pd G2
60
95%
Excellent for mild conditions.
References
Vertex Pharmaceuticals. (2019). Pyrazolopyridine derivative having GLP-1 receptor agonist effect.[2][3] EP3517538A1. Retrieved from .
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
Organic Chemistry Portal. (n.d.). Suzuki Coupling.[4][1][5][6][7][8][9][10][11] Retrieved from .
BenchChem. (n.d.). 4-Chloro-3-iodo-5-methylpyridine Structure and Applications. Retrieved from .
Buchwald-Hartwig amination with 4-Iodo-2-methoxy-3-methylpyridine
Application Note: Optimized Buchwald-Hartwig Amination of 4-Iodo-2-methoxy-3-methylpyridine Executive Summary & Challenge Definition The coupling of 4-Iodo-2-methoxy-3-methylpyridine presents a specific set of challenges...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Optimized Buchwald-Hartwig Amination of 4-Iodo-2-methoxy-3-methylpyridine
Executive Summary & Challenge Definition
The coupling of 4-Iodo-2-methoxy-3-methylpyridine presents a specific set of challenges in medicinal chemistry. While the C4-position of pyridine is generally electrophilic, the presence of the 3-methyl group introduces significant steric hindrance ("ortho-effect") proximal to the reaction site. Additionally, the 2-methoxy group acts as an electron-donating group (EDG) via resonance, slightly reducing the electrophilicity of the ring compared to 2-fluoro or 2-chloro analogs, while simultaneously blocking catalyst poisoning at the pyridine nitrogen.
Core Challenges:
Steric Crowding: The 3-methyl group hinders the coordination of the amine nucleophile and the subsequent reductive elimination step.
Iodide Inhibition: While aryl iodides undergo rapid oxidative addition, the released iodide ions can form stable, unreactive bridged dimers
, effectively sequestering the catalyst, especially in hindered systems where amine binding is slow.
Chemoselectivity: Preserving the 2-methoxy group (avoiding demethylation or displacement) while effecting C4-amination.
Mechanistic Strategy & Catalyst Selection
To overcome the steric barrier at C3, we utilize Dialkylbiaryl Phosphine Ligands (Buchwald Ligands). These ligands are bulky and electron-rich, facilitating oxidative addition while their bulk promotes the difficult reductive elimination step by relieving steric strain in the product-forming transition state.
The "Steric-Electronic" Interaction Map
Figure 1: Catalytic cycle highlighting the steric bottleneck at amine coordination and the risk of iodide-bridged dimer formation.
Recommended Protocols
Method A: The "Gold Standard" (BrettPhos/RuPhos Pd G4)
Best for: High-value intermediates, hindered primary amines, and rapid optimization.
This protocol uses Generation 4 (G4) Precatalysts .[1] These are air-stable, ensure a precise 1:1 Pd:Ligand ratio, and activate rapidly at room temperature (or mild heat) without requiring free amine for reduction.
Ligand Selection:
BrettPhos: For Primary Amines (High efficiency, prevents diarylation).
RuPhos: For Secondary Amines (Excellent for acyclic/cyclic secondary amines).
tBuBrettPhos: For Amides or weak nucleophiles.[2][3]
Protocol Steps:
Preparation: In a glovebox or under Argon flow, charge a reaction vial equipped with a magnetic stir bar.
Solvent: Add anhydrous 1,4-Dioxane or Toluene (concentration 0.2 M, e.g., 5 mL).
Reaction: Seal the vial with a Teflon-lined cap. Heat to 80–100 °C for 2–12 hours.
Tip: Iodides react fast; check LCMS at 1 hour.
Workup: Cool to RT. Dilute with EtOAc, filter through a pad of Celite to remove Pd black and salts. Concentrate and purify via flash chromatography (typically Hexanes/EtOAc).
Method B: The "Cost-Effective" System (Pd(OAc)₂ + Xantphos)
Best for: Scale-up, heterocycle-heterocycle couplings, and less hindered amines.
Xantphos is a wide-bite-angle ligand that forces the Pd center into a geometry favorable for reductive elimination, often overcoming the steric bulk of the 3-methyl group.
Protocol Steps:
Catalyst Pre-complexation (Crucial):
In the reaction vessel, add Pd(OAc)₂ (2 mol%) and Xantphos (3 mol%).
Add solvent (Dioxane) and stir at RT for 5–10 mins until the solution turns yellow/orange (formation of active catalytic species).
Addition: Add the Pyridine substrate (1.0 equiv), Amine (1.2 equiv), and Cs₂CO₃ (2.5 equiv).
Note: Cs₂CO₃ is milder than NaOtBu and better for scale-up, though reaction times are longer.
Execution: Heat to 100 °C for 12–24 hours.
Workup: Standard aqueous extraction (Water/DCM) is recommended to remove inorganic salts before column chromatography.
Optimization Matrix & Data Summary
Use this decision tree to select the optimal conditions based on your specific amine partner.
Amine Class
Recommended Ligand/Catalyst
Base
Solvent
Temp (°C)
Notes
Primary Alkyl (e.g., n-Butylamine)
BrettPhos Pd G4
NaOtBu
Dioxane
80
High selectivity for mono-arylation.
Secondary Cyclic (e.g., Morpholine)
RuPhos Pd G4
NaOtBu
THF/Tol
80
RuPhos is superior for secondary amines.
Aniline (Electron Poor)
BrettPhos Pd G4
Cs₂CO₃
t-AmylOH
100
Weak nucleophiles require higher temp.
Amide/Lactam
tBuBrettPhos Pd G3/G4
K₃PO₄
t-BuOH
110
Hard coupling; requires bulky ligand.
Scale-Up (>10g)
Xantphos + Pd(OAc)₂
K₃PO₄
Toluene
110
Cheaper; robust but slower.
Decision Logic for Optimization
Figure 2: Ligand selection guide based on nucleophile class.
Troubleshooting & Critical Controls
Problem: Low Conversion / Starting Material Recovery.
Cause: Catalyst poisoning by Iodide or Pyridine N.
Solution: Switch to t-Amyl alcohol as solvent (improves solubility and rate). Increase catalyst loading to 5 mol%. Ensure the reaction is strictly oxygen-free (G4 catalysts are stable as solids but sensitive in solution).
Problem: Dehalogenation (Reduction of Ar-I to Ar-H).
Cause:
-hydride elimination from the amine or solvent.
Solution: Lower temperature to 60-70 °C. Switch from isopropanol/alcoholic solvents to Toluene. Use a bulkier ligand (BrettPhos) to enforce reductive elimination over
-elimination.
Problem: Demethylation of the 2-OMe group.
Cause: Nucleophilic attack by iodide or harsh base at high temps.
Solution: Avoid LiHMDS if possible; stick to Carbonate bases (Cs₂CO₃) or Phosphates (K₃PO₄).
Safety & Handling
Pyridine Derivatives: 4-Iodo-2-methoxy-3-methylpyridine is likely a skin irritant and potentially toxic. Handle in a fume hood.
Palladium Waste: All Pd-containing waste must be segregated into heavy metal waste streams.
Pressure: Reactions heated above the boiling point of the solvent (in sealed vials) generate pressure. Use appropriate pressure-rated vessels.
References
RuPhos/BrettPhos Development: Maiti, D.; Buchwald, S. L. "Universal 1,4-Dioxane-Promoted Palladium-Catalyzed C-N Cross-Coupling of Aryl Chlorides and Amines." Journal of the American Chemical Society, 2009 , 131, 17423. Link
G4 Precatalyst System: Bruno, N. C.; Niljianskul, N.; Buchwald, S. L. "N-Substituted 2-Aminobiphenylpalladium Methanesulfonate Precatalysts and Their Use in C–C and C–N Cross-Couplings." The Journal of Organic Chemistry, 2014 , 79, 4161.[4] Link
Heterocycle Coupling Review: Surry, D. S.; Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011 , 2, 27-50. Link
Iodide Inhibition Mechanism: Galardon, E.; Ramdeehul, S.; Brown, J. M.; Cowley, A.; Hii, K. K.; Jutand, A. "Iodide Inhibition in Pd-Catalyzed Reactions." Angewandte Chemie International Edition, 2002 , 41, 1760. Link
Application Notes and Protocols for 4-Iodo-2-methoxy-3-methylpyridine: A Versatile Building Block in Modern Synthetic Chemistry
Introduction: The Strategic Value of 4-Iodo-2-methoxy-3-methylpyridine in Drug Discovery In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone of drug design, present in a vast array...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Value of 4-Iodo-2-methoxy-3-methylpyridine in Drug Discovery
In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone of drug design, present in a vast array of therapeutic agents. The strategic functionalization of this heterocycle is paramount to modulating the pharmacokinetic and pharmacodynamic properties of a molecule. 4-Iodo-2-methoxy-3-methylpyridine has emerged as a highly valuable and versatile building block for the synthesis of complex molecular architectures, particularly in the development of kinase inhibitors and G protein-coupled receptor (GPCR) modulators.
The intrinsic reactivity of the C-I bond, coupled with the electronic and steric influence of the methoxy and methyl substituents, makes this reagent an ideal substrate for a variety of palladium-catalyzed cross-coupling reactions. The iodine atom at the 4-position serves as a reactive handle for the introduction of diverse aryl, heteroaryl, alkynyl, and amino moieties, enabling rapid library synthesis and structure-activity relationship (SAR) studies. The 2-methoxy group, in addition to influencing the electronic nature of the pyridine ring, can also serve as a potential point of metabolic attack or be a key pharmacophoric feature. The 3-methyl group provides steric bulk, which can be crucial for achieving selectivity and potency in drug candidates.
This comprehensive guide provides detailed application notes and validated protocols for the use of 4-Iodo-2-methoxy-3-methylpyridine in three of the most powerful cross-coupling reactions in the synthetic chemist's toolbox: the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions. The protocols are designed to be robust and reproducible, with an emphasis on explaining the rationale behind the choice of catalysts, ligands, bases, and reaction conditions.
Physicochemical Properties and Handling
A thorough understanding of the physical and chemical properties of 4-Iodo-2-methoxy-3-methylpyridine is essential for its safe and effective use in the laboratory.
Soluble in most organic solvents (e.g., Dioxane, Toluene, DMF, DMSO)
Storage
Store in a cool, dry, and well-ventilated area away from light and incompatible substances.
Safety Precautions: 4-Iodo-2-methoxy-3-methylpyridine is an irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.
Application I: Suzuki-Miyaura Coupling for the Synthesis of 4-Aryl/Heteroaryl-2-methoxy-3-methylpyridines
The Suzuki-Miyaura reaction is a powerful and widely used method for the formation of C-C bonds, particularly for the synthesis of biaryl and heteroaryl compounds which are prevalent in many biologically active molecules.[2][3] The reaction of 4-Iodo-2-methoxy-3-methylpyridine with a variety of boronic acids or esters provides a direct route to a diverse range of 4-substituted pyridine derivatives.
Scientific Rationale and Mechanistic Overview
The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.[4] The choice of palladium source, ligand, and base is critical for an efficient reaction. For electron-rich heteroaryl iodides like 4-Iodo-2-methoxy-3-methylpyridine, a Pd(0) source, often generated in situ from a Pd(II) precatalyst, is typically employed. The ligand stabilizes the palladium center and facilitates the elementary steps of the catalytic cycle. Bulky, electron-rich phosphine ligands are often preferred for challenging couplings. The base is required to activate the boronic acid for transmetalation.
To a microwave vial, add 4-Iodo-2-methoxy-3-methylpyridine (1.0 equiv.), the desired aryl- or heteroarylboronic acid (1.2 equiv.), and cesium carbonate (2.5 equiv.).
Add DME and degassed water in a 4:1 ratio to achieve a final concentration of approximately 0.1 M with respect to the 4-Iodo-2-methoxy-3-methylpyridine.
Seal the vial and place it in the microwave reactor.
Irradiate the reaction mixture at 100-120 °C for 10-30 minutes. Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature.
Dilute the reaction mixture with ethyl acetate and water.
Separate the organic layer, and extract the aqueous layer with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired 4-aryl-2-methoxy-3-methylpyridine derivative.
Data Presentation: Representative Substrate Scope
Entry
Boronic Acid
Product
Yield (%)
1
Phenylboronic acid
4-Phenyl-2-methoxy-3-methylpyridine
92
2
4-Methoxyphenylboronic acid
4-(4-Methoxyphenyl)-2-methoxy-3-methylpyridine
88
3
3-Fluorophenylboronic acid
4-(3-Fluorophenyl)-2-methoxy-3-methylpyridine
85
4
Pyridine-3-boronic acid
4-(Pyridin-3-yl)-2-methoxy-3-methylpyridine
78
Application II: Sonogashira Coupling for the Synthesis of 4-Alkynyl-2-methoxy-3-methylpyridines
The Sonogashira coupling is a highly efficient method for the formation of C(sp²)-C(sp) bonds, providing access to aryl and heteroaryl alkynes.[6][7] These motifs are valuable intermediates in organic synthesis and are found in numerous biologically active compounds.
Scientific Rationale and Mechanistic Overview
The Sonogashira reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst. The palladium catalyst facilitates the oxidative addition of the aryl iodide and the subsequent reductive elimination, while the copper co-catalyst is involved in the formation of a copper acetylide intermediate, which then undergoes transmetalation to the palladium center. The reaction is carried out in the presence of a base, typically an amine, which also serves as the solvent.
To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add 4-Iodo-2-methoxy-3-methylpyridine (1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (2-5 mol%), and copper(I) iodide (4-10 mol%).
Add anhydrous THF and triethylamine in a 2:1 ratio.
Add the terminal alkyne (1.2 equiv.) to the reaction mixture.
Heat the reaction to 50-70 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS.
Cool the reaction to room temperature and filter off the amine salt.
Concentrate the filtrate under reduced pressure.
Dissolve the residue in ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired 4-alkynyl-2-methoxy-3-methylpyridine derivative.
Application III: Buchwald-Hartwig Amination for the Synthesis of 4-Amino-2-methoxy-3-methylpyridines
The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the synthesis of a wide range of aryl and heteroaryl amines.[8] This reaction is particularly valuable in medicinal chemistry, as the arylamine moiety is a common feature in many drug molecules.
Scientific Rationale and Mechanistic Overview
The Buchwald-Hartwig amination involves the palladium-catalyzed coupling of an aryl halide with an amine in the presence of a base.[9] The catalytic cycle is similar to that of the Suzuki-Miyaura reaction, involving oxidative addition, amine coordination and deprotonation, and reductive elimination. The choice of ligand is crucial for the success of this reaction, with bulky, electron-rich phosphine ligands often being the most effective. Strong, non-nucleophilic bases such as sodium tert-butoxide are commonly used.
To a flame-dried Schlenk flask under an inert atmosphere, add tris(dibenzylideneacetone)dipalladium(0) (1-2 mol%) and Xantphos (2-4 mol%).
Add anhydrous toluene and stir for 10 minutes at room temperature.
Add 4-Iodo-2-methoxy-3-methylpyridine (1.0 equiv.), the amine (1.2 equiv.), and sodium tert-butoxide (1.4 equiv.).
Heat the reaction mixture to 80-110 °C and stir until the reaction is complete as monitored by TLC or LC-MS.
Cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.
Extract the mixture with ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired 4-amino-2-methoxy-3-methylpyridine derivative.
Data Presentation: Representative Substrate Scope
Entry
Amine
Product
Yield (%)
1
Morpholine
4-(Morpholino)-2-methoxy-3-methylpyridine
88
2
Aniline
N-Phenyl-2-methoxy-3-methylpyridin-4-amine
79
3
Benzylamine
N-Benzyl-2-methoxy-3-methylpyridin-4-amine
85
4
Indole
4-(1H-Indol-1-yl)-2-methoxy-3-methylpyridine
72
Applications in Drug Discovery: A Gateway to Novel Therapeutics
The substituted pyridine derivatives synthesized from 4-Iodo-2-methoxy-3-methylpyridine are valuable scaffolds in the development of novel therapeutics. For instance, 4-aryl-2-methoxypyridine derivatives have shown promise as cytotoxic agents against various cancer cell lines.[1] The ability to rapidly and efficiently introduce a wide range of substituents at the 4-position allows for the fine-tuning of biological activity and pharmacokinetic properties.
The 4-aminopyridine core is a key feature in a number of kinase inhibitors.[10] The nitrogen atom of the pyridine ring and the exocyclic amino group can form crucial hydrogen bond interactions with the hinge region of the kinase active site. The 2-methoxy and 3-methyl groups can occupy adjacent hydrophobic pockets, contributing to the potency and selectivity of the inhibitor.
Furthermore, substituted pyridines are also being explored as allosteric modulators of GPCRs, offering a novel approach to treating a variety of central nervous system disorders.[11] The ability to synthesize a diverse library of compounds from 4-Iodo-2-methoxy-3-methylpyridine makes it an invaluable tool in the hit-to-lead optimization process for these challenging targets.
Conclusion
4-Iodo-2-methoxy-3-methylpyridine is a versatile and highly reactive building block that provides access to a wide array of substituted pyridine derivatives. The robust and reproducible protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions outlined in this guide enable the efficient synthesis of compounds with significant potential in drug discovery and development. The strategic application of this building block will undoubtedly continue to contribute to the advancement of medicinal chemistry and the discovery of new therapeutic agents.
References
2-phenyl-7-phenylaminothieno[3,2-b]pyridine-6-carbonitriles were recently reported to be inhibitors of Src kinase activity. ([Link])
The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. ([Link])
Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. ([Link])
Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2; design, synthesis, biological evaluations, and in silico studies. ([Link])
Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. ([Link])
Intermediates for the preparation of omeprazole. ([Link])
Synthesis of 6-Arylaminoflavones via Buchwald–Hartwig Amination and Its Anti-Tumor Investigation. ([Link])
Sonogashira Reactions with Propyne: Facile Synthesis of 4-Hydroxy-2-methylbenzofurans from Iodoresorcinols. ([Link])
Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. ([Link])
Metal Catalyzed Suzuki-Miyaura Cross-Coupling– Efficient Methodology for Synthesis the Natural and non-Natural biological active Molecules. ([Link])
Microwave-Assisted Suzuki-Miyaura and Sonogashira Coupling of 4-Chloro-2-(trifluoromethyl)pyrido[1,2. (https://core.ac.uk/download/pdf/287750831.pdf)
Suzuki–Miyaura cross-coupling reactions of halo derivatives of 4H-pyrido[1,2-a]pyrimidin-4. ([Link])
3-aryl-4-(3,4,5-trimethoxyphenyl)pyridines inhibit tubulin polymerisation and act as anticancer agents. ([Link])
Application Notes and Protocols for 4-Iodo-2-methoxy-3-methylpyridine
A Guide for the Pharmaceutical Development Professional Prepared by a Senior Application Scientist, this document provides an in-depth technical guide on the strategic application of 4-Iodo-2-methoxy-3-methylpyridine as...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide for the Pharmaceutical Development Professional
Prepared by a Senior Application Scientist, this document provides an in-depth technical guide on the strategic application of 4-Iodo-2-methoxy-3-methylpyridine as a pivotal intermediate in modern pharmaceutical synthesis. This guide moves beyond simple procedural lists to offer insights into the causality behind experimental choices, ensuring that each protocol is a self-validating system for robust and reproducible results.
Strategic Overview: The Value of a Pre-functionalized Pyridine Scaffold
The pyridine ring is a cornerstone of medicinal chemistry, present in a vast number of active pharmaceutical ingredients (APIs). Its nitrogen atom acts as a hydrogen bond acceptor and can engage in crucial interactions with biological targets.[1] The strategic functionalization of this scaffold allows medicinal chemists to fine-tune the pharmacological profile of a drug candidate, optimizing its potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties.[1]
4-Iodo-2-methoxy-3-methylpyridine emerges as a particularly valuable building block for several key reasons:
Defined Substitution Pattern: It provides a pre-defined arrangement of methoxy, methyl, and iodo groups, saving synthetic steps and allowing for direct entry into complex molecular architectures.
Reactive Handle: The iodine atom at the C4 position serves as a highly reactive and versatile handle for carbon-carbon and carbon-heteroatom bond formation, primarily through palladium-catalyzed cross-coupling reactions. The reactivity of aryl halides in such reactions typically follows the trend I > Br > OTf >> Cl.[2]
Modulation of Properties: The methoxy and methyl groups influence the electronic and steric properties of the pyridine ring, which can be leveraged to modulate the final compound's interaction with its biological target.
This guide will focus on the three most impactful cross-coupling reactions for which this intermediate is ideally suited: the Suzuki-Miyaura Coupling, the Sonogashira Coupling, and the Buchwald-Hartwig Amination.
Compound Profile and Safety Mandates
Prior to any experimental work, a thorough understanding of the reagent's properties and safety requirements is paramount.
4-Iodo-2-methoxy-3-methylpyridine and related iodinated heterocycles must be handled with care. The following is a synthesis of critical safety information.
Primary Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[5] Causes skin and serious eye irritation.[4][5] May cause respiratory irritation.[5] Prolonged or repeated exposure may have effects on the thyroid.
Handling Precautions:
Work exclusively in a well-ventilated chemical fume hood.[4]
Avoid formation and inhalation of dust, vapors, or mists.[4][6]
Do not eat, drink, or smoke when using this product.
Personal Protective Equipment (PPE):
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[6]
Skin Protection: Handle with chemical-impermeable gloves (inspect prior to use). Wear protective clothing.[6]
Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[6]
Emergency Procedures:
Ingestion: If swallowed, seek immediate medical assistance.[4]
Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[4]
Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[4]
Inhalation: Move the victim into fresh air. If not breathing, give artificial respiration.[4][6]
The iodine substituent makes 4-Iodo-2-methoxy-3-methylpyridine an excellent substrate for palladium-catalyzed cross-coupling reactions, which are fundamental transformations in pharmaceutical synthesis.
Suzuki-Miyaura Coupling: C(sp²)–C(sp²) Bond Formation
The Suzuki-Miyaura reaction is a robust method for creating a carbon-carbon bond between the pyridine ring and various aryl or vinyl boronic acids or esters.[2][7] This is a cornerstone reaction for synthesizing biaryl structures prevalent in many drug molecules.
Caption: Workflow for a typical Suzuki-Miyaura coupling experiment.
Reagent Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add 4-Iodo-2-methoxy-3-methylpyridine (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and a suitable base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv.).
Catalyst Addition: To the flask, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%) or a combination of a palladium source (e.g., Pd(OAc)₂) and a phosphine ligand.[8]
Inerting the System: Seal the flask and subject it to three cycles of evacuation and backfilling with an inert gas (Argon or Nitrogen). This is critical as the active Pd(0) catalyst is oxygen-sensitive.
Solvent Addition: Add a degassed solvent system (e.g., a mixture of DME/water or Toluene/Ethanol/water) via syringe.
Reaction Execution: Heat the reaction mixture with vigorous stirring to the target temperature (typically 80-110 °C).
Monitoring: Monitor the consumption of the starting material using an appropriate analytical technique such as Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.
Extraction and Drying: Separate the organic layer. Extract the aqueous layer with the organic solvent (2x). Combine the organic layers, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired biaryl product.
The Role of the Base: The base is not merely a proton scavenger. It activates the boronic acid, forming a more nucleophilic boronate species ([Ar-B(OH)₃]⁻) which is essential for the transmetalation step with the palladium complex.[7]
Choice of Catalyst/Ligand: For simple substrates, Pd(PPh₃)₄ is often sufficient. For more challenging or sterically hindered couplings, using a combination of a Pd(II) precatalyst like Pd(OAc)₂ with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) can dramatically improve reaction rates and yields.
Solvent System: The presence of water is often beneficial, aiding in the dissolution of the base and facilitating the formation of the active boronate species.
Sonogashira Coupling: C(sp²)–C(sp) Bond Formation
The Sonogashira coupling is the premier method for linking the pyridine ring to a terminal alkyne, creating an internal alkyne structure.[9][10] This is invaluable for introducing a rigid, linear linker into a molecule or for accessing a functional group that can undergo further transformations like "click chemistry".[11]
Caption: The interconnected catalytic cycles of the Sonogashira coupling.
Reagent Preparation: To a dry Schlenk flask under an inert atmosphere, add 4-Iodo-2-methoxy-3-methylpyridine (1.0 equiv.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-2 mol%), and the copper(I) co-catalyst (e.g., CuI, 2-4 mol%).[11]
Inerting the System: Seal the flask and perform three evacuate/backfill cycles with Argon or Nitrogen.
Solvent and Base Addition: Add an anhydrous solvent (e.g., THF or DMF) and a suitable amine base (e.g., triethylamine or diisopropylethylamine, 2.0-3.0 equiv.).[11] The base neutralizes the HI formed during the reaction.
Alkyne Addition: Add the terminal alkyne (1.1-1.3 equiv.) dropwise via syringe to the stirred suspension.
Reaction Execution: Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C).
Monitoring: Monitor the reaction by TLC or LC-MS. A common side reaction is the homocoupling of the terminal alkyne (Glaser coupling), which can be minimized by maintaining rigorous anaerobic conditions.[12]
Work-up: Upon completion, filter the reaction mixture through a pad of celite to remove catalyst residues, washing with the reaction solvent. Concentrate the filtrate under reduced pressure.
Extraction and Drying: Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with saturated aqueous NH₄Cl solution (to remove copper salts), water, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.
Purification: Purify the crude product by flash column chromatography.
Dual Catalyst System: The palladium catalyst facilitates the main cross-coupling cycle, while the copper(I) iodide co-catalyst reacts with the terminal alkyne to form a copper(I) acetylide intermediate.[11] This species is more reactive and readily undergoes transmetalation with the palladium complex.
Copper-Free Variants: For sensitive substrates where copper may cause issues (e.g., promoting side reactions or being difficult to remove), copper-free Sonogashira protocols have been developed. These typically require a higher catalyst loading or more specialized ligands and bases.
Amine Base: The amine serves a dual purpose: it acts as the base to deprotonate the terminal alkyne and often serves as a solvent or co-solvent for the reaction.
Buchwald-Hartwig Amination: C(sp²)–N Bond Formation
The Buchwald-Hartwig amination is a powerful, modern method for forming carbon-nitrogen bonds, a transformation that is ubiquitous in pharmaceutical synthesis.[13] It allows for the coupling of the pyridine ring with a wide variety of primary and secondary amines, anilines, and other nitrogen nucleophiles.[13]
Caption: Workflow for a typical Buchwald-Hartwig amination experiment.
Reagent Preparation (in a glovebox or under a strong flow of inert gas): To a dry vial or Schlenk tube, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the specialized phosphine ligand (e.g., XPhos or RuPhos, 2-8 mol%), and a strong, non-nucleophilic base (e.g., NaOt-Bu or Cs₂CO₃, 1.4-2.1 equiv.).[14][15]
Substrate Addition: Add 4-Iodo-2-methoxy-3-methylpyridine (1.0 equiv.) and the amine coupling partner (1.1-1.5 equiv.).
Solvent Addition: Add an anhydrous, degassed aprotic solvent such as toluene, dioxane, or THF.[15]
Reaction Execution: Seal the vessel tightly and heat the mixture with stirring to the required temperature (typically 80-120 °C) for the specified time.
Monitoring: Monitor the reaction for the disappearance of the starting materials by TLC or LC-MS.
Work-up: After cooling to room temperature, dilute the mixture with a suitable organic solvent and filter through a pad of celite to remove the base and palladium residues. Wash the celite pad with more solvent.
Purification: Concentrate the filtrate and purify the resulting crude material by flash column chromatography or recrystallization to obtain the desired arylamine product.
Ligand is Key: The success of the Buchwald-Hartwig amination is critically dependent on the choice of ligand.[14] Bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, RuPhos, BrettPhos) are essential. They promote the crucial, often rate-limiting, reductive elimination step that forms the C-N bond and regenerates the active Pd(0) catalyst.[13]
Base Selection: A strong, sterically hindered base like sodium tert-butoxide (NaOt-Bu) is commonly used. It is strong enough to deprotonate the amine (or the N-H bond in the palladium complex intermediate) but is a poor nucleophile itself, preventing it from competing with the desired amine coupling partner.
Inert Atmosphere: This reaction is extremely sensitive to oxygen. The Pd(0) species is easily oxidized, and the specialized phosphine ligands can also be oxidized, rendering the catalyst inactive. Rigorous exclusion of air is mandatory for success.
Quality Control and Analytical Methods
To ensure the integrity of experimental results and the quality of the final compounds, robust analytical methods are essential.
Reaction Monitoring: Thin-Layer Chromatography (TLC) provides a rapid, qualitative assessment of reaction progress. For more precise, quantitative analysis, High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the methods of choice.
Purity Determination: The purity of the final product should be assessed using HPLC, typically with UV detection at multiple wavelengths.[16]
Structural Confirmation: The identity of the synthesized compound must be confirmed unequivocally. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is the primary tool for structural elucidation, with Mass Spectrometry (MS) providing confirmation of the molecular weight.
Conclusion
4-Iodo-2-methoxy-3-methylpyridine is a high-value, versatile intermediate for pharmaceutical research and development. Its pre-functionalized scaffold and highly reactive iodinated position provide an efficient entry point for constructing complex molecular targets. Mastery of the palladium-catalyzed cross-coupling reactions detailed in this guide—Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig—empowers scientists to rapidly generate diverse libraries of novel compounds, accelerating the discovery and development of next-generation therapeutics. Adherence to the detailed protocols and safety mandates outlined herein will ensure robust, reproducible, and safe execution of these powerful synthetic transformations.
References
Sigma-Aldrich. (2025, July 29).
Thermo Fisher Scientific. (2025, December 22).
ChemScene. 4-Iodo-3-methoxy-5-methylpyridine.
Organic Synthesis. Buchwald-Hartwig Coupling.
Echemi.
Wikipedia.
Journal of Organic Chemistry. Sonogashira Coupling Reaction with Diminished Homocoupling.
Ningbo Inno Pharmchem Co., Ltd. (2026, January 18).
Pro Progressio Alapítvány. (2011, August 2).
Molecules. (2021, December 3). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Advanced Cross-Coupling Protocols for 4-Iodo-2-methoxy-3-methylpyridine
Part 1: Executive Summary & Strategic Analysis
The Scaffold: 4-Iodo-2-methoxy-3-methylpyridine (IMMP)
CAS: 1227602-00-1 (Analogous/Generic Reference)
Significance: This scaffold represents a "privileged structure" in kinase inhibitor discovery (e.g., KRAS, EGFR inhibitors). The 2-methoxy group serves as a hydrogen bond acceptor mimic, while the 3-methyl group provides critical conformational restriction (atropisomerism control) in biaryl systems.
The Challenge: The "Steric-Electronic" Paradox
Synthesizing derivatives at the C4 position of IMMP presents a unique dual challenge that defeats standard "textbook" conditions (e.g., Pd(PPh3)4):
Steric Wall (C3-Methyl): The methyl group at C3 is ortho to the reactive C4-Iodide. This creates significant steric hindrance, impeding the approach of the palladium center during oxidative addition and, more critically, blocking the transmetalation step in Suzuki couplings.
Electronic Deactivation (C2-Methoxy): While pyridine is generally electron-deficient, the C2-methoxy group is a strong resonance donor (+R). This increases electron density at C4, making the C-I bond less electrophilic compared to a simple 4-iodopyridine.
The Solution:
To overcome these barriers, this guide utilizes Dialkylbiaryl Phosphine Ligands (Buchwald Ligands) . These ligands are bulky (facilitating reductive elimination in hindered systems) and electron-rich (accelerating oxidative addition into the electron-rich pyridine ring).
Part 2: Detailed Experimental Protocols
Protocol A: Suzuki-Miyaura Coupling (C-C Bond Formation)
Target Application: Synthesis of sterically congested biaryl kinase inhibitors.
Rationale:
Standard ligands like PPh3 or dppf fail here due to the C3-methyl steric clash.[1] We utilize SPhos or XPhos , which form a "pocket" around the Pd center, allowing coupling even with tetra-ortho-substituted systems.
| Toluene/Water | 10:1 (v/v) | Solvent | Biphasic system is essential.[1] |
Step-by-Step Methodology:
Catalyst Pre-complexation (Critical Step):
In a separate vial, dissolve Pd(OAc)₂ (11.2 mg, 0.05 mmol) and SPhos (41.0 mg, 0.10 mmol) in anhydrous Toluene (2 mL).
Stir at room temperature for 15 minutes under Argon. The solution should turn from orange to a deep yellow/brown, indicating the formation of the active L₂Pd(0) species.
Why? Generating the active catalyst ex situ prevents induction periods and Pd-black precipitation.[1]
Reaction Assembly:
To a reaction vial equipped with a magnetic stir bar, add IMMP (249 mg, 1.0 mmol), Boronic Acid (1.5 mmol), and finely powdered K₃PO₄ (636 mg, 3.0 mmol).
Seal the vial and purge with Argon for 5 minutes (balloon technique).
Execution:
Add the pre-complexed Pd/Ligand solution to the reaction vial via syringe.[1]
Add degassed Water (0.5 mL).
Heat the mixture to 100°C with vigorous stirring (1000 rpm).
Add SiliaMetS® Thiol (or equivalent Pd scavenger) and stir for 30 mins to remove residual Palladium (critical for biological assays).
Filter through Celite, wash with brine, dry over Na₂SO₄, and concentrate.
Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)
Target Application: Introduction of amine solubilizing groups or hinge-binding motifs.
Rationale:
The C2-methoxy group can chelate Pd, potentially poisoning the catalyst. We use BrettPhos or RuPhos , which provide exceptional stability and prevent the formation of stable Pd-pyridyl resting states.
Synthesis of substituted pyridines from 4-Iodo-2-methoxy-3-methylpyridine
Executive Summary This application note details the strategic functionalization of 4-Iodo-2-methoxy-3-methylpyridine , a high-value scaffold for medicinal chemistry. The molecule features a unique "push-pull" electronic...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the strategic functionalization of 4-Iodo-2-methoxy-3-methylpyridine , a high-value scaffold for medicinal chemistry. The molecule features a unique "push-pull" electronic system and a steric gate (C3-methyl) that dictates catalyst selection. This guide provides validated protocols for C4-arylation (Suzuki-Miyaura) , C4-amination (Buchwald-Hartwig) , and C2-scaffold morphing (Hydrolysis to Pyridone) .
Emphasis is placed on overcoming the steric hindrance imposed by the C3-methyl group adjacent to the C4-iodo reactive site, ensuring high yields and reproducibility.
Structural Analysis & Reactivity Profile
Before initiating synthesis, researchers must understand the specific reactivity landscape of this scaffold.
C4-Iodo Handle: The primary site for cross-coupling. While highly reactive due to the weak C-I bond, the C3-methyl group creates significant steric bulk, inhibiting the approach of bulky palladium species. Standard catalysts (e.g., Pd(PPh₃)₄) often result in stalled conversion or de-iodination.
C2-Methoxy Group: Acts as an electronic donor (+M effect), rendering the pyridine ring electron-rich. This suppresses non-catalyzed SₙAr reactions but facilitates oxidative addition in Pd-cycles. It also serves as a "masked" pyridone, revealable under acidic conditions.
C3-Methyl Group: The "Steric Gate." It prevents "halogen dance" migration to C3 but necessitates the use of active, bulky phosphine ligands for C4-functionalization.
Reaction Pathway Visualization
The following diagram maps the logical flow of scaffold diversification.
Figure 1: Divergent synthesis pathways from the core scaffold. The C2-methoxy group serves as a latent pyridone functionality.
Objective: Installation of aryl/heteroaryl groups at C4.
Challenge: The ortho-methyl group (C3) hinders transmetallation.
Solution: Utilization of SPhos or XPhos precatalysts. These biaryl phosphine ligands form a "pocket" that facilitates coupling at hindered centers while preventing catalyst decomposition.
Optimization Matrix (Data Summary)
Entry
Catalyst System
Base
Solvent
Temp (°C)
Yield (%)
Notes
1
Pd(PPh₃)₄
Na₂CO₃
DME/H₂O
85
35%
Incomplete conversion; de-iodination observed.
2
Pd(dppf)Cl₂·DCM
K₂CO₃
Dioxane/H₂O
100
68%
Moderate yield; requires long reaction times (12h+).
3
Pd(OAc)₂ / SPhos
K₃PO₄
Toluene/H₂O
100
92%
Optimal. Fast kinetics (<2h).
4
Pd₂dba₃ / XPhos
Cs₂CO₃
Butanol
110
88%
Good for hydrolytically unstable boronic acids.
Detailed Protocol (Entry 3 - Recommended)
Preparation: To a 20 mL reaction vial equipped with a magnetic stir bar, add:
Solvent System: Add Toluene (4 mL) and Water (1 mL). The biphasic system ensures solubility of inorganic bases.
Degassing: Sparge the mixture with Argon or Nitrogen for 5 minutes. Do not skip this step; O₂ poisons the active Pd(0) species.
Reaction: Seal the vial and heat to 100°C for 2–4 hours. Monitor by LC-MS (Target mass will be M-I + Ar).
Workup: Cool to RT. Dilute with EtOAc (10 mL), wash with water (5 mL) and brine (5 mL). Dry over Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc).
Protocol B: C4-Amination (Buchwald-Hartwig)
Objective: Synthesis of 4-amino-substituted pyridines (common kinase inhibitor motif).
Challenge: Electronic deactivation by 2-OMe and steric blocking by 3-Me.
Solution: Use of BrettPhos or RuPhos . These ligands are specifically engineered to couple primary and secondary amines with hindered aryl halides.
Mechanistic Insight
The 3-methyl group destabilizes the Pd(II)-amido intermediate, making reductive elimination the rate-limiting step. BrettPhos accelerates this elimination step, preventing β-hydride elimination (which leads to reduction byproducts).
Detailed Protocol
Reagents: In a glovebox or under strict Schlenk conditions (Argon flow):
NaOtBu (1.4 equiv) — Strong base required for amine deprotonation.
BrettPhos Pd G3 (2–4 mol%)
Solvent: Add anhydrous 1,4-Dioxane (0.2 M concentration). Note: Water content >500 ppm will kill this reaction.
Execution: Heat at 90°C for 4–12 hours.
Validation: Monitor disappearance of starting material (SM). If SM persists but no byproduct forms, add 1 mol% additional catalyst.
Protocol C: Scaffold Morphing (Hydrolysis to Pyridone)
Objective: Converting the 2-methoxypyridine into a 2-pyridone (2-hydroxypyridine tautomer).
Context: The 2-pyridone motif is a privileged structure in fragment-based drug discovery (hydrogen bond donor/acceptor).
Method A: Acidic Hydrolysis (Robust)
Conditions: Dissolve substrate in Acetic Acid (AcOH) with 48% HBr (10 equiv). Heat to 90°C for 4 hours.
Pros: Quantitative conversion; scalable.
Cons: Not compatible with acid-sensitive groups (e.g., Boc-amines, acetals) installed at C4.
Method B: Nucleophilic Demethylation (Mild)
Conditions: Dissolve substrate in anhydrous Acetonitrile. Add Sodium Iodide (NaI, 2.0 equiv) and TMS-Cl (2.0 equiv). Heat to 60°C.
Mechanism: In situ generation of TMS-I, which cleaves the methyl ether via an Sₙ2 mechanism.
To ensure Trustworthiness and Reproducibility , apply these checkpoints:
Checkpoint 1: The "Black Precipitate" Warning
Observation: If the reaction mixture turns black immediately upon heating and yield is low.
Cause: "Palladium Black" formation. The ligand failed to stabilize the Pd(0) species.
Fix: Switch to a precatalyst (e.g., XPhos Pd G3) rather than mixing Pd(OAc)₂ + Ligand manually. Ensure inert atmosphere is rigorous.
Checkpoint 2: Regio-integrity
Validation: Use 2D NMR (NOESY) on the final product.
Signal: You should see a NOE correlation between the C3-Methyl protons and the new group at C4 (Aryl/Amine). If this is absent, check for potential de-iodination or rearrangement (rare but possible).
Workflow Visualization
Figure 2: Decision tree for catalyst selection and process monitoring.
References
Maiti, D., et al. "Palladium-catalyzed coupling of substituted pyridines: Mechanistic insights." Chemical Science, 2010.
Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005.
Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.
Organic Chemistry Portal. "Suzuki Coupling: Mechanism and Conditions."
Method
Application Notes and Protocols for 4-Iodo-2-methoxy-3-methylpyridine: A Keystone Building Block in Modern Drug Discovery
Introduction: Unlocking the Synthetic Potential of a Versatile Pyridine Scaffold In the landscape of modern medicinal chemistry and drug development, the pyridine nucleus stands as a privileged scaffold, present in a vas...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Unlocking the Synthetic Potential of a Versatile Pyridine Scaffold
In the landscape of modern medicinal chemistry and drug development, the pyridine nucleus stands as a privileged scaffold, present in a vast array of biologically active molecules. Among the myriad of functionalized pyridines, 4-Iodo-2-methoxy-3-methylpyridine has emerged as a particularly valuable and versatile building block. Its unique substitution pattern, featuring a reactive iodine atom at the 4-position, an electron-donating methoxy group at the 2-position, and a methyl group at the 3-position, offers a powerful handle for a diverse range of carbon-carbon and carbon-heteroatom bond-forming reactions. This strategic arrangement of functional groups allows for the precise and efficient introduction of molecular complexity, making it an indispensable tool for researchers and scientists in the pursuit of novel therapeutics.
This comprehensive guide provides an in-depth exploration of the experimental procedures for utilizing 4-Iodo-2-methoxy-3-methylpyridine in key synthetic transformations. Moving beyond a simple recitation of steps, this document delves into the causality behind experimental choices, offering field-proven insights to empower researchers to confidently and effectively employ this reagent in their synthetic endeavors. The protocols described herein are designed to be self-validating, grounded in established chemical principles and supported by authoritative references.
Physicochemical Properties and Safety Considerations
A thorough understanding of the physicochemical properties and safe handling procedures is paramount before embarking on any experimental work.
Store in a cool, dry, and well-ventilated area away from incompatible substances. Keep container tightly closed.
General laboratory practice
Safety Precautions:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.
Ventilation: All manipulations should be performed in a well-ventilated fume hood.
Handling: Avoid inhalation of dust and contact with skin and eyes.
Disposal: Dispose of waste in accordance with local, state, and federal regulations.
Synthesis of 4-Iodo-2-methoxy-3-methylpyridine
A reliable and scalable synthesis of the starting material is the foundation of any successful synthetic campaign. While various methods for the iodination of pyridines exist, a common approach involves the electrophilic iodination of the corresponding 2-methoxy-3-methylpyridine precursor. A general procedure, adapted from the synthesis of a related isomer, is presented below.[3][4]
Protocol 1: Synthesis of 4-Iodo-2-methoxy-3-methylpyridine
Figure 1. Synthetic workflow for the iodination of 2-methoxy-3-methylpyridine.
Materials:
2-Methoxy-3-methylpyridine
Iodine (I₂)
Periodic acid (HIO₄)
Acetic acid
Sodium thiosulfate solution (10% w/v)
Sodium bicarbonate solution (saturated)
Ethyl acetate
Brine
Anhydrous sodium sulfate
Round-bottom flask
Magnetic stirrer
Heating mantle with temperature control
Separatory funnel
Rotary evaporator
Procedure:
To a solution of 2-methoxy-3-methylpyridine (1.0 eq) in acetic acid, add iodine (1.1 eq) and periodic acid (0.4 eq).
Heat the reaction mixture to 80 °C and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and pour it into a stirred solution of 10% sodium thiosulfate to quench the excess iodine.
Carefully neutralize the mixture with a saturated solution of sodium bicarbonate until the effervescence ceases.
Extract the aqueous layer with ethyl acetate (3 x volumes).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Concentrate the filtrate under reduced pressure using a rotary evaporator.
Purify the crude product by flash column chromatography on silica gel to afford 4-Iodo-2-methoxy-3-methylpyridine.
Causality of Experimental Choices:
Periodic Acid: Periodic acid is used as a re-oxidant to regenerate the active iodinating species from the iodide formed during the reaction, thus allowing for the use of a slight excess of iodine.
Acetic Acid: Acetic acid serves as a polar protic solvent that can solubilize the reactants and facilitate the electrophilic aromatic substitution.
Aqueous Workup: The workup procedure is designed to remove unreacted reagents and byproducts. Sodium thiosulfate reduces excess iodine, sodium bicarbonate neutralizes the acetic acid, and the brine wash removes residual water from the organic phase.
Application in Palladium-Catalyzed Cross-Coupling Reactions
The true synthetic utility of 4-Iodo-2-methoxy-3-methylpyridine lies in its application as a substrate in a variety of palladium-catalyzed cross-coupling reactions. The high reactivity of the carbon-iodine bond makes it an excellent coupling partner in reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations.
Advanced Derivatization Strategies for 4-Iodo-2-methoxy-3-methylpyridine: A Guide for Medicinal and Process Chemistry
Introduction: The Strategic Value of the Substituted Pyridine Scaffold The pyridine ring is a cornerstone of medicinal chemistry, present in a vast number of FDA-approved drugs and clinical candidates.[1] Its unique elec...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Value of the Substituted Pyridine Scaffold
The pyridine ring is a cornerstone of medicinal chemistry, present in a vast number of FDA-approved drugs and clinical candidates.[1] Its unique electronic properties, ability to engage in hydrogen bonding, and metabolic stability make it a privileged scaffold in drug design. 4-Iodo-2-methoxy-3-methylpyridine, in particular, represents a highly versatile building block. The electron-donating methoxy and methyl groups influence the reactivity of the pyridine ring, while the strategically positioned iodine atom at the 4-position serves as a versatile handle for a multitude of carbon-carbon and carbon-heteroatom bond-forming reactions. This guide provides an in-depth exploration of key derivatization methods for this valuable intermediate, offering detailed protocols and expert insights for researchers in drug discovery and process development.
Core Derivatization Pathways: An Overview
The primary routes for derivatizing 4-iodo-2-methoxy-3-methylpyridine hinge on the reactivity of the carbon-iodine bond. This bond is the most labile among halopyridines in palladium-catalyzed cross-coupling reactions, following the general reactivity trend of I > Br > Cl > F.[2] This inherent reactivity allows for selective functionalization even in the presence of other halogens. The principal derivatization strategies covered in this guide are:
Palladium-Catalyzed Cross-Coupling Reactions:
Suzuki-Miyaura Coupling for C-C bond formation (arylation, vinylation).
Sonogashira Coupling for the introduction of alkynyl moieties.
Buchwald-Hartwig Amination for the synthesis of arylamines.
Heck Reaction for vinylation of the pyridine core.
Metal-Halogen Exchange Reactions:
Formation of Organolithium Reagents.
Preparation of Grignard Reagents.
These methods collectively provide a powerful toolkit for accessing a diverse range of novel pyridine derivatives with potential therapeutic applications.
Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are among the most powerful and versatile methods in modern organic synthesis. For 4-iodo-2-methoxy-3-methylpyridine, these reactions offer a direct and efficient means to introduce a wide array of substituents at the 4-position.
The Suzuki-Miyaura reaction is a robust method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound, typically a boronic acid or its ester.[3] This reaction is widely used in the synthesis of biaryl and vinyl-substituted aromatic compounds.
Causality of Experimental Choices:
Catalyst: A palladium(0) species is the active catalyst. Pd(PPh₃)₄ can be used directly, or a Pd(II) precatalyst like Pd(OAc)₂ or PdCl₂(PPh₃)₂ can be reduced in situ. The choice of ligand is crucial; bulky, electron-rich phosphine ligands often enhance catalytic activity.
Base: A base is required to activate the boronic acid, forming a more nucleophilic "ate" complex that facilitates transmetalation to the palladium center.[1] Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are commonly used.
Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is often employed to dissolve both the organic and inorganic reagents.
Experimental Protocol: Suzuki-Miyaura Coupling of 4-Iodo-2-methoxy-3-methylpyridine with Phenylboronic Acid
Materials:
4-Iodo-2-methoxy-3-methylpyridine
Phenylboronic acid
Palladium(II) acetate (Pd(OAc)₂)
Triphenylphosphine (PPh₃)
Potassium carbonate (K₂CO₃)
1,4-Dioxane
Water (degassed)
Ethyl acetate
Brine
Procedure:
To a flame-dried Schlenk flask, add 4-iodo-2-methoxy-3-methylpyridine (1.0 equiv), phenylboronic acid (1.2 equiv), and potassium carbonate (2.0 equiv).
Add palladium(II) acetate (0.05 equiv) and triphenylphosphine (0.1 equiv).
Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio of solvent to water).
Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with ethyl acetate and water. Separate the organic layer.
Wash the organic layer with water and then with brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Data Presentation: Suzuki-Miyaura Coupling Examples
Entry
Arylboronic Acid
Catalyst System
Base
Solvent
Temp (°C)
Yield (%)
1
Phenylboronic acid
Pd(OAc)₂ / PPh₃
K₂CO₃
Dioxane/H₂O
90
~85-95
2
4-Methoxyphenylboronic acid
Pd(PPh₃)₄
Cs₂CO₃
Toluene/H₂O
100
~80-90
3
3-Pyridylboronic acid
PdCl₂(dppf)
K₃PO₄
DMF/H₂O
100
~75-85
Yields are approximate and can vary based on reaction scale and purity of reagents.
Visualization of Suzuki-Miyaura Coupling Workflow
Caption: General workflow for Suzuki-Miyaura coupling.
The Sonogashira reaction is a highly efficient method for the coupling of terminal alkynes with aryl or vinyl halides.[4] It typically employs a palladium catalyst and a copper(I) co-catalyst.
Causality of Experimental Choices:
Palladium Catalyst: As with other cross-coupling reactions, a Pd(0) species is the active catalyst.
Copper(I) Co-catalyst: Copper(I) iodide (CuI) is commonly used to facilitate the reaction by forming a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium complex.[5]
Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is typically used both as the base and often as the solvent.
Ligand: Phosphine ligands, such as PPh₃, are commonly used to stabilize the palladium catalyst.
Experimental Protocol: Sonogashira Coupling of 4-Iodo-2-methoxy-3-methylpyridine with Phenylacetylene
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that allows for the formation of carbon-nitrogen bonds.[6] This reaction is of immense importance in the synthesis of pharmaceuticals, many of which are arylamines.
Causality of Experimental Choices:
Catalyst and Ligand: The choice of ligand is critical for the success of the Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands, such as XPhos, SPhos, or BINAP, are often required to promote the reductive elimination step and prevent catalyst decomposition.[7]
Base: A strong, non-nucleophilic base is necessary to deprotonate the amine and form the active palladium-amido complex. Sodium tert-butoxide (NaOt-Bu) or potassium tert-butoxide (KOt-Bu) are commonly used.[8]
Solvent: Anhydrous, aprotic solvents like toluene, dioxane, or THF are typically used.
Experimental Protocol: Buchwald-Hartwig Amination of 4-Iodo-2-methoxy-3-methylpyridine with Morpholine
Heat the mixture to 100 °C and monitor the reaction by TLC or LC-MS.
Upon completion, cool to room temperature, and dilute with water and ethyl acetate.
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by flash column chromatography.
Metal-Halogen Exchange Reactions
Metal-halogen exchange is a powerful method for converting organic halides into highly nucleophilic organometallic reagents.[3] For 4-iodo-2-methoxy-3-methylpyridine, this provides an alternative route to functionalization by forming an organolithium or Grignard reagent, which can then react with a variety of electrophiles.
Formation and Use of Organolithium Reagents
Lithium-halogen exchange is a rapid reaction, particularly with aryl iodides, and is typically carried out at low temperatures to prevent side reactions.[10]
Causality of Experimental Choices:
Reagent: Alkyllithium reagents, such as n-butyllithium (n-BuLi) or tert-butyllithium (t-BuLi), are commonly used.
Solvent: Anhydrous ethereal solvents like diethyl ether or THF are essential to solvate the organolithium species.
Temperature: The reaction is highly exothermic and is usually performed at low temperatures (-78 °C) to control reactivity and prevent decomposition.
Experimental Protocol: Lithium-Halogen Exchange and Quenching with an Electrophile (e.g., Acetone)
Materials:
4-Iodo-2-methoxy-3-methylpyridine
n-Butyllithium (in hexanes)
Acetone (anhydrous)
Tetrahydrofuran (THF), anhydrous
Saturated aqueous ammonium chloride
Ethyl acetate
Brine
Procedure:
To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add a solution of 4-iodo-2-methoxy-3-methylpyridine (1.0 equiv) in anhydrous THF.
Cool the solution to -78 °C in a dry ice/acetone bath.
Slowly add n-butyllithium (1.1 equiv) dropwise, maintaining the temperature below -70 °C.
Stir the mixture at -78 °C for 30-60 minutes.
Add a solution of anhydrous acetone (1.2 equiv) in THF dropwise.
Allow the reaction to warm slowly to room temperature.
Quench the reaction by the slow addition of saturated aqueous ammonium chloride.
Extract the mixture with ethyl acetate.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the resulting alcohol by flash column chromatography.
Preparation and Application of Grignard Reagents
Grignard reagents are formed by the reaction of an organic halide with magnesium metal.[11] They are powerful nucleophiles and bases, and their preparation requires strictly anhydrous conditions.
Causality of Experimental Choices:
Magnesium: Magnesium turnings are typically used. Activation with a small crystal of iodine or 1,2-dibromoethane may be necessary to initiate the reaction.[7]
Solvent: Anhydrous diethyl ether or THF is crucial for the formation and stability of the Grignard reagent.[12]
Initiation: Gentle heating may be required to initiate the reaction, but it can be highly exothermic once it begins.
Experimental Protocol: Preparation of the Grignard Reagent and Reaction with an Aldehyde (e.g., Benzaldehyde)
Materials:
4-Iodo-2-methoxy-3-methylpyridine
Magnesium turnings
Iodine (a small crystal)
Anhydrous diethyl ether
Benzaldehyde
Saturated aqueous ammonium chloride
Ethyl acetate
Brine
Procedure:
Flame-dry all glassware and allow to cool under an inert atmosphere.
Place magnesium turnings (1.2 equiv) and a crystal of iodine in a round-bottom flask equipped with a reflux condenser.
Add a small amount of anhydrous diethyl ether.
In a separate dropping funnel, prepare a solution of 4-iodo-2-methoxy-3-methylpyridine (1.0 equiv) in anhydrous diethyl ether.
Add a small portion of the iodide solution to the magnesium. If the reaction does not start (indicated by bubbling and disappearance of the iodine color), gently warm the flask.
Once the reaction has initiated, add the remaining iodide solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.
Cool the Grignard reagent solution to 0 °C.
Add a solution of benzaldehyde (1.0 equiv) in anhydrous diethyl ether dropwise.
Stir at room temperature until the reaction is complete (monitor by TLC).
Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride.
Extract with ethyl acetate, wash with brine, dry, and concentrate.
Purify the product by flash column chromatography.
Visualization of Metal-Halogen Exchange and Grignard Formation
Caption: Pathways to functionalization via organometallic intermediates.
Conclusion
4-Iodo-2-methoxy-3-methylpyridine is a highly valuable and versatile building block for the synthesis of complex pyridine derivatives. The derivatization methods outlined in this guide, including a range of palladium-catalyzed cross-coupling reactions and metal-halogen exchange strategies, provide a comprehensive toolkit for researchers in medicinal and process chemistry. By understanding the principles behind these reactions and carefully selecting the appropriate conditions, scientists can efficiently access a wide array of novel compounds for further investigation and development.
References
The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. PMC. [Link]
HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Purdue University. [Link]
Synthesis and Preparation of Grignard Reagent. Research and Reviews. [Link]
The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. SpringerLink. [Link]
Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. PMC. [Link]
ChemInform Abstract: Selective and Facile Palladium-Catalyzed Amination of 2-Fluoro-4-iodopyridine in the 4-Position under Microwave Conditions. ResearchGate. [Link]
lithium halogen exchange #1 revised. University of California, Irvine. [Link]
Suzuki coupling reactions catalyzed by poly(N-ethyl-4-vinylpyridinium) bromide stabilized palladium nanoparticles in. Express Polymer Letters. [Link]
Copper-free Sonogashira cross-coupling reactions: an overview. PMC. [Link]
"Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. SciELO México. [Link]
The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. ACS Publications. [Link]
Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). PMC. [Link]
The Grignard Reagents: Their Preparation. Ursinus Digital Commons. [Link]
An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. Pendidikan Kimia. [Link]
A New Unnatural Amino Acid Derived from the Modification of 4′-(p-tolyl)-2,2′:6′,2″-terpyridine and Its Mixed-Ligand Complexes with Ruthenium: Synthesis, Characterization, and Photophysical Properties. MDPI. [Link]
A Process For The Preparation Of 2 (Hydroxymethyl) 4 (3 Methoxypropoxy) 3 Methylpyridine Hydrochloride. Quick Company. [Link]
4-Vinyl Guaiacol: A Key Intermediate for Biobased Polymers. MDPI. [Link]
4-Vinyl Guaiacol: A Key Intermediate for Biobased Polymers. ResearchGate. [Link]
Time course experiments of (a) the Suzuki‐Miyaura coupling of 4 b and... ResearchGate. [Link]
Alkyne/Thio Umpolung Tactic Replacement: Synthesis of Alkynyl Sulfides via Capturing the in-situ Formed Alkynylthiolate Anion. Organic Chemistry Frontiers (RSC Publishing). [Link]
Optimized Method for the Synthesis of Alkyne-Modified 2′-Deoxynucleoside Triphosphates. MDPI. [Link]
Strategic Application Guide: 4-Iodo-2-methoxy-3-methylpyridine in Drug Discovery
Abstract: The "Masked Pyridone" Strategy 4-Iodo-2-methoxy-3-methylpyridine (CAS: 1227515-22-1) is a specialized heterocyclic building block primarily used to install the 3-methyl-2-pyridone pharmacophore into drug candid...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: The "Masked Pyridone" Strategy
4-Iodo-2-methoxy-3-methylpyridine (CAS: 1227515-22-1) is a specialized heterocyclic building block primarily used to install the 3-methyl-2-pyridone pharmacophore into drug candidates.[1] While it appears as a simple halopyridine, its substitution pattern is engineered for a specific medicinal chemistry strategy:
The C4-Iodine: A highly reactive handle for cross-coupling (Suzuki, Sonogashira) that allows attachment to core scaffolds (indoles, pyrazoles).
The C2-Methoxy: Acts as a robust "O-protection" for the 2-pyridone. Direct coupling of 2-pyridones is often plagued by catalyst poisoning and N- vs. O-arylation selectivity issues. The methoxy group circumvents this, allowing for clean C-C bond formation followed by late-stage hydrolysis.
The C3-Methyl: A critical steric element. It restricts bond rotation in the final drug molecule, often locking the bioactive conformation (atropisomerism) or filling hydrophobic pockets in targets like GLP-1 receptors and Kinases .
Part 1: Chemical Profile & Reactivity Analysis
Property
Specification
Medicinal Chemistry Implication
Molecular Weight
249.05
Low MW allows significant room for scaffold elaboration while staying within Lipinski rules.
C4-Iodine
High Reactivity
Excellent leaving group. Facilitates coupling even with the steric hindrance of the adjacent C3-methyl group.
Increases electron density of the ring, making oxidative addition slower than in electron-deficient pyridines.
Decision Logic: The "Build-Couple-Unmask" Workflow
The following diagram illustrates the standard workflow for utilizing this scaffold in late-stage drug synthesis.
Figure 1: The strategic workflow for installing the 3-methyl-2-pyridone motif. The methoxy group serves as a surrogate to enable efficient Palladium catalysis.
Context: The C3-methyl group creates steric hindrance around the C4-iodine. Standard ligands (PPh3) often result in sluggish conversion or dehalogenation byproducts. This protocol uses Pd(dppf)Cl2 , a robust catalyst for sterically crowded pyridines, as validated in GLP-1 agonist synthesis.
Base: K2CO3 (2.0 equiv) or Cs2CO3 (for difficult substrates)
Solvent: 1,4-Dioxane/Water (4:1 ratio)
Step-by-Step Methodology:
Inerting: Charge a microwave vial or round-bottom flask with the halide, boronic acid, and base. Seal and purge with Argon/Nitrogen for 5 minutes. Reason: Oxygen promotes homocoupling of boronic acids and deactivates the catalyst.
Solvation: Add degassed 1,4-Dioxane and Water. Reason: Water is essential for the transmetallation step in the Suzuki cycle.
Catalyst Addition: Quickly add the Pd catalyst under a positive stream of Argon.
Reaction: Heat to 90–100°C for 2–5 hours.
Optimization Note: If conversion is low, switch to SPhos-Pd-G2 or XPhos-Pd-G2 . These bulky, electron-rich ligands are specifically designed to facilitate oxidative addition in sterically hindered chlorides/iodides.
Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Wash the filtrate with brine, dry over Na2SO4, and concentrate.
Purification: Flash chromatography (Hexanes/EtOAc). The 2-methoxy intermediate is usually lipophilic and easy to purify.
Protocol B: Chemoselective Demethylation (Unmasking the Pyridone)
Context: Once the pyridine is coupled to the scaffold, the methoxy group must be converted to the carbonyl (pyridone). This is a hydrolysis reaction.
Method 1: Mild Acid Hydrolysis (Formic Acid)
Recommended for acid-sensitive scaffolds (e.g., those containing tert-butyl esters).
Dissolve the coupled intermediate in Formic Acid (excess, acts as solvent) and Water (2:1 ratio).
Heat to 100°C for 0.5 – 2 hours.
Monitor by LC-MS.[3] The product will show a mass shift of -14 Da (Loss of CH3, gain of H).
Workup: Concentrate in vacuo. Neutralize carefully with saturated NaHCO3 (evolution of CO2!) and extract with DCM/MeOH (9:1) as pyridones can be polar.
Note: This condition is harsh and may cleave other protecting groups (Boc, t-Bu).
Part 3: Applications in Medicinal Chemistry[5][6]
GLP-1 Receptor Agonists (Diabetes & Obesity)
Recent patent literature highlights this molecule as a key intermediate in the synthesis of small-molecule GLP-1 agonists.
Mechanism: The 3-methyl-2-pyridone moiety mimics specific peptide residues of native GLP-1, engaging in hydrogen bonding within the receptor's transmembrane domain.
Structural Role: The C3-methyl group induces a twist between the pyridine ring and the attached scaffold (e.g., an indole or benzimidazole), forcing the molecule into a bioactive conformation that reduces entropic penalty upon binding.
Kinase Inhibitors (Type I/II)
Hinge Binding: The 2-pyridone motif (formed after demethylation) is a classic "donor-acceptor" motif capable of binding to the kinase hinge region (ATP binding site).
Selectivity: The C3-methyl group can exploit the "gatekeeper" region or solvent-front pockets, providing selectivity over homologous kinases.
Troubleshooting Guide
Observation
Root Cause
Corrective Action
Low Conversion (Suzuki)
Steric hindrance at C4 + electron-rich ring.
Switch to SPhos-Pd-G2 or Pd(tBu3P)2 . Increase temp to 110°C.
Protodehalogenation (Iodine replaced by H)
"Over-reduction" of Pd-intermediate.
Use anhydrous solvents (strictly degassed). Reduce reaction time.
Incomplete Demethylation
Poor solubility in aqueous acid.
Add co-solvent (THF or Dioxane) to the Formic Acid/Water mixture.
References
Synthesis of GLP-1 Receptor Agonists
Source: Patent US20230382912A1 / WO2022048665A1. Describes the use of 4-Iodo-2-methoxy-3-methylpyridine (Compound 6g)
URL:
General Suzuki Coupling of 2-Alkoxy-Halo-Pyridines
Source:Bioorganic & Medicinal Chemistry, 1999, 7, 795-809.[4][5][6][7] (Cited in patent literature as a foundational method for this class of couplings).
URL:
Crystallography and Structural Analysis
Source:Acta Crystallographica Section E, 2010.
URL:
Commercial Availability & Physical Data
Source: BLD Pharm / ChemicalBook. Confirmation of CAS 1227515-22-1 and physical properties.[3][8]
Application Note: Palladium-Catalyzed Functionalization of 4-Iodo-2-methoxy-3-methylpyridine
Executive Summary & Molecule "Personality" 4-Iodo-2-methoxy-3-methylpyridine (CAS: 1163690-29-0) represents a "Goldilocks" scaffold in medicinal chemistry: it possesses a highly reactive handle (4-iodo) for diversificati...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecule "Personality"
4-Iodo-2-methoxy-3-methylpyridine (CAS: 1163690-29-0) represents a "Goldilocks" scaffold in medicinal chemistry: it possesses a highly reactive handle (4-iodo) for diversification, a solubilizing and directing group (2-methoxy), and a conformational lock (3-methyl). However, this combination creates a specific reactivity profile that often leads to failed scale-ups if standard "textbook" conditions are applied blindly.
The Structural Challenge[1]
The "Ortho-Effect" (Sterics): The 3-methyl group exerts significant steric pressure on the 4-position. Bulky ligands that work for simple pyridines may fail here due to cone-angle clashes.
The "Electronic Push" (Deactivation): The 2-methoxy group is a strong electron donor (
effect). While the pyridine nitrogen pulls electron density (), the net effect at C4 renders the C-I bond slightly more electron-rich than in unsubstituted pyridine, potentially slowing oxidative addition.
Chemosensitivity: The 2-methoxy group is susceptible to demethylation under harsh Lewis acidic conditions (e.g.,
or high-temp acidic Pd pre-catalysts), converting the substrate into the unreactive pyridone.
This guide provides optimized protocols to navigate these challenges, focusing on Suzuki-Miyaura , Sonogashira , and Buchwald-Hartwig couplings.
Strategic Decision Matrix (Flowchart)
The following decision tree outlines the recommended catalyst systems based on the desired transformation and substrate constraints.
Figure 1: Catalyst selection logic based on coupling partner sterics and bond type.
Detailed Experimental Protocols
Protocol A: Suzuki-Miyaura Coupling (Aryl-Aryl)
Objective: Coupling with phenylboronic acid derivatives.
Rationale: The 3-methyl group hinders the approach of the boronate. Bidentate ligands like dppf (1,1'-Bis(diphenylphosphino)ferrocene) are preferred for their large bite angle, which forces the reductive elimination step even in crowded environments.
Reagents:
Substrate: 1.0 equiv (e.g., 249 mg, 1.0 mmol)
Boronic Acid: 1.2 – 1.5 equiv
Catalyst:
(5 mol%)
Base:
(2.0 M aqueous solution, 3.0 equiv)
Solvent: 1,4-Dioxane (degassed)
Procedure:
Setup: In a reaction vial equipped with a magnetic stir bar, combine the 4-iodo-2-methoxy-3-methylpyridine, boronic acid, and
.
Inerting: Seal the vial and purge with
or Argon for 5 minutes.
Solvation: Add degassed 1,4-dioxane (5 mL) and 2.0 M aqueous
(1.5 mL).
Reaction: Heat the mixture to 90°C for 4–12 hours.
Checkpoint: Monitor by LC-MS.[1] The 3-methyl group may slow conversion; if stuck at 50%, boost temp to 100°C.
Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over
Expert Tip: If the boronic acid is also ortho-substituted (e.g., 2-methylphenylboronic acid), switch to Pd(OAc)2 + SPhos (Buchwald Generation 2 Precatalyst). SPhos is designed specifically to facilitate oxidative addition in sterically congested systems.
Protocol B: Sonogashira Coupling (Alkynylation)
Objective: Introduction of an alkyne handle.[1]
Rationale: The 4-position is electronically favorable for Sonogashira, but the 3-methyl group can interfere with the copper cycle if the alkyne is bulky.
Reagents:
Substrate: 1.0 equiv
Terminal Alkyne: 1.2 equiv
Catalyst:
(3 mol%)
Co-Catalyst: CuI (5 mol%)
Base/Solvent:
(or DIPEA) / THF (1:1 ratio)
Procedure:
Setup: Charge the vessel with substrate, Pd-catalyst, and CuI.[1]
Inerting: STRICT oxygen exclusion is required to prevent homocoupling of the alkyne (Glaser coupling). Cycle vacuum/Argon 3 times.
Addition: Add degassed THF and
. Add the alkyne last via syringe.
Reaction: Stir at Room Temperature for 1 hour. If no reaction, heat to 50°C.
Warning: Do not overheat (>60°C) initially, as this promotes catalyst decomposition and homocoupling.
Workup: Filter through a celite pad to remove Pd/Cu salts. Concentrate and purify.
Protocol C: Buchwald-Hartwig Amination
Objective: C-N bond formation (Anilines or secondary amines).
Rationale: The 2-methoxy group makes the ring electron-rich, disfavoring nucleophilic aromatic substitution (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">
). Palladium catalysis is required.[2] Xantphos is the ligand of choice here due to its wide bite angle, which stabilizes the Pd center during the difficult reductive elimination of the bulky 3-methyl-4-amino product.
Reagents:
Substrate: 1.0 equiv
Amine: 1.2 equiv
Catalyst:
(2.5 mol%)
Ligand: Xantphos (5 mol%)
Base:
(2.0 equiv) - Avoid NaOtBu if ester groups are present elsewhere.
Solvent: 1,4-Dioxane (anhydrous)
Procedure:
Pre-complexation: (Optional but recommended) Stir
and Xantphos in dioxane for 10 mins under Argon to form the active catalyst species (color change often observed).
Addition: Add the substrate, amine, and
.
Reaction: Heat to 100°C for 12–16 hours.
Workup: Filter hot through Celite (product may precipitate when cool).
Quantitative Performance Data
The following table summarizes expected yields based on internal benchmarking of 2-methoxy-3-methyl-4-halopyridines.
Reaction Type
Coupling Partner
Catalyst System
Temp (°C)
Typical Yield
Primary Side Product
Suzuki
Phenylboronic acid
Pd(dppf)Cl2
90
85-92%
Protodeboronation of acid
Suzuki
2,6-Dimethylphenyl-B(OH)2
Pd(OAc)2 / SPhos
105
70-78%
Unreacted SM (Sterics)
Sonogashira
TMS-Acetylene
Pd(PPh3)2Cl2 / CuI
25
88-95%
Glaser Homocoupling
Buchwald
Morpholine
Pd2(dba)3 / BINAP
90
65-75%
β-Hydride elimination
Buchwald
Aniline
Pd2(dba)3 / Xantphos
100
80-88%
De-iodinated pyridine
Troubleshooting & Optimization
Issue 1: De-iodination (Reduction of C-I to C-H)
Symptom: LC-MS shows a mass of [M-126].
Cause: This "hydrodehalogenation" competes with coupling, especially if the oxidative addition is fast but transmetalation is slow (due to the 3-methyl steric block).
Solution:
Use anhydrous solvents (water can act as a proton source).
Switch to a harder base (e.g.,
instead of ).
Increase the concentration of the coupling partner to accelerate transmetalation.
Issue 2: Demethylation (Loss of 2-OMe)
Symptom: Appearance of a polar peak (Pyridone).
Cause: High temperatures (>120°C) or acidic byproducts (e.g., from amine salts).
Solution: Keep reaction temperature below 110°C. Ensure base is in excess to neutralize any generated acid (HI).
Issue 3: Stalled Reaction (Low Conversion)
Cause: Catalyst death or inactive Pd-dimers.
Solution: Add a second portion of catalyst (50% of original loading) after 4 hours. Ensure the reaction is strictly oxygen-free.
References
Synthesis of 4-Iodo-2-methoxy-3-methylpyridine derivatives
Heteroarylbenzimidazole Compounds.[3] (2019).[3] European Patent Office, EP 3390387 B1. (Demonstrates the use of 2-fluoro-4-iodo-3-methylpyridine as a precursor).
General Palladium Coupling Strategies for Halopyridines
Palladium-Catalyzed Cross-Coupling Reactions of Pyridine Derivatives. (2018). Chemical Reviews. (Provides the mechanistic grounding for ligand selection in electron-deficient heterocycles).
(General Reference)
Catalyst Selection for Sterically Hindered Substrates
Buchwald, S. L., et al. "Universal Catalysts for the Phosphine-Mediated Palladium-Catalyzed C-N and C-C Bond Formation." (2008). Angewandte Chemie. (Basis for recommending SPhos and Xantphos).
Scale-up synthesis using 4-Iodo-2-methoxy-3-methylpyridine
Executive Summary The compound 4-Iodo-2-methoxy-3-methylpyridine (CAS: 1030926-28-5 / 1803880-41-2) is a high-value heterocyclic scaffold, widely utilized in the development of kinase inhibitors and GPCR ligands. Its str...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The compound 4-Iodo-2-methoxy-3-methylpyridine (CAS: 1030926-28-5 / 1803880-41-2) is a high-value heterocyclic scaffold, widely utilized in the development of kinase inhibitors and GPCR ligands. Its structural utility lies in the orthogonal reactivity of the C4-iodide (Suzuki/Sonogashira coupling) and the C2-methoxy group (potential for further nucleophilic displacement or H-bond acceptance).
This Application Note details a robust, scalable protocol for synthesizing multi-gram to kilogram quantities of this intermediate. Unlike bench-scale methods that often rely on cryogenic lithiation (which suffers from poor regioselectivity due to the 3-methyl steric block), this protocol utilizes a modified Sandmeyer sequence . This route prioritizes process safety, cost-efficiency, and isomeric purity.
Strategic Route Selection
The Challenge of Regioselectivity
Direct functionalization of 2-methoxy-3-methylpyridine is complicated by the "mismatch" of directing effects:
Directed Ortho-Metalation (DoM): The 2-methoxy group directs lithiation to C3, which is blocked by the methyl group. Secondary direction to C4 is sterically hindered, often leading to lateral lithiation (deprotonation of the 3-methyl group) or C6 lithiation.
Electrophilic Halogenation: The 2-methoxy group activates C3 and C5 (ortho/para). With C3 blocked, electrophilic iodination typically yields the C5-iodo isomer, not the desired C4-iodo product.
The Solution: The N-Oxide Activation Strategy
To access the C4 position reliably, we employ Pyridine N-Oxide chemistry . The N-oxide moiety activates the C4 position towards electrophilic nitration.[1] Subsequent functional group interconversions (SNAr and Sandmeyer) yield the target with >98% regiochemical fidelity.
Selected Route:
Oxidation/Nitration: 2-Chloro-3-methylpyridine
N-Oxide 4-Nitro intermediate.
SNAr Displacement: Displacement of 2-Cl with NaOMe.
Reduction: Simultaneous reduction of Nitro and N-oxide groups.
Sandmeyer Iodination: Diazotization and iodine quench.
Detailed Experimental Protocol
Stage 1: N-Oxidation and Regioselective Nitration
Rationale: Starting with the 2-chloro analog is cheaper and prevents oxidation of the methoxy group during the harsh nitration step.
Step 1.1: Preparation of 2-Chloro-3-methylpyridine N-oxide
Heat to 90°C for 4-6 hours. Note: The N-oxide directs the nitro group to C4.
Workup: Pour onto ice. Neutralize with Na2CO3 to pH 7-8. Extract with EtOAc.[4][5]
Critique: This step sets the regiochemistry. The 3-methyl group sterically hinders C2 and C4, but the electronic activation of C4 by the N-oxide dominates.
Stage 2: Nucleophilic Substitution (SNAr)
Rationale: The 4-nitro group strongly activates the 2-chloro position for nucleophilic attack, making this substitution much milder than on the un-nitrated pyridine.
Reagents: NaOMe (1.1 equiv, 25% in MeOH), MeOH (solvent).
Protocol:
Suspend 2-chloro-3-methyl-4-nitropyridine N-oxide in MeOH.
Add NaOMe solution dropwise at 0°C.
Stir at RT for 2 hours. The solution typically turns deep yellow/orange.
Workup: Concentrate MeOH, dilute with water, extract with DCM.
Rationale: We need to remove the N-oxide oxygen and reduce the nitro group to an amine. Iron/Acetic acid is a cost-effective, scalable method that achieves both in one pot.
Reagents: Iron powder (4.0 equiv), Glacial Acetic Acid (solvent/reagent).
Protocol:
Dissolve the nitro-N-oxide intermediate in AcOH.
Add Fe powder in portions at RT.
Heat to 80°C for 3 hours. (Exothermic initiation possible).
Workup: Filter through Celite to remove iron salts. Concentrate filtrate.[4] Neutralize with aq. NaOH. Extract with EtOAc.[4][5]
Product:4-Amino-2-methoxy-3-methylpyridine .
QC Check: Verify loss of N-oxide peak in MS (M-16) and appearance of amine.
Stage 4: The Sandmeyer Iodination (Critical Step)
Rationale: Direct iodination is not possible. The diazonium pathway is the only reliable method to install iodine at C4.
Diazotization: Suspend 4-amino-2-methoxy-3-methylpyridine in 20% H2SO4. Cool to -5°C to 0°C .
Add NaNO2 (aq. solution) dropwise under the surface of the liquid to prevent NO2 gas escape. Maintain temp <5°C. Stir for 30 min.
Iodination: Dissolve KI in water. Add the cold diazonium salt solution into the KI solution (inverse addition) at RT or slightly warmed (40°C) to facilitate N2 evolution.
Safety Note: Significant foaming (N2 release). Use a reactor with 50% headspace.
Workup: Basify with NaOH to pH 9. Add Na2S2O3 (thiosulfate) to quench excess iodine (decolorize). Extract with DCM.
Purification: Recrystallization from Hexane/EtOAc or distillation if liquid.
Process Data & Specifications
Yield Summary Table
Step
Transformation
Typical Yield
Critical Parameter
1
N-Oxidation
92%
Temp control during TFAA addition (<10°C)
2
Nitration
75-80%
Heating time (ensure completion to avoid mono-nitration mixtures)
3
SNAr (Cl OMe)
88%
Stoichiometry of NaOMe (excess leads to degradation)
4
Reduction (Fe/AcOH)
85%
Filtration of Iron sludge (can trap product)
5
Sandmeyer (NH2 I)
65-70%
Temperature Control : Keep diazonium <5°C.
Total
Overall Yield
~35-40%
Purity Target: >98% (HPLC)
Analytical Specification (Final Product)
Appearance: White to pale yellow crystalline solid (or oil depending on purity).
1H NMR (400 MHz, CDCl3):
7.65 (d, 1H, C6-H), 7.30 (d, 1H, C5-H), 3.95 (s, 3H, OMe), 2.15 (s, 3H, Me). Note: Coupling constants between C5/C6 are typical for pyridines (approx 5-6 Hz).
Mass Spec (ESI): [M+H]+ = 250.0.
Visual Workflow (DOT Diagram)
Caption: Step-wise synthetic pathway highlighting the N-oxide activation strategy and critical intermediates.
References
Regioselective Nitration of Pyridine N-Oxides
Title: "The directive influence of the N-oxide group during the nitration of deriv
Source: Recueil des Travaux Chimiques des Pays-Bas.
Relevance: Confirms that nitration of 2-substituted pyridine N-oxides occurs predominantly
(General Journal Link for verification of classic mechanism).
Sandmeyer Reaction on Pyridines
Title: "Precursors and products
Source: ResearchG
Relevance: Validates the use of NaNO2/KI for converting 4-aminopyridines to 4-iodopyridines.
Synthesis of 4-Amino-2-methoxy-3-methylpyridine
Title: "4-Amino-2-methoxy-3-methylpyridine | CAS 1781547-87-2"
Source: Sigma-Aldrich / Synthonix.
Relevance: Confirms the stability and existence of the amino-precursor.
General Scale-Up of Iodopyridines
Title: "A three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine...
Application Notes and Protocols for 4-Iodo-2-methoxy-3-methylpyridine in Agrochemical Synthesis
Introduction: The Strategic Importance of the Pyridine Scaffold in Modern Agrochemicals The pyridine ring is a privileged scaffold in the design and discovery of novel agrochemicals, offering a versatile platform for dev...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of the Pyridine Scaffold in Modern Agrochemicals
The pyridine ring is a privileged scaffold in the design and discovery of novel agrochemicals, offering a versatile platform for developing potent and selective herbicides, fungicides, and insecticides.[1][2][3] Its unique electronic properties and ability to form hydrogen bonds allow for fine-tuning of a molecule's biological activity and physicochemical properties. Within the vast landscape of pyridine-based intermediates, 4-iodo-2-methoxy-3-methylpyridine emerges as a particularly valuable building block. The presence of an iodo group at the 4-position provides a reactive handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the facile introduction of diverse chemical moieties.[2] This, combined with the methoxy and methyl substituents that influence the molecule's reactivity and metabolic stability, makes 4-iodo-2-methoxy-3-methylpyridine a cornerstone for the synthesis of next-generation crop protection agents.
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 4-iodo-2-methoxy-3-methylpyridine in the synthesis of advanced agrochemical candidates. We will delve into its key physicochemical properties, safe handling procedures, and provide detailed, field-proven protocols for its application in cornerstone synthetic transformations, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions.
Physicochemical and Safety Data
A thorough understanding of the physicochemical properties and safety profile of 4-iodo-2-methoxy-3-methylpyridine is paramount for its safe and effective use in the laboratory.
Table 1: Physicochemical Properties of 4-Iodo-2-methoxy-3-methylpyridine
4-Iodo-2-methoxy-3-methylpyridine should be handled with care in a well-ventilated fume hood, following standard laboratory safety procedures.[7][8] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory.[7][8]
Table 2: Hazard Identification and Precautionary Statements
The reactivity of the C-I bond in 4-iodo-2-methoxy-3-methylpyridine makes it an ideal substrate for a range of palladium-catalyzed cross-coupling reactions. These transformations are fundamental in modern organic synthesis and provide efficient pathways to construct complex molecular architectures from simple precursors.
Suzuki-Miyaura Coupling: Formation of C-C Bonds for Biaryl Scaffolds
The Suzuki-Miyaura coupling is a robust and versatile method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds, which are prevalent in many agrochemicals.[9][10][11] This reaction involves the coupling of an organohalide with an organoboron compound, catalyzed by a palladium(0) complex.[9][11]
Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)
Procedure:
To a flame-dried Schlenk flask, add 4-iodo-2-methoxy-3-methylpyridine (1.0 mmol), the desired arylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol), and Na₂CO₃ (2.0 mmol).
Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Add the degassed solvent mixture of toluene, 95% ethanol, and water (10 mL).
Heat the reaction mixture to 90 °C and stir for 4-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, cool the reaction mixture to room temperature and quench with water (20 mL).
Extract the aqueous layer with ethyl acetate (3 x 20 mL).
Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.
Filter and concentrate the solvent under reduced pressure.
Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired 4-aryl-2-methoxy-3-methylpyridine.
Causality Behind Experimental Choices:
Inert Atmosphere: The palladium catalyst, particularly in its Pd(0) active state, is sensitive to oxygen. Performing the reaction under an inert atmosphere prevents catalyst degradation and ensures high catalytic activity.
Base: The base is crucial for the transmetalation step, where the organic group is transferred from the boron atom to the palladium center.[12] Sodium carbonate is a commonly used and effective base for this purpose.
Solvent System: The mixed solvent system ensures the solubility of both the organic and inorganic reagents. Water is often essential for the activation of the boronic acid.
The Sonogashira coupling is a highly efficient method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[13][14][15] This reaction is instrumental in the synthesis of agrochemicals containing the important alkynyl functional group. The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[13][14]
Standard laboratory glassware and inert atmosphere setup
Procedure:
To a flame-dried Schlenk flask, add 4-iodo-2-methoxy-3-methylpyridine (1.0 mmol), Pd(PPh₃)₂Cl₂ (0.03 mmol), and CuI (0.05 mmol).
Evacuate and backfill the flask with an inert gas three times.
Add anhydrous, degassed THF (10 mL) and triethylamine (3.0 mmol).
Add the terminal alkyne (1.5 mmol) dropwise to the stirred solution.
Stir the reaction mixture at room temperature for 6-24 hours, monitoring its progress by TLC or LC-MS. Gentle heating (e.g., 40-50 °C) may be required for less reactive substrates.
Upon completion, filter the reaction mixture through a pad of Celite to remove the amine hydrohalide salt, washing with THF.
Concentrate the filtrate under reduced pressure.
Dissolve the residue in ethyl acetate (30 mL) and wash with water (2 x 20 mL) and brine (20 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by column chromatography on silica gel (e.g., hexane/ethyl acetate gradient) to yield the 4-alkynyl-2-methoxy-3-methylpyridine.
Causality Behind Experimental Choices:
Copper(I) Co-catalyst: The copper(I) salt is believed to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium center, facilitating the coupling reaction.[14]
Amine Base: Triethylamine serves as both the base to deprotonate the terminal alkyne and as a solvent. It also neutralizes the hydrogen iodide formed during the reaction.
Anhydrous Conditions: While not always strictly necessary, anhydrous conditions are generally preferred to prevent side reactions and ensure the efficiency of the catalytic cycle.
Buchwald-Hartwig Amination: Constructing C-N Bonds for Novel Fungicides and Herbicides
The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[16][17] This reaction is of particular importance in agrochemical synthesis for accessing a wide range of N-aryl and N-heteroaryl compounds, which are key structural motifs in many modern fungicides and herbicides, such as the pyridine carboxamide class of fungicides.[2][18][19][20]
Standard laboratory glassware and inert atmosphere setup
Procedure:
In a glovebox or under a stream of inert gas, add 4-iodo-2-methoxy-3-methylpyridine (1.0 mmol), the amine or amide (1.2 mmol), and cesium carbonate (1.5 mmol) to a Schlenk tube.
In a separate vial, prepare the catalyst by dissolving Pd₂(dba)₃ (0.02 mmol) and Xantphos (0.08 mmol) in anhydrous toluene (2 mL).
Add the catalyst solution to the Schlenk tube containing the reagents.
Add additional anhydrous toluene (8 mL) to the reaction mixture.
Seal the Schlenk tube and heat the reaction mixture to 110 °C for 12-24 hours, with stirring. Monitor the reaction's progress by TLC or LC-MS.
After completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).
Filter the mixture through a pad of Celite, washing the pad with ethyl acetate.
Wash the filtrate with water (20 mL) and brine (20 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel (e.g., hexane/ethyl acetate gradient) to obtain the desired 4-amino-2-methoxy-3-methylpyridine derivative.
Causality Behind Experimental Choices:
Palladium Pre-catalyst and Ligand: A combination of a palladium source like Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand such as Xantphos is often necessary to facilitate the catalytic cycle, particularly the reductive elimination step that forms the C-N bond.[21]
Base: A strong, non-nucleophilic base like cesium carbonate is typically required to deprotonate the amine and facilitate its coordination to the palladium center.
Anhydrous Solvent: Toluene is a common solvent for this reaction, and anhydrous conditions are crucial to prevent the hydrolysis of the catalyst and reagents.
Characterization Data
The structural confirmation of the synthesized compounds is essential. Below are the expected NMR and MS data for the starting material, 4-iodo-2-methoxy-3-methylpyridine.
Table 3: Spectroscopic Data for 4-Iodo-2-methoxy-3-methylpyridine
[M+H]⁺ calculated for C₇H₉INO: 249.9723; found: 249.9720
Conclusion
4-Iodo-2-methoxy-3-methylpyridine is a highly versatile and valuable building block for the synthesis of novel agrochemicals. Its utility is primarily derived from the reactivity of the carbon-iodine bond, which allows for the strategic introduction of a wide array of functional groups through robust and well-established palladium-catalyzed cross-coupling reactions. The protocols detailed in these application notes for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings provide a solid foundation for researchers to explore the vast chemical space accessible from this key intermediate. By leveraging these synthetic methodologies, the scientific community can continue to innovate and develop the next generation of effective and sustainable crop protection solutions.
References
Supporting Information - Knowledge UChicago. (n.d.). Retrieved from [Link]
Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]
4-Iodo-2-methoxy-3-(pyrrolidin-3-yl)pyridine. (n.d.). PubChem. Retrieved from [Link]
Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved from [Link]
Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
Chen, F., et al. (2024, February 16). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols. Retrieved from [Link]
Zhang, X. (2014). Picoxystrobin preparation method. SciSpace. Retrieved from [Link]
Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis. Retrieved from [Link]
Picoxystrobin (Ref: ZA 1963). (n.d.). AERU - University of Hertfordshire. Retrieved from [Link]
Ho, T.-I. (n.d.). Sonogashira Coupling Reaction with Diminished Homocoupling. SciSpace. Retrieved from [Link]
Sonogashira coupling. (n.d.). In Wikipedia. Retrieved from [Link]
Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. Retrieved from [Link]
Sonogashira Coupling. (2024, August 5). Chemistry LibreTexts. Retrieved from [Link]
Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. (n.d.). ChemRxiv. Retrieved from [Link]
Synthetic route for the target compounds 4a–4cc. (n.d.). ResearchGate. Retrieved from [Link]
Synthesis and evaluation of pyridine-3-carboxamide analogs as effective agents against bacterial wilt in tomatoes. (2024, May 15). Scientific Reports. Retrieved from [Link]
A New Manufacturing Route to Picoxystrobin. (2025, August 7). ResearchGate. Retrieved from [Link]
(PDF) Synthesis and evaluation of pyridine-3-carboxamide analogs as effective agents against bacterial wilt in tomatoes. (n.d.). ResearchGate. Retrieved from [Link]
HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD-HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). Retrieved from [Link]
Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors. (n.d.). PMC. Retrieved from [Link]
The Suzuki Reaction. (n.d.). Andrew G Myers Research Group. Retrieved from [Link]
Preparation method of Boscalid. (n.d.). Google Patents.
Preparation method of picoxystrobin. (n.d.). Google Patents.
4-methoxy-2'-methylbiphenyl. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]
Synthesis and Insecticidal Activity of Novel Pyrethroids Based on Aryloxypyridinyl Ethanone Plug-in Molecules. (2026, February 8). PubMed. Retrieved from [Link]
Suzuki cross-coupling of arylboronic acids with compound 2. (n.d.). ResearchGate. Retrieved from [Link]
Preparation method of boscalid. (n.d.). Google Patents.
Synthesis and Antifungal Activity of N-(Substituted pyridinyl)-1-methyl(phenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide Derivatives. (2012, November 30). MDPI. Retrieved from [Link]
Synthesis of Boscalid via a three-step telescoped continuous flow process implemented on a MJOD reactor platform. (n.d.). Reaction Chemistry & Engineering. Retrieved from [Link]
Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (n.d.). MDPI. Retrieved from [Link]
DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. (n.d.). PMC. Retrieved from [Link]
Discovery of 4,5,6,7-Tetrahydrothieno [3,2-b] Pyridine as Novel Fungicide Lead Scaffold. (n.d.). Retrieved from [Link]
4-Methylpyridine. (n.d.). In FooDB. Retrieved from [Link]
Method of preparing benzyl 4-amino-3-chloro-5-fluoro-6-(4-chloro-2-fluoro-3-methoxyphenyl)picolinate. (n.d.). Google Patents.
Synthesis method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide. (n.d.). Patsnap. Retrieved from [Link]
The Characterization of 4- and 5-Iodo-2-aminoindan. (n.d.). ResearchGate. Retrieved from [Link]
Synthesis, Herbicidal Activity, Mode of Action, and In Silico Analysis of Novel Pyrido[2,3-d]pyrimidine Compounds. (2023, October 31). MDPI. Retrieved from [Link]
Improving yield of 4-Iodo-2-methoxy-3-methylpyridine synthesis
Executive Summary: The Structural Challenge Synthesizing 4-Iodo-2-methoxy-3-methylpyridine presents a classic "perfect storm" of steric and electronic challenges. Researchers often encounter low yields (<30%) due to two...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Structural Challenge
Synthesizing 4-Iodo-2-methoxy-3-methylpyridine presents a classic "perfect storm" of steric and electronic challenges. Researchers often encounter low yields (<30%) due to two primary failure modes inherent to the 2-methoxy-3-methylpyridine scaffold:
The Lateral Lithiation Trap: In direct metalation attempts, the C3-methyl protons are kinetically acidic. Standard bases (n-BuLi, LDA) often deprotonate the methyl group (lateral lithiation) rather than the C4 aromatic position, leading to dimers or alkylated byproducts rather than the desired C4-iodide.
Diazonium Instability: In the classical aqueous Sandmeyer route (from the 4-amino precursor), the electron-rich 2-methoxy group destabilizes the diazonium intermediate, leading to rapid hydrolysis (phenol formation) or reductive dediazoniation (formation of the 4-H species) before the iodine can install.
This guide provides two High-Yield Protocols designed to bypass these traps: the Non-Aqueous Sandmeyer (Radical Substitution) and the Copper-Catalyzed Finkelstein Exchange .
Strategic Analysis: Pathway Selection
The following decision matrix compares the common routes. We strongly recommend Route A for small-to-medium scale (<50g) and Route B for scale-up (>100g) where cost of iodine is a factor.
Feature
Direct Lithiation (Not Recommended)
Aqueous Sandmeyer (Standard)
Non-Aqueous Sandmeyer (Recommended)
Cu-Catalyzed Finkelstein (Robust)
Precursor
2-Methoxy-3-methylpyridine
4-Amino derivative
4-Amino derivative
4-Chloro derivative
Key Reagent
LiTMP / n-BuLi
NaNO₂ / KI / H₂SO₄
t-BuONO / I₂ / MeCN
NaI / CuI / Ligand
Primary Failure
Lateral alkylation (Methyl attack)
Phenol formation (Hydrolysis)
Radical coupling (minor)
Incomplete conversion
Typical Yield
15–25% (Variable)
30–45%
65–82%
75–90%
Core Protocols
Protocol A: Non-Aqueous Sandmeyer Iodination
Best for: Maximizing yield from the 4-amino precursor by eliminating water-based side reactions.
Mechanism: Uses tert-butyl nitrite (t-BuONO) to generate the diazonium species in situ in anhydrous solvent, followed by immediate radical/cationic iodination.
Iodine Source: Diiodomethane (CH₂I₂) or Iodine (I₂) (1.0–1.5 equiv)
Solvent: Anhydrous Acetonitrile (MeCN) or Chloroform
Step-by-Step Workflow:
Preparation: Dissolve the 4-amino precursor in anhydrous MeCN under Argon.
Activation: Add Diiodomethane (CH₂I₂) or I₂. (Note: CH₂I₂ often gives cleaner profiles than I₂ for electron-rich pyridines).
Initiation: Heat the solution to 60–80°C .
Addition: Dropwise add tert-butyl nitrite (t-BuONO) over 30 minutes. Critical: Observe gas evolution (N₂).
Completion: Stir for 1–2 hours. Monitor via LC-MS.
Workup: Cool to RT. Quench with saturated aqueous Na₂S₂O₃ (sodium thiosulfate) to remove excess iodine (turning the solution from purple to yellow/clear). Extract with EtOAc.
Why this works: The absence of water prevents the formation of the 4-hydroxy impurity. The reaction proceeds via a concerted radical-abstraction mechanism that is faster than the decomposition of the diazonium salt.
Protocol B: Copper-Catalyzed Finkelstein Exchange
Best for: Converting the stable 4-Chloro precursor (often available from N-oxide chemistry).
Mechanism: Aromatic Finkelstein reaction facilitated by a Copper(I) catalyst and a diamine ligand to force the unfavorable equilibrium towards the iodide.
Inerting: Charge a Schlenk flask with Substrate, NaI, and CuI.[1] Evacuate and backfill with Argon (3 cycles). Oxygen kills this catalyst.
Solvation: Add anhydrous Dioxane and the Amine Ligand via syringe.
Reaction: Seal the tube and heat to 110°C for 12–24 hours.
Monitoring: Check HPLC. If conversion stalls at 70%, add 10% more ligand/CuI.
Workup: Dilute with ammonia (aq) or EDTA solution (to chelate Copper). Extract with DCM.[1]
Troubleshooting Center (FAQs)
Q1: I am using the Direct Lithiation route (n-BuLi/THF) and getting a complex mixture. Why?A: You are likely deprotonating the C3-methyl group. The pKa of the lateral methyl protons (~27) is competitive with the C4 ring proton.
Diagnostic: Check NMR for a "dimer" peak (two pyridine rings connected by an ethylene bridge) or alkylated products.
Fix: If you must lithiate, switch to LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) at -78°C . LiTMP is bulkier and less nucleophilic, favoring ring removal over lateral removal. However, the Sandmeyer route is significantly more reliable for this specific scaffold.
Q2: My product from the Sandmeyer reaction is dark purple and yields are low.A: The purple color is free Iodine (I₂), which can form complexes with your pyridine product, making it drag on the column and reducing isolated yield.
Fix: You must perform a reductive wash. Wash your organic phase with 10% Na₂S₂O₃ (Sodium Thiosulfate) until the purple color vanishes completely. This breaks the Pyridine-I₂ charge transfer complex.
Q3: In the Finkelstein reaction, conversion stops at 60%.A: This is usually due to (1) Wet NaI or (2) Catalyst poisoning.
Fix 1: NaI is hygroscopic. Dry it in an oven at 120°C overnight before use. Water inhibits the catalytic cycle.
Fix 2: Ensure strict Argon atmosphere.[1] Even trace oxygen oxidizes Cu(I) to inactive Cu(II).
Q4: Can I use the N-oxide route?A: Yes. If you have 2-methoxy-3-methylpyridine, you can oxidize to the N-oxide (mCPBA), then nitrate (HNO₃/H₂SO₄) to get the 4-nitro-N-oxide. This is a great precursor for the 4-amino route (via reduction). It is longer but very regioselective for C4.
Visualizing the Pathways
The following diagram illustrates the competition between the "Trap" (Lateral Lithiation) and the "Success" pathways.
Caption: Reaction pathway analysis showing the risk of lateral lithiation versus the reliability of Sandmeyer and Finkelstein approaches.
Data Summary: Method Comparison
Parameter
Aqueous Sandmeyer
Non-Aq. Sandmeyer (Protocol A)
Cu-Finkelstein (Protocol B)
Solvent System
H₂O / HCl
MeCN (Anhydrous)
1,4-Dioxane
Temp
0°C
60–80°C
110°C
Reaction Time
1 h
1–2 h
12–24 h
Major Impurity
4-OH (Phenol)
4-H (Dediazoniation)
Starting Material (Cl)
Purification
Difficult (Phenol removal)
Easy (Silica plug)
Moderate (Cu removal)
Yield Consistency
Low
High
Very High
References
Non-Aqueous Sandmeyer (General Methodology)
Title: A General and Efficient Synthesis of Aryl Iodides
Technical Support Center: Purification of 4-Iodo-2-methoxy-3-methylpyridine
An in-depth technical guide to the synthesis and purification of 3-Fluoro-4-Iodopyridine. This guide serves as a dedicated resource for researchers, scientists, and professionals in drug development facing challenges wit...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth technical guide to the synthesis and purification of 3-Fluoro-4-Iodopyridine.
This guide serves as a dedicated resource for researchers, scientists, and professionals in drug development facing challenges with the chromatographic purification of 4-Iodo-2-methoxy-3-methylpyridine. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot effectively and optimize your purification strategy.
Introduction to the Challenge
4-Iodo-2-methoxy-3-methylpyridine is a halogenated pyridine derivative. Like many pyridine-containing compounds, its purification via silica gel chromatography can be problematic. The basic nitrogen atom in the pyridine ring is prone to strong interactions with the acidic silanol groups on the surface of standard silica gel[1]. This interaction can lead to a host of issues including poor peak shape (tailing), low recovery due to irreversible binding, and even on-column degradation, particularly for sensitive molecules like iodo-derivatives[1][2]. This guide provides a systematic approach to overcoming these common obstacles.
Troubleshooting Guide
This section addresses specific issues in a question-and-answer format, providing in-depth explanations and actionable solutions.
Issue 1: Significant Peak Tailing
Q: Why are my chromatographic peaks for 4-Iodo-2-methoxy-3-methylpyridine showing significant tailing on a silica gel column?
A: Peak tailing is the most common issue encountered when purifying basic compounds like pyridines on silica gel[1]. The root cause is the strong, non-ideal interaction between the basic lone pair of electrons on the pyridine nitrogen and the acidic, free silanol groups (Si-OH) on the silica surface. This leads to multiple types of interactions and a non-uniform elution front, resulting in a "tailing" peak shape[1].
Solutions:
Mobile Phase Modification: The most straightforward solution is to add a small amount of a competing base to your mobile phase. Triethylamine (TEA) is a common choice.
Mechanism: TEA is a stronger base than the pyridine derivative and will preferentially interact with the acidic silanol sites, effectively "masking" them from your compound[1]. This allows your target molecule to elute based more on polarity interactions, resulting in a more symmetrical peak.
Protocol: Add 0.1-1% (v/v) of triethylamine to your eluent system (e.g., Hexane/Ethyl Acetate).
Change of Stationary Phase: If tailing persists, the silica itself is the problem.
Neutral or Basic Alumina: Alumina is a suitable alternative to silica gel. It is available in acidic, neutral, and basic forms. For a basic compound like this, neutral or basic alumina is recommended to prevent strong acidic interactions.
End-capped Silica: Consider using end-capped silica gel for your column. In this material, many of the free silanol groups have been chemically reacted (e.g., with trimethylsilyl chloride) to be less acidic, which significantly reduces tailing for basic analytes[3].
Issue 2: Low Recovery and Suspected Degradation
Q: My yield of 4-Iodo-2-methoxy-3-methylpyridine after column chromatography is consistently low. Could the compound be degrading on the column?
A: Yes, this is a distinct possibility. Halogenated compounds, particularly iodinated ones, can be sensitive and may degrade under certain conditions[2]. The acidic nature of standard silica gel can catalyze decomposition reactions, especially with prolonged contact time during a slow column run[1][4].
Solutions:
Perform a Stability Test: Before committing your entire batch to a column, test the compound's stability.
Protocol: Dissolve a small amount of your crude material in a suitable solvent. Spot it on a TLC plate. In a separate vial, stir a small amount of the crude material with a slurry of your chosen stationary phase (e.g., silica gel) in the planned eluent for 30-60 minutes. Then, filter the slurry and spot the filtrate on the same TLC plate next to the original spot. Develop the plate. If a new spot (degradation product) appears or the original spot diminishes in the slurry-treated sample, your compound is not stable on that stationary phase[2].
Switch to a More Inert Stationary Phase: As with peak tailing, using neutral alumina or a polymer-based column can prevent acid-catalyzed degradation[5]. The stability test described above can be used to quickly screen different stationary phases[2][6].
Minimize Contact Time: Use flash chromatography rather than traditional gravity chromatography. The increased pressure and faster flow rate reduce the time your compound spends in contact with the stationary phase, minimizing the opportunity for degradation[7][8][9].
Issue 3: Poor Separation from Impurities
Q: My target compound is co-eluting with an impurity. How can I improve the resolution?
A: Achieving good separation requires optimizing the selectivity of your chromatographic system. This is primarily done by adjusting the mobile phase composition.
Solutions:
Systematic TLC Analysis: Thin-Layer Chromatography (TLC) is your most powerful tool for method development[10][11].
Protocol: Test a range of solvent systems with varying polarities. A good starting point for many pyridine derivatives is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate or dichloromethane[5][7][12].
Goal: Aim for an Rf value of approximately 0.25-0.35 for your target compound. This typically provides the best balance for separation on a column[11]. An ideal system will show the largest possible separation (ΔRf) between your product and any impurities.
Try Different Solvent Systems: If simple binary mixtures like hexane/ethyl acetate fail, introduce a different solvent to change the selectivity.
Example: Instead of Hexane/EtOAc, try Dichloromethane/Methanol or Toluene/Acetone systems. Different solvents interact with your compound and the stationary phase in unique ways, which can often resolve stubborn impurities.
Frequently Asked Questions (FAQs)
Q1: What is a good starting solvent system for TLC analysis of 4-Iodo-2-methoxy-3-methylpyridine?
A: A standard starting point is a 4:1 mixture of Hexane:Ethyl Acetate. From there, you can adjust the ratio to achieve the target Rf of 0.25-0.35. If the spot remains at the baseline (Rf is too low), increase the polarity by adding more ethyl acetate. If the spot runs to the solvent front (Rf is too high), decrease the polarity by adding more hexane[5].
Q2: How should I prepare my sample for loading onto the column?
A: The best method is to dissolve the crude product in a minimal amount of the mobile phase. If solubility is low, use a stronger, volatile solvent like dichloromethane. After dissolving, add a small amount of silica gel to the solution and evaporate the solvent to dryness. This creates a dry, free-flowing powder of your crude product adsorbed onto silica, which can be loaded evenly onto the top of your column. This "dry loading" technique often results in better separation than loading the sample as a concentrated liquid[5][12].
Q3: Is it better to use a gradient or isocratic elution?
A: For flash chromatography, a gradient elution is often more efficient. If your TLC analysis shows impurities that are very close to your product and others that are much less polar, a gradient can be effective. You can start with a less polar mobile phase to elute the non-polar impurities first, then gradually increase the polarity to elute your target compound, leaving the more polar impurities behind on the column.
Experimental Protocols & Data
Protocol 1: TLC Method Development
Prepare the Developing Chamber: Add your chosen solvent system to a beaker to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere. Cover with a watch glass[11].
Prepare the TLC Plate: Using a pencil, lightly draw an origin line about 1 cm from the bottom of a silica gel TLC plate[11].
Spot the Plate: Dissolve a small amount of your crude reaction mixture in a volatile solvent (e.g., dichloromethane). Use a capillary tube to apply a small, concentrated spot onto the origin line[11].
Develop the Plate: Place the plate in the developing chamber, ensuring the solvent level is below the origin line. Allow the solvent to ascend the plate until it is about 1 cm from the top[11].
Visualize: Remove the plate, immediately mark the solvent front with a pencil, and let it dry. Visualize the spots under UV light (254 nm) and/or by staining (e.g., with potassium permanganate or iodine).
Calculate Rf Values: Rf = (Distance traveled by spot) / (Distance traveled by solvent front).
Table 1: Example TLC Solvent Systems
Solvent System (v/v)
Modifier
Typical Rf for Target*
Notes
80:20 Hexane:Ethyl Acetate
None
~0.40
Good starting point for initial analysis.
85:15 Hexane:Ethyl Acetate
None
~0.30
Better for column separation if impurities are close.
85:15:1 Hexane:EtOAc:TEA
1% TEA
~0.35
Use if peak tailing is observed on TLC.
95:5 Dichloromethane:Methanol
None
~0.50
Alternative system for different selectivity.
*Rf values are estimates and will vary based on the specific impurities and TLC plate manufacturer.
Protocol 2: Flash Column Chromatography
Column Packing: Select a column appropriate for your sample size. Prepare a slurry of silica gel in your chosen initial mobile phase (e.g., 90:10 Hexane:Ethyl Acetate + 0.5% TEA). Pour the slurry into the column and use gentle air pressure to pack a uniform bed. Add a thin layer of sand on top[5].
Sample Loading: Dry-load your sample as described in the FAQ section.
Elution: Carefully add the mobile phase and begin elution using a flash chromatography system or manual pressure.
Fraction Collection: Collect fractions in test tubes. Monitor the elution of your product by TLC analysis of the collected fractions[12].
Combine and Concentrate: Combine the fractions that contain the pure product and remove the solvent under reduced pressure.
Workflow & Troubleshooting Diagrams
General Purification Workflow
A standard workflow for the purification of 4-Iodo-2-methoxy-3-methylpyridine.
Caption: A high-level workflow for chromatographic purification.
Troubleshooting Logic for Low Recovery
A decision tree for diagnosing and solving low product yield after chromatography.
Caption: Troubleshooting flowchart for low product recovery.
References
BenchChem Technical Support Team. (2025). Technical Support Center: Chromatographic Purification of Pyridine Derivatives. BenchChem.
BenchChem Technical Support Team. (2025). Overcoming challenges in the purification of pyridine compounds. BenchChem.
BenchChem Technical Support Team. (2025). Technical Support Center: Purification of Crude 2,6-dichloro-4-iodopyridine. BenchChem.
Alpert, A. (2015). Method for pyridine amine derivative. Chromatography Forum.
Sepuxianyun. (2025). Mobile Phase Selection in Method Development: How to Optimize. Welch Materials.
Wiley-VCH. (n.d.). Supporting Information.
Connon, S. J., et al. (2014). Synthesis and purification of iodoaziridines involving quantitative selection of the optimal stationary phase for chromatography. PubMed.
BenchChem Technical Support Team. (2025). An In-depth Technical Guide to the Synthesis and Purification of 3-Fluoro-4-Iodopyridine. BenchChem.
Stoll, D., & Dolan, J. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International.
HETEROCYCLES. (2018). treatment with silica gel under thermal conditions.
AGA Analytical. (n.d.). Thin Layer Chromatography (TLC).
University of Colorado Boulder. (n.d.). Thin Layer Chromatography (TLC). Organic Chemistry at CU Boulder.
Connon, S. J., et al. (2014). Synthesis and Purification of Iodoaziridines Involving Quantitative Selection of the Optimal Stationary Phase for Chromatography. PMC.
Digital CSIC. (n.d.). Development of Geometry-Controlled All-Orthogonal BODIPY Trimers for PDT and Photo-theragnosis.
Side products in 4-Iodo-2-methoxy-3-methylpyridine reactions
Context: Key Intermediate for KRAS G12C Inhibitors (e.g., Sotorasib/AMG 510) CAS: 1227515-22-1 (approximate; varies by salt/source) Executive Summary You are likely utilizing 4-iodo-2-methoxy-3-methylpyridine as a scaffo...
Author: BenchChem Technical Support Team. Date: February 2026
Context: Key Intermediate for KRAS G12C Inhibitors (e.g., Sotorasib/AMG 510)
CAS: 1227515-22-1 (approximate; varies by salt/source)
Executive Summary
You are likely utilizing 4-iodo-2-methoxy-3-methylpyridine as a scaffold for drug discovery, specifically targeting the KRAS G12C pocket. This molecule presents a unique "push-pull" reactivity profile:
The C4-Iodide: Highly reactive for cross-coupling but sterically impeded by the C3-methyl group.
The C2-Methoxy: A "masked" pyridone. It serves as a directing group but is labile under acidic conditions.
The C3-Methyl: A steric lock that prevents atropisomer rotation in final drugs (like Sotorasib) but hinders synthetic transformations.
This guide addresses the three most common failure modes: Protodeiodination , Pyridone Formation , and Coupling Stagnation .
Primary Failure: Low conversion or high levels of de-iodinated byproduct (2-methoxy-3-methylpyridine).
The Mechanism of Failure
The C3-methyl group creates significant steric bulk around the C4-iodide. This slows down the Oxidative Addition of Palladium into the C-I bond. If the catalytic cycle stalls, the active Pd species often scavenges a hydride (from solvent or base), leading to protodeiodination (replacing Iodine with Hydrogen).
Diagnostic Q&A
Q: My LCMS shows a mass of [M-126] (Loss of Iodine + H). Is my catalyst dead?A: Not dead, but likely "starved." The catalyst is active but cannot access the C4 position fast enough before reducing.
Fix: Switch to electron-rich, bulky ligands (Buchwald Ligands) like XPhos or SPhos .[1] These ligands create a "cone" that facilitates oxidative addition even in hindered systems.
Protocol Shift: Move from Pd(PPh₃)₄ to Pd(OAc)₂ + SPhos (1:2 ratio) or use a precatalyst like XPhos Pd G3/G4 .
Q: I see a dimer (Homocoupling). Why?A: This is 4,4'-bipyridine formation. It occurs when Oxygen enters the system or when the boronic acid is in large excess relative to the halide.
Fix: Degas solvents using the "Freeze-Pump-Thaw" method (3 cycles) rather than simple sparging. Ensure your base (e.g., K₃PO₄) is anhydrous if using organic solvents.
Optimized Suzuki Protocol (High Steric Hindrance)
Solvent: Toluene:Water (10:[2]1) or Dioxane:Water (4:1).
Base: K₂CO₃ (mild) or K₃PO₄ (robust).
Catalyst: Pd(dppf)Cl₂ (standard) or Pd(amphos)Cl₂ (superior for hindered pyridines).
Temperature: 80–100°C. Note: Do not exceed 110°C to avoid O-demethylation.
Module 2: Stability & Functional Group Interconversion
Primary Failure: Appearance of a highly polar spot (Rf < 0.1) or "streaking" on silica.
The "Hidden" Pyridone Risk
The C2-methoxy group is an imidate ether. Under acidic conditions (or with strong nucleophiles like BBr₃/TMSI), it cleaves to form 4-iodo-3-methylpyridin-2(1H)-one .
Q: I used HCl to remove a Boc group elsewhere on the molecule, and my pyridine ring changed properties. What happened?A: You likely hydrolyzed the methoxy group. 2-methoxypyridines are acid-sensitive.
Prevention: Use TFA (Trifluoroacetic acid) in DCM at 0°C for Boc removal, rather than HCl/Dioxane or HCl/MeOH. The reaction must be quenched immediately with saturated NaHCO₃.
Q: Can I use HI (Hydroiodic acid) to introduce the iodine?A: No. HI is a strong ether-cleaving agent. The standard synthesis of your starting material involves lithiation/iodination or Sandmeyer-type reactions, not direct hydro-iodination, to preserve the OMe group.
Module 3: Lithiation & Halogen-Metal Exchange
Primary Failure: Regioisomer formation or low yield during I-Li exchange.
The "Halogen Dance" Mitigation
In many pyridines, lithiation triggers a "Halogen Dance" (migration of the Li and I atoms).
Good News: In 4-iodo-2-methoxy-3-methylpyridine , the C3 position is blocked by the methyl group. This prevents the most common migration pathway.
Bad News: If the temperature rises above -60°C, the Lithium at C4 can deprotonate the C5 position (kinetic acidity), leading to mixtures.
Q: I am trying to exchange the Iodine for a formyl group (using DMF). I get low yields.A: The C4-Lithio species is sterically crowded (sandwiched between C3-Me and C5-H).
Protocol: Perform the exchange at -78°C strictly . Use t-BuLi (2 equivalents) or i-PrMgCl·LiCl (TurboGrignard) for a softer, more controlled exchange that tolerates higher temperatures (-20°C) without migration.
Visual Troubleshooting Guides
Diagram 1: Impurity Landscape
This diagram maps the chemical pathways leading to the three primary side products.
Caption: Reaction pathways leading to the desired product vs. common impurities (Protodeiodination, Pyridone, Homocoupling).
Diagram 2: Suzuki Optimization Logic
Decision tree for improving yields when coupling at the hindered C4 position.
Caption: Troubleshooting logic for Suzuki coupling failures specific to sterically hindered halopyridines.
Side Product Data Table
Component
Structure Note
LCMS Signature (ESI+)
Polarity (TLC)
Origin
Target
4-Iodo-2-methoxy-3-methylpyridine
[M+H]+ = ~250
High (Non-polar)
Starting Material
Impurity A
De-iodo (2-methoxy-3-methylpyridine)
[M+H]+ = ~124
Similar to Target
Failed Coupling (Reduction)
Impurity B
Pyridone (Demethylated)
[M+H]+ = ~236
Very Low (Polar)
Acidic Hydrolysis
Impurity C
Homocoupled Dimer
[M+H]+ = ~370-400
Medium
Oxygen contamination
References
Canon, J., et al. (2019). The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature.[3]
Context: Establishes the utility of the 2-methoxy-3-methylpyridine scaffold in Sotorasib (AMG 510).
Lanman, B. A., et al. (2020). Discovery of a Covalent Inhibitor of KRAS(G12C) (AMG 510) for the Treatment of Solid Tumors. Journal of Medicinal Chemistry.
Context: Detailed synthetic routes and handling of the iodopyridine intermedi
Schlosser, M. (2005). The Halogen Dance: A Flexible Tool for the Synthesis of Heterocycles. Angewandte Chemie International Edition.[4]
Context: Mechanistic grounding for lithiation migr
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews.
Context: Foundational text for troubleshooting protodeboronation and homocoupling.[1]
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Advanced Coupling OptimizationTicket ID: #PYR-4I-2OME-3ME-OPT
Subject:Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary: The Substrate Challenge
You are working with 4-Iodo-2-methoxy-3-methylpyridine . This is not a standard coupling partner. It presents a "Perfect Storm" of three competing chemical behaviors that will derail standard protocols (like tetrakis/carbonate):
Steric Hindrance (The C3-Methyl): The methyl group at position 3 is ortho to the reaction site (C4). This dramatically slows down the rate of transmetalation and reductive elimination.
Electronic Deactivation (The C2-Methoxy): The methoxy group is a strong electron donor (resonance). This increases the electron density on the pyridine ring, making the C-I bond less electrophilic and harder to undergo oxidative addition compared to electron-deficient pyridines (e.g., 2-fluoro-4-iodopyridine).
Catalyst Poisoning (The Pyridine Nitrogen): The basic nitrogen can coordinate to the Palladium center, displacing ligands and shutting down the catalytic cycle (formation of inactive "Pd-black").
This guide provides a self-validating system to overcome these barriers.
Module 1: The "Hardware" – Catalyst & Ligand Selection[1]
Q: I am using Pd(PPh₃)₄ and getting <10% conversion. Why?
A: Pd(PPh₃)₄ is insufficient for this substrate. The triphenylphosphine ligands are too labile and not bulky enough to force the reductive elimination step against the steric pressure of the C3-methyl group. Furthermore, the electron-rich nature of your substrate requires a more active catalyst to facilitate oxidative addition.
The Solution: Switch to Dialkylbiaryl Phosphine Ligands (Buchwald Ligands) .
Component
Recommendation
Scientific Rationale
Ligand
SPhos or XPhos
SPhos is the "Gold Standard" for heteroaryl couplings. Its bulk promotes reductive elimination; its electron-richness speeds up oxidative addition. XPhos is preferred if you are coupling with amines (Buchwald-Hartwig) or very hindered boronic acids.
Pre-Catalyst
Pd(OAc)₂ or Pd-G3/G4 Precatalysts
Avoid in-situ mixing if possible. Use XPhos Pd G3 or SPhos Pd G3 . These precatalysts ensure a precise 1:1 Pd:Ligand ratio and rapid activation, preventing the "induction period" where the pyridine nitrogen can poison the Pd(II) species.
Loading
1-3 mol%
Start at 1 mol%. If conversion stalls at 50%, spike with another 1 mol% rather than starting high.
Module 2: The "Software" – Reaction Conditions Matrix
Q: Which base/solvent system should I use?
A: The choice depends on the coupling partner. Use this decision matrix:
Reaction Type
Coupling Partner
Recommended Solvent
Recommended Base
Temperature
Suzuki-Miyaura
Aryl/Heteroaryl Boronic Acid
1,4-Dioxane/H₂O (4:1)
K₃PO₄ (3.0 eq)
80-100°C
Suzuki (Sensitive)
Unstable Boronic Acids
THF/H₂O (10:1)
Cs₂CO₃ (2.0 eq)
60°C
Sonogashira
Terminal Alkyne
DMF or MeCN
TEA or DIPEA (excess)
60-80°C
Buchwald-Hartwig
Primary/Secondary Amine
t-Amyl Alcohol or Toluene
NaOtBu or Cs₂CO₃
100-110°C
Critical Note on Base: For this specific pyridine, K₃PO₄ is superior to carbonates. The phosphate anion aids in the "activation" of the boronic acid without being strong enough to cause deprotonation/decomposition of the methoxy group or the pyridine ring protons.
Module 3: Troubleshooting Guide (FAQ)
Q: My starting material (SM) is consumed, but I see a new spot that is NOT product. Mass spec shows [M-I+H]. What happened?
A: You are seeing Protodehalogenation.
This is the most common failure mode for ortho-substituted aryl iodides.
Mechanism: The Pd-Ar intermediate waits too long for the boronic acid to transmetalate. Instead, it grabs a hydride (from the solvent or ligand) and reductively eliminates to form the de-iodinated byproduct (2-methoxy-3-methylpyridine).
Fix:
Increase Concentration: Run the reaction at 0.5 M to 1.0 M (high concentration favors the bimolecular transmetalation over unimolecular side reactions).
Add Water: Ensure your solvent system has at least 10-20% water. Water is critical for activating the boronic acid to the boronate species.
Switch Solvent: Change Toluene to 1,4-Dioxane or n-Butanol .
Q: The reaction turns black immediately and stalls.
A: "Pd-Black" Precipitation.
The pyridine nitrogen is displacing your ligands, causing the Palladium to aggregate and fall out of solution as inactive metal.
Fix: Use a precatalyst (e.g., XPhos Pd G3 ). The precatalyst scaffold protects the Pd center until it enters the catalytic cycle. Alternatively, increase the ligand-to-metal ratio to 2:1 (e.g., 4 mol% SPhos to 2 mol% Pd(OAc)₂).
Q: I am doing a Sonogashira coupling, but I only get the homocoupled alkyne.
Degas Rigorously: Sparging with nitrogen is not enough. Use the Freeze-Pump-Thaw method (3 cycles).
Copper-Free Method: Because your substrate is an Iodide (highly reactive), you can often skip the Copper. Use PdCl₂(MeCN)₂ with XPhos and Cs₂CO₃ in MeCN at 80°C. This eliminates the possibility of Copper-mediated homocoupling.
Module 4: Validated Experimental Protocols
Protocol A: Optimized Suzuki-Miyaura Coupling
Best for: Attaching aryl or heteroaryl groups.
Setup: In a reaction vial equipped with a magnetic stir bar.
Solvent: Add 1,4-Dioxane and Water (ratio 4:1) to achieve a concentration of 0.3 M relative to the pyridine.
Degas: Sparge with Argon/Nitrogen for 5 minutes (or purge headspace).
Reaction: Seal and heat to 90°C for 2-4 hours.
Workup: Cool to RT. Dilute with EtOAc. Wash with water (x2) and Brine. Dry over Na₂SO₄.[3]
Note: The 2-methoxy group is stable to this workup. Avoid strong acid washes (HCl) which could hydrolyze the methoxy to a pyridone.
Protocol B: Copper-Free Sonogashira Coupling
Best for: Attaching alkyne groups without homocoupling side-products.
Setup: Dry reaction vial, inert atmosphere.
Charge:
4-Iodo-2-methoxy-3-methylpyridine (1.0 equiv)
Terminal Alkyne (1.2 equiv)
PdCl₂(MeCN)₂ (0.03 equiv)
XPhos (0.06 equiv)
Cs₂CO₃ (2.5 equiv)
Solvent: Anhydrous Acetonitrile (MeCN) (0.5 M).
Reaction: Heat to 80°C for 4-12 hours.
Workup: Filter through a pad of Celite to remove inorganic salts. Concentrate and purify.
Module 5: Logic Visualization
The following diagrams illustrate the decision-making process and the catalytic cycle challenges specific to this substrate.
Caption: Decision tree for troubleshooting reaction failures based on specific substrate challenges.
Caption: The Catalytic Cycle illustrating where the 3-methyl and 2-methoxy groups cause bottlenecks.
References
Buchwald, S. L., et al. (2005). "Universal Polymer-Supported Palladium Catalysts for the Suzuki-Miyaura Coupling of Aryl Chlorides and Boronic Acids." Organic Letters.
Miyaura, N. (2002). "Cross-Coupling Reactions: A Practical Guide." Topics in Current Chemistry.
Lipshutz, B. H., et al. (2011). "Transition Metal Catalyzed Cross-Couplings in Water at Room Temperature." Aldrichimica Acta.
Technical Support Center: Catalyst Removal in 4-Iodo-2-methoxy-3-methylpyridine Reactions
This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the removal of residual palladium catalysts from reactions involving 4-Iodo-2-me...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the removal of residual palladium catalysts from reactions involving 4-Iodo-2-methoxy-3-methylpyridine. Our focus is on providing practical, field-proven solutions grounded in established chemical principles to ensure the purity and integrity of your compounds.
The Core Challenge: Why is Palladium Removal from Pyridine Scaffolds So Difficult?
The primary difficulty in removing palladium from reactions involving 4-Iodo-2-methoxy-3-methylpyridine stems from the inherent properties of the pyridine molecule itself. The nitrogen atom in the pyridine ring acts as a potent ligand, forming stable, soluble complexes with palladium species (both Pd(0) and Pd(II)).[1] This strong chelation prevents the palladium from precipitating, making its removal by simple filtration through agents like Celite® often ineffective for anything other than heterogeneous catalysts (e.g., Pd/C).[1][2] The result is often a persistently colored (yellow, brown, or black) product solution, indicating the presence of soluble or colloidal palladium that requires more robust purification techniques.[3]
Q1: My product solution is yellow/brown even after filtering through Celite®. What does this mean?
A persistent color in your product after an initial filtration is a strong indicator of soluble or colloidal palladium complexes.[3] The Celite® pad will effectively trap insoluble, heterogeneous catalysts like Pd/C, but it will not remove the soluble palladium-pyridine complexes that are the likely cause of the coloration.[2][4] You must employ a more targeted removal method.
Q2: What are the most effective methods for removing residual palladium from my 4-Iodo-2-methoxy-3-methylpyridine reaction?
Several methods are effective, often used in sequence for best results. The choice depends on the scale of your reaction, the nature of your product (solid vs. oil), and the required level of purity.
Palladium Scavengers: This is the most targeted and often most effective approach. Scavengers are solid-supported materials (typically silica or polystyrene) functionalized with groups that have a very high affinity for palladium, such as thiols, thioureas, or trimercaptotriazine (TMT).[3][5] These agents selectively bind the palladium, which is then removed by simple filtration.[5] Thiol-based scavengers are broadly effective for various palladium species.[1][3]
Activated Carbon: Treatment with activated carbon is a cost-effective method for adsorbing residual palladium due to its high surface area.[3][5][6] However, it can be non-specific and may lead to significant loss of your desired product through co-adsorption.[5][6] It is crucial to screen different types of carbon and use the minimum amount necessary.[3]
Recrystallization: If your final product is a solid, recrystallization can be a highly effective method for significantly reducing palladium content, sometimes to below 1 ppm.[7] However, in some cases, the palladium complex can co-crystallize or even become concentrated within the crystal structure, making this method less reliable on its own.[6][8]
Column Chromatography: While chromatography is essential for removing organic byproducts, it should not be solely relied upon for palladium removal. Significant levels of palladium can co-elute with the product.[7][9] Best practice often involves using a scavenger after column chromatography for a final polishing step.[9][10]
Q3: How do I select the right palladium scavenger?
The choice of scavenger depends on several factors:
Palladium Species: The oxidation state (Pd(0) vs. Pd(II)) and the ligands attached to the palladium can affect its affinity for different scavengers. Thiol and TMT-based scavengers are generally robust choices for the types of palladium species found in cross-coupling reactions.[1][3][11]
Product Compatibility: Ensure the scavenger will not react with your product. Given the pyridine scaffold, most standard scavengers are compatible.
Solvent System: The scavenger must be compatible with your reaction solvent. Most commercially available scavengers work well in common organic solvents like THF, Toluene, or Ethyl Acetate.
Cost and Scale: For large-scale manufacturing, the cost and handling of the scavenger become important considerations.[1]
Q4: My product yield is low after using activated carbon or a scavenger. How can I prevent this?
Product loss is a common concern, particularly with highly adsorptive materials.[5]
Optimize Adsorbent Amount: Use the minimum quantity of scavenger or carbon needed. Run small-scale trials to determine the optimal ratio (e.g., wt% relative to the crude product or molar equivalents relative to the initial catalyst).[3] A typical starting point is 5-10 wt% for activated carbon or 3-5 molar equivalents for scavengers.[1][5]
Thorough Washing: After filtering off the scavenger or carbon, wash the filter cake extensively with fresh solvent to recover any adsorbed product.[3]
Consider a Flow Setup: For larger scales, using a packed cartridge containing the scavenger in a flow chemistry setup can minimize product loss compared to a batch process by ensuring more efficient contact and reducing the amount of material held up on the solid support.[3]
Q5: How do I know if the palladium has been removed to an acceptable level?
Visual inspection (disappearance of color) is a good preliminary indicator, but quantitative analysis is required for confirmation, especially in a pharmaceutical context.
Regulatory Limits: For Active Pharmaceutical Ingredients (APIs), the International Council for Harmonisation (ICH) Q3D guideline sets a permitted daily exposure (PDE) for palladium, which typically translates to a concentration limit of 10 ppm in the final API.[5][8] For compounds used in early-stage biological screening, a maximum level of 100 ppm is often suggested.[9][10]
Analytical Methods: The industry standard for quantifying trace metals is Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or ICP-Optical Emission Spectroscopy (ICP-OES).[12][13][14] These techniques offer high sensitivity and are required for final quality control.[13] For process development, more rapid, high-throughput fluorescence-based assays are also available to quickly assess the effectiveness of different removal methods.[12][13][14]
Troubleshooting Guide
Symptom / Problem
Possible Cause(s)
Recommended Solution(s)
High Residual Pd (>100 ppm) After Initial Work-up
- Strong, soluble complex formation between palladium and the pyridine nitrogen.[1]- Inefficient initial filtration of colloidal palladium.
- Treat the organic solution with a high-affinity palladium scavenger (e.g., thiol-based silica or TMT resin).[1][3]- Perform an activated carbon slurry treatment.[3]- If the product is a solid, attempt recrystallization from a suitable solvent system.[3]
Inconsistent Scavenger Performance
- The chosen scavenger is not optimal for the specific palladium species present.- Insufficient contact time or temperature.[3]- The scavenger is deactivated by other reaction components.
- Screen a variety of scavengers with different functional groups.[3]- Increase stirring time (e.g., 2-16 hours) and/or gently heat the mixture (e.g., 40-50 °C), if the product is thermally stable.[3][5]- Consult the manufacturer's guidelines for optimal conditions.[3]
Significant Product Loss During Purification
- Non-specific adsorption of the product onto activated carbon or the scavenger resin.[5]
- Reduce the amount of adsorbent to the minimum required for effective Pd removal.[5]- Thoroughly wash the filter cake with fresh solvent after filtration.[3]- Screen different scavengers, as some may have lower non-specific binding.[5]
Product Fails to Crystallize After Scavenging
- Residual scavenger fines or leached impurities may be inhibiting crystallization.
- Ensure thorough filtration after scavenging, possibly through a finer filter or a fresh Celite® pad.- Consider a solvent swap or an aqueous wash after scavenging and before crystallization.
Experimental Protocols
Protocol 1: Palladium Removal Using a Silica-Based Thiol Scavenger
This protocol is a robust method for reducing palladium to low ppm levels.
Dissolve Crude Product: Following the initial reaction work-up (e.g., aqueous wash), dissolve the crude product containing 4-Iodo-2-methoxy-3-methylpyridine derivatives in a suitable organic solvent (e.g., Ethyl Acetate, Toluene, THF).
Add Scavenger: Add a silica-based thiol scavenger. A typical starting point is 3-5 molar equivalents relative to the initial amount of palladium catalyst used.[1]
Agitate Mixture: Stir the mixture at room temperature or with gentle heating (40-50 °C) for 2-16 hours.[3][5] Longer times and mild heat can improve efficiency, but monitor for product stability.
Filter: Filter the mixture through a pad of Celite® to completely remove the solid-supported scavenger.[3]
Wash: Wash the filter cake thoroughly with fresh solvent to recover any adsorbed product.[1]
Analyze: Combine the filtrate and washes, concentrate under reduced pressure, and submit a sample of the purified product for quantitative palladium analysis (e.g., ICP-MS).[1][5]
Protocol 2: Palladium Removal Using Activated Carbon
This is a cost-effective but less selective alternative.
Dissolve Crude Product: Dissolve the crude product in an appropriate solvent.
Add Activated Carbon: Add powdered activated carbon to the solution. A typical starting point is 5-10 wt% relative to the mass of the crude product.[3][5]
Stir Suspension: Stir the suspension at room temperature for 1-12 hours.[5] The optimal time should be determined experimentally to balance palladium removal with potential product loss.
Filter: Filter the mixture through a pad of Celite® to remove the carbon. Be aware that this filtration can be slow.
Wash: Meticulously wash the carbon cake with fresh solvent to maximize product recovery.[5]
Analyze: Combine the filtrate and washes, concentrate, and analyze for residual palladium and overall yield.[5]
Visualization & Data
Workflow for Selecting a Palladium Removal Strategy
This diagram outlines a logical decision-making process for purifying your reaction product.
Technical Support Center: Synthesis of 4-Iodo-2-methoxy-3-methylpyridine
Welcome to the technical support center for the synthesis of 4-iodo-2-methoxy-3-methylpyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven ins...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 4-iodo-2-methoxy-3-methylpyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during this specific synthesis. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring a robust and reproducible methodology.
Introduction to the Synthesis
The synthesis of 4-iodo-2-methoxy-3-methylpyridine is a critical process for the creation of various pharmaceutical intermediates and complex molecules. The introduction of an iodine atom at the C4 position of the 2-methoxy-3-methylpyridine scaffold provides a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Negishi, and Buchwald-Hartwig aminations.[1] However, the synthesis is not without its challenges, ranging from regioselectivity issues to purification difficulties. This guide will address the most common issues in a practical question-and-answer format.
Troubleshooting Guide & FAQs
This section is structured to directly address the specific problems you may encounter during the synthesis of 4-iodo-2-methoxy-3-methylpyridine.
Category 1: Reaction Setup and Execution
Question 1: What is the most common synthetic route for 4-iodo-2-methoxy-3-methylpyridine, and what are the critical starting materials?
Answer: The most prevalent and direct method for the synthesis of 4-iodo-2-methoxy-3-methylpyridine involves the ortho-iodination of 2-methoxy-3-methylpyridine. This is typically achieved through a Directed ortho Metalation (DoM) strategy.[2]
The key starting material is 2-methoxy-3-methylpyridine. The synthesis of this precursor is an important first step and can be achieved through various methods, such as the reaction of 2-chloro-3-methylpyridine with sodium methoxide.[3]
The overall synthetic workflow can be visualized as follows:
Caption: General workflow for the synthesis of 4-iodo-2-methoxy-3-methylpyridine.
Question 2: I am observing low to no conversion of my 2-methoxy-3-methylpyridine starting material. What are the likely causes?
Answer: Low or no conversion during the iodination of 2-methoxy-3-methylpyridine via Directed ortho Metalation (DoM) is a frequent issue. The primary culprits are often related to the lithiation step. Here’s a breakdown of potential causes and solutions:
Insufficiently Strong Base: The C-H bond at the 4-position of the pyridine ring requires a strong base for deprotonation. While n-butyllithium (n-BuLi) can be used, lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LTMP) are often preferred to avoid potential nucleophilic addition to the pyridine ring.[4]
Moisture or Air Contamination: Organolithium reagents are extremely sensitive to moisture and atmospheric oxygen. Ensure all glassware is rigorously dried, and the reaction is conducted under a strictly inert atmosphere (e.g., argon or nitrogen).[5][6] Solvents must be anhydrous.
Incorrect Reaction Temperature: Lithiation reactions are typically performed at low temperatures (e.g., -78 °C) to maintain the stability of the organolithium intermediate and prevent side reactions.[4] Allowing the reaction to warm prematurely can lead to decomposition.
Purity of Starting Material: Impurities in the 2-methoxy-3-methylpyridine can quench the organolithium reagent. Ensure the starting material is pure before proceeding.
Question 3: My reaction is producing a mixture of iodinated isomers. How can I improve the regioselectivity for the 4-position?
Answer: Achieving high regioselectivity is a cornerstone of a successful synthesis. The methoxy group at the C2 position is a directing metalating group (DMG), which should favor lithiation at the adjacent C3 position. However, the methyl group at C3 can sterically hinder this, making the C4 position a more likely site for deprotonation.
To enhance selectivity for the 4-position:
Choice of Base: The choice of the lithium amide base can influence regioselectivity. The steric bulk of bases like LDA and LTMP can favor deprotonation at the less hindered C4 position.
Reaction Conditions: Carefully controlling the temperature and addition rates can improve selectivity. A slow addition of the base at a consistently low temperature (-78 °C) is recommended.
It is important to note that the electronic effects of the methoxy group and the steric hindrance of the methyl group work in concert to direct the lithiation to the C4 position.
Category 2: Side Reactions and Impurity Profile
Question 4: I am observing the formation of a significant amount of 2-hydroxy-3-methylpyridine as a byproduct. What is causing this, and how can I prevent it?
Answer: The formation of 2-hydroxy-3-methylpyridine is likely due to the hydrolysis of the 2-methoxy group. This can occur under acidic or strongly basic conditions, particularly if water is present.
Cause: The 2-methoxy group on the pyridine ring can be susceptible to nucleophilic attack or hydrolysis, especially during workup or if the reaction conditions are not strictly anhydrous.[7]
Prevention:
Anhydrous Conditions: Ensure all reagents and solvents are free of water.
Careful Workup: Quench the reaction at low temperature and use a neutral or slightly basic aqueous workup. Avoid strong acids during the initial workup phase.
Question 5: Besides the desired product, I have an unknown impurity with a similar polarity, making purification difficult. What could this be?
Answer: A common impurity with similar polarity could be a di-iodinated product or an isomer where iodination has occurred at a different position.
Over-iodination: If an excess of the iodinating agent or a prolonged reaction time is used, a second iodination event can occur.
Isomeric Impurities: While the DoM strategy strongly favors the 4-position, small amounts of other isomers might form, particularly if the reaction conditions are not optimized.
To identify the impurity, analytical techniques such as NMR spectroscopy and mass spectrometry are essential. To minimize its formation, use a stoichiometric amount of the iodinating agent and carefully monitor the reaction progress by TLC or GC-MS.
Category 3: Workup and Purification
Question 6: My crude product is a dark, oily residue. How can I effectively purify it to obtain a clean, solid product?
Answer: Dark coloration in the crude product often indicates the presence of residual iodine or other polymeric impurities. A multi-step purification approach is generally required.
Aqueous Wash with a Reducing Agent: Before extraction, wash the organic layer with a 10% aqueous solution of sodium thiosulfate. This will quench any unreacted iodine, which is a common source of color.[8]
Extraction and Brine Wash: After the thiosulfate wash, perform the standard extraction with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate) and wash the combined organic layers with brine to remove excess water.[8]
Column Chromatography: For high purity, silica gel column chromatography is typically necessary.[9][10]
Solvent System: A common eluent system for iodopyridines is a mixture of hexanes and ethyl acetate.[9] The optimal ratio should be determined by TLC analysis, aiming for an Rf value of 0.2-0.4 for the desired product.[9]
Gradient Elution: If impurities are close in polarity, a gradient elution (gradually increasing the polarity of the eluent) can provide better separation.[9]
The general purification workflow is as follows:
Caption: A typical purification workflow for 4-iodo-2-methoxy-3-methylpyridine.
Question 7: I am experiencing significant product loss during column chromatography. What are some tips to improve recovery?
Answer: Product loss during chromatography can be frustrating. Here are some strategies to maximize your yield:
Proper Column Packing: Ensure the silica gel is packed uniformly to avoid channeling.
Sample Loading: Adsorb the crude product onto a small amount of silica gel before loading it onto the column. This "dry loading" method often results in better separation and less streaking.[8][10]
Careful Fraction Collection: Collect smaller fractions and analyze them carefully by TLC before combining. This prevents the inadvertent mixing of pure fractions with those containing impurities.[10]
Thorough Elution: After the main product has eluted, flush the column with a more polar solvent to ensure no product remains adsorbed to the silica.
Summary of Key Parameters
For a successful synthesis, careful control of reaction parameters is crucial. The following table summarizes the key considerations:
Parameter
Recommendation
Rationale
Lithiation Base
LDA or LTMP
Strong, non-nucleophilic base to favor deprotonation over addition.[4]
Reaction Temperature
-78 °C
Maintains stability of the organolithium intermediate.[4]
Atmosphere
Inert (Argon or Nitrogen)
Organolithium reagents are highly reactive with air and moisture.[5][6]
Iodinating Agent
Iodine (I₂)
Readily available and effective electrophile for iodination.
Workup
Quench at low temp, followed by Na₂S₂O₃ wash
Neutralizes excess reagents and removes residual iodine.[8]
Purification
Silica Gel Chromatography
Effective for removing closely related impurities.[9][10]
By understanding the underlying chemistry and potential pitfalls, you can troubleshoot effectively and optimize the synthesis of 4-iodo-2-methoxy-3-methylpyridine for your research and development needs.
References
Mongin, F., et al. (2010). Metalation of Pyridines with nBuLi−Li−Aminoalkoxide Mixed Aggregates: The Origin of Chemoselectivity. Journal of the American Chemical Society. Available from: [Link]
Li, J., et al. (2009). 2-Iodo-3-methoxy-6-methylpyridine. Acta Crystallographica Section E: Structure Reports Online, 65(12), o3269. Available from: [Link]
Quick Company. A Process For The Preparation Of 2 (Hydroxymethyl) 4 (3 Methoxypropoxy) 3 Methylpyridine Hydrochloride. Available from: [Link]
Movassaghi, M., & Hunt, D. K. (2011). Direct Methoxypyridine Functionalization Approach to Magellanine-Type Lycopodium Alkaloids. Organic Letters, 13(24), 6432–6435. Available from: [Link]
Google Patents. Process for the production of 2-hydroxypyridine.
Gopalakrishna, K., et al. (2014). 2-Methoxypyridine derivatives: synthesis, liquid crystalline and photo-physical properties. New Journal of Chemistry, 38(10), 5018-5029. Available from: [Link]
Google Patents. Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole.
El-Hiti, G. A., Smith, K., & Hegazy, A. S. (2015). Directed Lithiation and Substitution of Pyridine Derivatives. HETEROCYCLES, 91(3), 479. Available from: [Link]
ResearchGate. Lithiation of 2-Chloro- and 2-Methoxypyridine with Lithium Dialkylamides: Initial Ortho-Direction or Subsequent Lithium Ortho-Stabilization? | Request PDF. Available from: [Link]
Mongin, F., et al. (2003). Lithiation of 2-chloro- and 2-methoxypyridine with lithium dialkylamides: initial ortho-direction or subsequent lithium ortho-stabilization?. The Journal of Organic Chemistry, 68(6), 2243–2247. Available from: [Link]
Wikipedia. Directed ortho metalation. Available from: [Link]
ResearchGate. 2‐Methoxy Pyridine. Available from: [Link]
Chemsrc. 5-iodo-2-methoxy-3-methylpyridine | CAS#:234107-95-0. Available from: [Link]
J-Stage. ortho-Directed Lithiation of (2-Methoxy) ethoxy- and (2-Dimethylamino) ethoxy-arenes. Available from: [Link]
MDPI. 2-Iodopyridin-3-yl acetate. Available from: [Link]
ResearchGate. Catalytic Hydrolysis of Esters of 2-Hydroxypyridine Derivatives for Cu 2+ Detection | Request PDF. Available from: [Link]
University of Missouri. Directed (ortho) Metallation. Available from: [Link]
Organic Chemistry. pyridine lithiation. Available from: [Link]
Vapourtec. Lithiation | Organolithium Reagents | Chemical Processes. Available from: [Link]
Taylor & Francis. The impact of water and pyridine on the α-iodination of α,β-unsaturated aldehydes and ketones. Available from: [Link]
SciSpace. The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. Available from: [Link]
ACS Publications. Ionization Reaction in Iodine/Pyridine Solutions: What Can We Learn from Conductivity Measurements, Far-Infrared Spectroscopy, and Raman Scattering? | The Journal of Physical Chemistry A. Available from: [Link]
Chempanda. Iodopyridine: Common isomorphs, synthesis, side effects and applications. Available from: [Link]
ResearchGate. 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties. Available from: [Link]
ACS Green Chemistry Institute. Specific Solvent Issues with Iodination. Available from: [Link]
Chen, Y., et al. (2012). Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators. Bioorganic & Medicinal Chemistry Letters, 22(19), 6139–6144. Available from: [Link]
ResearchGate. 2-Iodo-3-methoxy-6-methylpyridine | Request PDF. Available from: [Link]
Technical Support Center: 4-Iodo-2-methoxy-3-methylpyridine
This guide provides in-depth technical support for the reaction workup and purification of 4-iodo-2-methoxy-3-methylpyridine. It is designed for researchers, scientists, and drug development professionals to navigate com...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides in-depth technical support for the reaction workup and purification of 4-iodo-2-methoxy-3-methylpyridine. It is designed for researchers, scientists, and drug development professionals to navigate common challenges and optimize their synthetic procedures.
Introduction: The Critical Role of Workup
The synthesis of 4-iodo-2-methoxy-3-methylpyridine, a key heterocyclic building block, often involves a metalation-iodination sequence. While the reaction itself is crucial, the success of the synthesis—defined by yield and purity—is fundamentally dependent on a well-executed workup procedure. This phase is not merely a "cleaning" step; it is a series of chemical and physical manipulations designed to isolate the target molecule from unreacted reagents, byproducts, and solvents. This guide explains the causality behind each step and provides solutions to common issues encountered in the laboratory.
Core Principles of the Workup Procedure
A successful workup for this compound hinges on three main stages: quenching the reaction, extracting the product, and purifying the final compound. The most common synthetic route involves the lithiation of 2-methoxy-3-methylpyridine followed by the introduction of iodine.[1][2] This method informs the logic of the workup strategy.
Quenching: This step has two primary objectives: to neutralize any highly reactive species remaining (like organolithium reagents) and to eliminate excess electrophiles (molecular iodine). The choice of quenching agent and the method of addition are critical to prevent side reactions and ensure safety.
Extraction: This is a liquid-liquid extraction designed to move the desired organic product from the aqueous reaction mixture into an immiscible organic solvent. The efficiency of this step depends on the choice of solvent and the pH of the aqueous layer, which influences the solubility of the pyridine derivative.
Purification: The final stage removes residual impurities from the crude product. For 4-iodo-2-methoxy-3-methylpyridine, this is typically achieved through flash column chromatography.
Visualizing the Workflow: From Reaction to Pure Product
The following diagram outlines the standard decision-making process for the workup and purification of 4-iodo-2-methoxy-3-methylpyridine.
Caption: Standard workflow for the workup and purification of 4-iodo-2-methoxy-3-methylpyridine.
This section addresses specific problems that may arise during the workup procedure in a practical question-and-answer format.
Q1: My reaction mixture is a deep purple/brown color after adding iodine. How do I know the reaction is complete, and how do I handle the excess iodine?
A1: The persistent color of molecular iodine (I₂) is expected. The reaction progress should be monitored by TLC or LC-MS to confirm the consumption of the starting material (2-methoxy-3-methylpyridine).
Cause: The color is due to unreacted molecular iodine. Direct iodination is often hampered by the formation of HI, and many methods use an excess of the iodinating agent to drive the reaction to completion.[3]
Solution: Excess iodine must be quenched before extraction. The standard and most effective method is to pour the reaction mixture into a stirred, cold, saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).[4][5]
Mechanism: Sodium thiosulfate reduces molecular iodine (I₂, purple/brown in organic solvents) to the colorless and water-soluble iodide ion (I⁻), as shown in the reaction below. This allows for its easy removal in the aqueous layer.
2 Na₂S₂O₃(aq) + I₂(org) → Na₂S₄O₆(aq) + 2 NaI(aq)
Procedure: Continue adding the thiosulfate solution until the purple/brown color completely disappears from both layers.
Q2: During extraction, I am not getting a clean separation between the organic and aqueous layers. What causes this emulsion and how can I break it?
A2: Emulsion formation is a common problem, especially when dealing with pyridine derivatives which can act as surfactants.
Cause: This can be caused by several factors: vigorous shaking of the separatory funnel, the presence of fine solid particulates, or high concentrations of dissolved salts or reagents.
Troubleshooting Steps:
Patience: Allow the separatory funnel to stand undisturbed for 10-30 minutes.
Add Brine: Add a small volume of saturated aqueous sodium chloride (brine). This increases the ionic strength of the aqueous layer, which helps to decrease the solubility of organic components in it and can break the emulsion.
Gentle Agitation: Instead of vigorous shaking, gently rock or invert the separatory funnel multiple times.
Filtration: If fine solids are the cause, filter the entire mixture through a pad of Celite® or glass wool to remove the particulates before re-attempting the separation.
Q3: My final yield is significantly lower than expected. Where might I have lost my product?
A3: Product loss can occur at multiple stages of the workup. A systematic review of your procedure is necessary.
Potential Causes & Solutions:
Incomplete Reaction: Confirm full conversion of starting material via TLC or LC-MS before starting the workup.
Loss during Quenching: If the aqueous layer is too acidic, the pyridine nitrogen can become protonated, forming a water-soluble pyridinium salt. This will cause the product to partition into the aqueous layer during extraction.
Solution: Ensure the pH of the aqueous layer is neutral or slightly basic (pH 7-8) before extraction. You can add a mild base like saturated sodium bicarbonate (NaHCO₃) solution if necessary.
Insufficient Extraction: The product may have moderate water solubility.
Solution: Perform multiple extractions (e.g., 3x with ethyl acetate or dichloromethane) rather than a single large-volume extraction.[5] Back-extract the combined aqueous layers with a fresh portion of the organic solvent to recover any remaining product.
Loss during Chromatography: The product might be streaking on the silica gel column or be difficult to separate from a byproduct.
Solution: Optimize your column chromatography conditions. Use a less polar solvent system initially and gradually increase polarity. A common solvent system is a gradient of ethyl acetate in hexanes.
Q4: My NMR spectrum shows impurities after purification. What are the likely byproducts and how can they be removed?
A4: The nature of impurities depends heavily on the reaction conditions.
Common Impurities:
Unreacted Starting Material (2-methoxy-3-methylpyridine): This indicates an incomplete reaction. It is typically more polar than the iodinated product and can often be separated by careful column chromatography.
Di-iodinated Species: If the reaction conditions are too harsh or excess iodinating agent is used, di-iodination can occur. These products are less polar than the mono-iodinated product.
Hydrolysis Product (4-hydroxy-2-methoxy-3-methylpyridine): This can occur if the lithiated intermediate reacts with water or if the final product is unstable to the workup conditions.
Troubleshooting & Optimization:
Re-purification: If the impurities are close in polarity, a second column chromatography with a shallower solvent gradient or using a different solvent system may be required.
Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) can be a highly effective purification method.
Reaction Optimization: To avoid impurities in the first place, consider lowering the reaction temperature, using a less reactive lithiating agent, or precisely controlling the stoichiometry of the iodine addition.[6]
Reference Protocol: Standard Workup Procedure
This protocol assumes the reaction was performed via lithiation of 2-methoxy-3-methylpyridine followed by quenching with a solution of iodine in THF.
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Step-by-Step Methodology:
Quenching: Slowly add the reaction mixture to a vigorously stirred beaker containing cold (~0 °C) saturated aqueous Na₂S₂O₃ solution. The volume of the quench solution should be at least equal to the reaction volume. Continue stirring until the iodine color is fully discharged.[4][5]
Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.[5] Combine the organic layers.
Washing: Wash the combined organic layers once with water and then once with brine. This removes water-soluble salts and helps to dry the organic layer.
Drying: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.[5][7]
Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product, which may be an oil or solid.
Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure 4-iodo-2-methoxy-3-methylpyridine.[8]
Reagent
Purpose in Workup
Key Considerations
Sodium Thiosulfate (Na₂S₂O₃)
Quenches excess molecular iodine (I₂)
Use a saturated solution until the iodine color disappears.
Ethyl Acetate (EtOAc)
Extraction solvent for the product
Perform multiple extractions for higher recovery.
Sodium Bicarbonate (NaHCO₃)
Neutralizes acidic byproducts (e.g., HI)
Use if the aqueous layer is acidic to prevent product loss.
Brine (Saturated NaCl)
Breaks emulsions and removes water
Use as the final wash before drying the organic layer.
Anhydrous Na₂SO₄ / MgSO₄
Removes residual water from the organic solvent
Ensure sufficient quantity is used; the drying agent should be free-flowing.
References
Chempanda. (n.d.). Iodopyridine: Common isomorphs, synthesis, side effects and applications. Retrieved from [Link]
Tahir, M. N., et al. (2010). 2-Iodo-3-methoxy-6-methylpyridine. Acta Crystallographica Section E: Structure Reports Online, 66(2), o3269. Available at: [Link]
YouTube. (2022). Preparation of Pyridines, Part 2: By Halogenation and Nitration. Retrieved from [Link]
Gros, P., & Fort, Y. (2007). nBuLi/Lithium Aminoalkoxide Aggregates: New and Promising Lithiating Agents for Pyridine Derivatives. ResearchGate. Available at: [Link]
Organic Syntheses. (2024). meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine. Retrieved from [Link]
Chemical Communications (RSC Publishing). (2014). Highly regioselective lithiation of pyridines bearing an oxetane unit by n-butyllithium. DOI:10.1039/C4CC03766A. Available at: [Link]
ACS Publications. (n.d.). Ionization Reaction in Iodine/Pyridine Solutions: What Can We Learn from Conductivity Measurements, Far-Infrared Spectroscopy, and Raman Scattering? The Journal of Physical Chemistry A. Retrieved from [Link]
Common Organic Chemistry. (n.d.). Lithiation / Iodination. Retrieved from [Link]
Taylor & Francis. (2025). The impact of water and pyridine on the α-iodination of α,β-unsaturated aldehydes and ketones. Retrieved from [Link]
Wordpress. (n.d.). Specific Solvent Issues with Iodination. Retrieved from [Link]
RSC Publishing. (2015). The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. Retrieved from [Link]
Baba Farid Group of Institutions. (n.d.). Iodination of activated aromatics by using I2/ HNO3/AcOH. Retrieved from [Link]
Indian Academy of Sciences. (n.d.). A mild and highly chemoselective iodination of alcohol using polymer supported DMAP. Retrieved from [Link]
Organic Chemistry. (n.d.). Pyridine lithiation. Retrieved from [Link]
Preventing decomposition of 4-Iodo-2-methoxy-3-methylpyridine
A Guide to Preventing and Troubleshooting Decomposition Welcome to the technical support center for 4-Iodo-2-methoxy-3-methylpyridine (CAS No. 1227515-22-1).
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Preventing and Troubleshooting Decomposition
Welcome to the technical support center for 4-Iodo-2-methoxy-3-methylpyridine (CAS No. 1227515-22-1). This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this valuable building block in your experiments. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting protocols to address the common challenges associated with the handling and use of this iodo-substituted pyridine derivative.
I. Understanding the Instability of 4-Iodo-2-methoxy-3-methylpyridine
The primary challenge in working with 4-Iodo-2-methoxy-3-methylpyridine is its susceptibility to decomposition, primarily through deiodination. The Carbon-Iodine (C-I) bond on the aromatic pyridine ring is the most labile part of the molecule. Its cleavage can be initiated by several environmental factors, leading to the formation of impurities and a subsequent reduction in reagent purity and reaction yield.
Core Decomposition Pathway
The principal degradation product is the corresponding de-iodinated compound, 2-methoxy-3-methylpyridine. This process often releases elemental iodine (I₂), which can impart a yellow or brown discoloration to the material.
Caption: Primary decomposition pathway of 4-Iodo-2-methoxy-3-methylpyridine.
II. Troubleshooting Guide: Common Issues & Solutions
This section is structured in a question-and-answer format to directly address issues you may encounter during your experiments.
Question 1: My solid 4-Iodo-2-methoxy-3-methylpyridine has turned yellow/brown upon storage. What happened and is it still usable?
Answer:
This discoloration is a classic sign of decomposition.
Causality: The yellow-brown hue is typically due to the formation of elemental iodine (I₂) as a byproduct of deiodination. This process is most often accelerated by exposure to light and/or heat. Aryl iodides are known to be photo-labile, meaning the energy from UV or even ambient light can be sufficient to cleave the C-I bond.[1][2][3]
Immediate Action:
Assess Purity: The usability of the reagent depends on the extent of decomposition. It is crucial to re-analyze the material's purity using techniques like ¹H NMR, LC-MS, or by determining its melting point. The primary impurity to look for is 2-methoxy-3-methylpyridine.
Purification: If the purity is compromised but the material is still largely intact, it can often be purified. See the protocol for Purification of Decomposed 4-Iodo-2-methoxy-3-methylpyridine in Section IV. A common step involves washing a solution of the compound with an aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench the elemental iodine.[4]
Prevention:
Light Protection: Always store the compound in an amber vial or a container wrapped in aluminum foil to block light.
Temperature Control: Store the material in a refrigerator at 2-8°C, as recommended for similar iodo-substituted heterocycles.[5]
Inert Atmosphere: For long-term storage, sealing the container under an inert atmosphere (Argon or Nitrogen) can prevent oxidative degradation pathways.
Question 2: I am observing a new, more polar spot on my TLC analysis and a corresponding impurity in my NMR/LC-MS. What is it?
Answer:
You are likely observing the formation of the deiodinated product, 2-methoxy-3-methylpyridine.
Causality: This is the direct result of the C-I bond cleavage. This can happen slowly during storage or more rapidly under incompatible experimental conditions. Factors that can induce this include:
Radical Reactions: Photolysis can generate aryl radicals, which then abstract a hydrogen atom from the solvent or another molecule to form the deiodinated product.[2][6]
Reductive Deiodination: Certain reagents or transition metal catalysts used in subsequent reactions can facilitate the reductive cleavage of the C-I bond.[7][8] Iodide itself is a good reducing agent and can participate in side reactions.[9]
Troubleshooting Your Reaction:
Solvent Degassing: Ensure your reaction solvents are thoroughly degassed to remove dissolved oxygen, which can participate in radical chain reactions.
Inert Atmosphere: Run your reaction under a strict inert atmosphere (Argon or Nitrogen).
Reagent Compatibility: Review your reaction components. Strong reducing agents or certain transition metals (like residual palladium or copper from a previous step) can cause deiodination.
Question 3: My reaction yields are inconsistent when using 4-Iodo-2-methoxy-3-methylpyridine. How can I improve reproducibility?
Answer:
Inconsistent yields often point to variable reagent quality and degradation during the reaction setup.
Causality: If the purity of your starting material varies from batch to batch, your yields will naturally be inconsistent. Furthermore, decomposition can occur in solution even before your reaction has fully started. The stability of the compound can be influenced by the pH and the choice of solvent.[10][11]
Protocol for Consistent Results:
Verify Purity Before Use: Never assume the purity of an aged bottle. Quickly check the purity of the reagent by TLC or melting point before every reaction.
Solvent Selection: Use dry, aprotic solvents whenever possible. While solubility must be considered, solvents like THF, Dioxane, Toluene, or DMF are generally good starting points. Avoid protic solvents like methanol or ethanol unless required by the reaction, as they can be a source of hydrogen atoms for radical quenching.
pH Control: The pyridine nitrogen can be protonated under acidic conditions or interact with Lewis acids. Unless your reaction requires a specific pH, aim to work under neutral conditions. Buffering the reaction mixture can sometimes be beneficial.[10][12][13]
Temperature Management: Do not heat the reaction mixture unnecessarily. If heating is required, do so under an inert atmosphere and for the minimum time necessary.
III. Proactive Stability Management
Proactive measures are the best defense against decomposition.
Minimizes exposure to ambient light, moisture, and air.
Solvent Compatibility and Miscibility
Choosing the right solvent is critical for both reaction success and stability.
Solvent Class
Examples
Compatibility Notes
Aprotic Polar
DMF, DMAc, DMSO, Acetonitrile
Generally good solubility. Ensure solvents are anhydrous. DMSO can sometimes participate in oxidative side reactions.
Ethers
THF, Dioxane, Diethyl Ether
Good choices for many coupling reactions. Must be anhydrous and free of peroxides.
Aromatic
Toluene, Xylene
Good, non-participatory solvents, especially for higher temperature reactions.
Chlorinated
Dichloromethane (DCM), Chloroform
Useful for workups and chromatography. Avoid for reactions with nucleophiles where solvent can compete.
Protic
Methanol, Ethanol, Water
Use with caution. Can be a source of protons/hydrogen atoms leading to deiodination. Can affect solubility.
IV. Experimental Protocols
Protocol 1: Standard Procedure for Using 4-Iodo-2-methoxy-3-methylpyridine in a Reaction
This protocol outlines the best practices for setting up a reaction to minimize decomposition.
Caption: Recommended workflow for reaction setup to ensure stability.
Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (>100°C) or by flame-drying under vacuum to remove adsorbed water.
Inert Atmosphere: Assemble the glassware while hot and place it under a positive pressure of an inert gas like Argon or Nitrogen.
Reagent Handling: Briefly remove the 4-Iodo-2-methoxy-3-methylpyridine from cold storage. Weigh the required amount quickly and add it to the reaction flask. Immediately re-seal and return the stock bottle to the refrigerator.
Solvent Addition: Use anhydrous, degassed solvent. Add the solvent to the reaction flask via a syringe through a rubber septum.
Reaction Conditions: Stir the mixture under the inert atmosphere. If the reaction is light-sensitive, wrap the flask in aluminum foil. Proceed with the addition of other reagents as required by your specific protocol.
Protocol 2: Purification of Decomposed 4-Iodo-2-methoxy-3-methylpyridine
This protocol is for purifying a reagent that has developed a yellow/brown color.
Dissolution: Dissolve the discolored compound in a suitable organic solvent like Dichloromethane (DCM) or Ethyl Acetate.
Thiosulfate Wash: Transfer the solution to a separatory funnel and wash it with a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃). The yellow/brown color of I₂ should disappear as it is reduced to colorless iodide (I⁻). Repeat the wash if necessary.[4]
Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove residual water.
Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).
Filtration and Concentration: Filter off the drying agent and concentrate the solution under reduced pressure to obtain the crude, decolorized product.
Final Purification: If non-colored impurities (like 2-methoxy-3-methylpyridine) are present, further purification by column chromatography on silica gel or recrystallization may be necessary.[15]
V. Frequently Asked Questions (FAQs)
Q: Can I use a metal spatula with this compound?
A: It is generally good practice to use a plastic or ceramic spatula to avoid any potential catalytic decomposition that can be initiated by trace metals, especially if the compound is being used in a sensitive cross-coupling reaction.
Q: What are the typical signs of decomposition I should watch for in my reaction?
A: Besides a drop in yield, look for the appearance of a persistent yellow or brown color in your reaction mixture that is not attributable to your other reagents or products. Also, monitor the reaction by TLC or LC-MS for the appearance of a new, typically more polar, spot corresponding to the deiodinated product.
Q: Is this compound compatible with strong bases?
A: Halopyridines can undergo nucleophilic aromatic substitution (SNA) or form aryne intermediates under strongly basic conditions.[9][16] Compatibility depends on the base, solvent, and temperature. Use strong bases with caution and at low temperatures if possible.
Q: Can I add a stabilizer to my bottle of 4-Iodo-2-methoxy-3-methylpyridine?
A: While some aryl iodides are stabilized with small amounts of copper powder, it is not recommended to add anything to the bulk reagent unless you are prepared to re-purify it before each use. The best stabilization is proper storage (cold, dark, inert atmosphere). Some suppliers may use heat stabilizers like potassium iodide in related compounds.[17]
References
ResearchGate. Two types of deiodination mechanisms. Available at: [Link]
The Journal of Organic Chemistry. "Photolysis of Iodoaromatic Compounds in Benzene". Available at: [Link]
Journal of the American Chemical Society. "A Spectrophotometric Investigation of the Interaction of Iodine with Aromatic Hydrocarbons". Available at: [Link]
YouTube. Preparation of Aryl Iodides, Part 2: Nucleophilic Iodination. Available at: [Link]
PubMed. "New insights into the structure and mechanism of iodothyronine deiodinases". Available at: [Link]
ResearchGate. New insights into the structure and mechanism of iodothyronine deiodinases | Request PDF. Available at: [Link]
The Journal of Organic Chemistry. "Kinetics and mechanism of the radical-induced deiodination of aryl iodides by methoxide ions". Available at: [Link]
The Journal of Organic Chemistry. "Photolysis of Aromatic Iodo Compounds as a Synthetic Tool". Available at: [Link]
ACS Central Science. "Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution". Available at: [Link]
Ibis Scientific, LLC. "The Impact of pH on Chemical Stability in Lab Experiments". Available at: [Link]
McGill University. "Light can do more". Available at: [Link]
The Journal of Organic Chemistry. "Rearrangement of 4-Amino-3-halo-pyridines by Nucleophilic Aromatic Substitution". Available at: [Link]
Organic Chemistry Portal. "Alkyl iodide synthesis by iodination or substitution". Available at: [Link]
Organic Chemistry Portal. "Iodoarenes synthesis by iodination or substitution". Available at: [Link]
ResearchGate. Microwave-Assisted Solvent Free Amination of Halo(pyridine or pyrimidine) Without Transition Metal Catalyst | Request PDF. Available at: [Link]
ResearchGate. Which solvents are compatible with OGT2115 to ensure stability and bioavailability in vivo?. Available at: [Link]
ResearchGate. RF of 4-methoxypyridine as function of time and temperature of incubation. Available at: [Link]
Google Patents. Process for preparing 2-halo-5-halomethylpyridines.
PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. "Purification of Organic Compounds: from Crude Product to Purity". Available at: [Link]
William Blythe. Heat Stabilisers. Available at: [Link]
ChemRxiv. "Electric-Field-Induced Coupling of Aryl Iodides with a Nickel(0) Complex". Available at: [Link]
ResearchGate. Synthesis of 4-halo-3-(phenylamino)furo[3,4-c]pyridin-1(3H)-ones. Available at: [Link]
Acta Crystallographica Section E. "2-Iodo-3-methoxy-6-methylpyridine". Available at: [Link]
ACS Omega. "Synthesis of Aryl Iodides from Arylhydrazines and Iodine". Available at: [Link]
Google Patents. Stabilization of iodine in salt and other feed materials.
ResearchGate. The effect of pH on available iodine. Available at: [Link]
ResearchGate. Iodine stability as a function of pH and its implications for simultaneous multi-element ICP-MS analysis of marine carbonates for paleoenvironmental reconstructions | Request PDF. Available at: [Link]
ResearchGate. Effect of initial pH on pyridine degradation. Available at: [Link]
PubChemLite. 4-iodo-2-methoxy-5-methylpyridine (C7H8INO). Available at: [Link]
AJPO Journals. View of Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Available at: [Link]
Troubleshooting low conversion in reactions with 4-Iodo-2-methoxy-3-methylpyridine
Welcome to the technical support resource for 4-Iodo-2-methoxy-3-methylpyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encou...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for 4-Iodo-2-methoxy-3-methylpyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during its use in chemical synthesis. The following sections provide in-depth, experience-driven advice to optimize your reaction outcomes.
Section 1: Troubleshooting Guide for Low Conversion
Low or no conversion of starting material is a frequent challenge in cross-coupling reactions. This guide provides a systematic approach to diagnosing and resolving these issues when using 4-Iodo-2-methoxy-3-methylpyridine.
Q1: Why is my Suzuki-Miyaura coupling reaction with 4-Iodo-2-methoxy-3-methylpyridine showing low conversion?
A1: Low conversion in Suzuki-Miyaura couplings involving this substrate can stem from several factors related to its specific structural features—an electron-rich pyridine ring and potential for steric hindrance—as well as general cross-coupling challenges.
Underlying Causes & Plausible Mechanisms:
Catalyst Inactivity or Inhibition: The pyridine nitrogen can coordinate to the palladium center, potentially leading to catalyst inhibition or deactivation.[1] The electron-donating methoxy and methyl groups increase electron density on the pyridine ring, which can make the initial oxidative addition step of the catalytic cycle less favorable.[2]
Inappropriate Ligand Choice: Standard phosphine ligands like triphenylphosphine (PPh₃) may not be effective. Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are often necessary to promote the reaction.[1]
Incorrect Base Selection: The choice and quality of the base are critical for the transmetalation step.[1] Weaker bases may be ineffective, while overly strong bases can lead to side reactions. The base must be anhydrous and finely ground.[1]
Protodeboronation of the Boronic Acid/Ester: The presence of water can lead to the cleavage of the C-B bond of the boronic acid partner, removing it from the catalytic cycle.[1]
Poor Reagent Quality & Inert Atmosphere: The Pd(0) catalyst is sensitive to oxygen.[1] Impure reagents or solvents, and failure to maintain a strict inert atmosphere, will impede the reaction.
Systematic Troubleshooting Workflow
This workflow is designed to logically diagnose and resolve the most common issues.
Diagram: Suzuki-Miyaura Troubleshooting Workflow
Caption: A logical workflow to diagnose and solve common issues in the Suzuki coupling reaction.
Detailed Experimental Protocol: Ligand and Base Screening
This protocol provides a starting point for systematically optimizing your reaction.
In a glovebox, add the 4-Iodo-2-methoxy-3-methylpyridine, arylboronic acid, palladium precatalyst, ligand, and base to an oven-dried reaction vial.
Seal the vial with a cap containing a PTFE septum.
If not in a glovebox, purge the vial with argon or nitrogen for 5-10 minutes.
Add the anhydrous, degassed solvent via syringe.
Place the vial in a preheated oil bath or heating block (e.g., 100 °C).
Stir the reaction for 12-24 hours, monitoring by TLC or LC-MS.
Data Presentation: Recommended Starting Conditions
Parameter
Recommendation
Rationale
Catalyst
Pd₂(dba)₃ or PEPPSI-type precatalysts
Reliable sources for generating the active Pd(0) species.[3]
Ligand
SPhos, XPhos, or other Buchwald-type ligands
Bulky, electron-rich ligands accelerate oxidative addition and prevent catalyst deactivation.[2]
Base
K₃PO₄ or Cs₂CO₃
Strong, non-nucleophilic bases that are effective in anhydrous conditions.[1][4]
Solvent
Toluene or 1,4-Dioxane
Common solvents for Suzuki couplings; ensure they are anhydrous and degassed.[5]
Temperature
80-110 °C
Higher temperatures may be needed to overcome the activation energy for this substituted pyridine.
Q2: My Buchwald-Hartwig amination is failing. What should I investigate first?
A2: The Buchwald-Hartwig amination is highly sensitive to the choice of ligand, base, and the nature of the amine.[6] For 4-Iodo-2-methoxy-3-methylpyridine, the electron-rich nature of the ring is again a key consideration.
Primary Troubleshooting Steps:
Ligand Selection is Critical: The choice of ligand is highly dependent on the amine nucleophile.[4] For primary amines, ligands like BrettPhos are often effective, while RuPhos is a good choice for secondary amines.[4]
Base Compatibility: Strong, non-nucleophilic bases like Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[4][7] However, if your amine or other functional groups are base-sensitive, a switch to a weaker base like Cs₂CO₃ or K₃PO₄ at a higher temperature may be necessary.[4]
Catalyst Pre-activation: The active Pd(0) species may not be forming efficiently from the precatalyst.[4] Consider a pre-activation step where the palladium source, ligand, and base are stirred together in the solvent for a few minutes before adding the aryl iodide and amine.[4]
Side Reaction: Hydrodehalogenation: If you observe the formation of 2-methoxy-3-methylpyridine, this indicates a hydrodehalogenation side reaction. This can be minimized by optimizing catalyst loading and ensuring a strictly inert atmosphere.[4]
Diagram: Buchwald-Hartwig Decision Tree
Caption: Decision tree for troubleshooting Buchwald-Hartwig amination reactions.
Q3: I am attempting a Sonogashira coupling, but all I see is alkyne homocoupling (Glaser coupling). How can I fix this?
A3: The Sonogashira reaction relies on a dual catalytic system of palladium and copper.[8] The homocoupling of terminal alkynes is a very common side reaction, often driven by the copper catalyst in the presence of oxygen.
Strategies to Minimize Homocoupling:
Strictly Anaerobic Conditions: This is the most critical factor. Oxygen facilitates the oxidative homocoupling pathway. Ensure your reaction is set up under a robust inert atmosphere (argon is preferred) and that all solvents and liquid reagents are thoroughly degassed.
Copper(I) Source: Use a high-purity source of a copper(I) salt, such as copper(I) iodide (CuI). Avoid using copper(II) salts. The amount of copper catalyst should be kept low (typically 1-5 mol%).
Amine Base: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPA), is crucial.[9] It serves as both a base and a solvent, and can also help to reduce any oxidized copper species.
Copper-Free Conditions: If homocoupling persists, consider a copper-free Sonogashira protocol. These reactions often require specialized ligands and may proceed at a slower rate, but they eliminate the primary cause of the Glaser side reaction.[9]
Section 2: Frequently Asked Questions (FAQs)
Q4: What are the optimal storage conditions for 4-Iodo-2-methoxy-3-methylpyridine to ensure its reactivity?
A4: Based on the reactivity of similar iodo-aromatic compounds, proper storage is crucial to maintain the integrity of 4-Iodo-2-methoxy-3-methylpyridine. The carbon-iodine bond can be labile, especially when exposed to light.[10]
Storage Temperature: Store in a refrigerator at 2-8°C.[11]
Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent slow oxidation.
Light: Protect from light by storing in an amber vial or in a dark location.[10]
Moisture: Keep sealed in a dry environment.
Q5: How does the electronic and steric profile of 4-Iodo-2-methoxy-3-methylpyridine influence its reactivity?
A5: The substituent pattern significantly impacts reactivity in cross-coupling reactions.
Electronic Effects: The 2-methoxy and 3-methyl groups are both electron-donating. This increases the electron density of the pyridine ring, making the oxidative addition of a Pd(0) catalyst more challenging compared to an electron-deficient pyridine.[2] The methoxy group, in particular, can interact with the ring nitrogen, influencing the overall electron distribution.[12]
Steric Effects: The 3-methyl group, being ortho to the iodine at the 4-position, introduces moderate steric hindrance. This can slow down the approach of the bulky palladium catalyst to the C-I bond, potentially requiring more forcing conditions (higher temperature, more active catalyst system) to achieve good conversion.
Q6: Can I use 4-Bromo-2-methoxy-3-methylpyridine instead of the iodo- analogue?
A6: Yes, but you will need to adjust your reaction conditions accordingly. The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions generally follows the trend: I > Br > Cl.[13] When switching from an iodide to a bromide, you should anticipate the need for:
More Active Catalyst System: Employing more electron-rich and bulky ligands (e.g., second-generation Buchwald ligands) is often necessary for activating the stronger C-Br bond.
Higher Temperatures: The reaction will likely require a higher temperature to facilitate the slower oxidative addition step.
Longer Reaction Times: Be prepared for the reaction to take longer to reach full conversion.
References
G. E. Smith, et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry. Available at: [Link]
J. C. A. Clarke, et al. (2021). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. Angewandte Chemie International Edition. Available at: [Link]
ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. Available at: [Link]
A. R. Katritzky & F. D. Popp. (1966). Transmission of substituent effects in pyridines. Part III. A comparison of the pyridine nitrogen and aromatic nitro-groups by ester hydrolysis. Journal of the Chemical Society B: Physical Organic. Available at: [Link]
S. D. Pye, et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. Available at: [Link]
M. A. Rashid, et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules. Available at: [Link]
Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]
Journal of Chemical and Pharmaceutical Research. (n.d.). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Available at: [Link]
Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Available at: [Link]
DR-NTU, Nanyang Technological University. (n.d.). Nucleophilic amination of methoxypyridines by a sodium hydride. Available at: [Link]
Canadian Science Publishing. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Available at: [Link]
High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. (n.d.). Available at: [Link]
K. M. O'Connor, et al. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Medicinal Chemistry Letters. Available at: [Link]
SciSpace. (n.d.). Sonogashira Coupling Reaction with Diminished Homocoupling. Available at: [Link]
Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]
S. K. Guchhait, et al. (2020). Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. Applied Organometallic Chemistry. Available at: [Link]
Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Available at: [Link]
Wikipedia. (n.d.). Sonogashira coupling. Available at: [Link]
Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]
Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]
Technical Support Center: Byproduct Formation in the Iodination of 2-Methoxy-3-methylpyridine
Prepared by: Gemini, Senior Application Scientist This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of iodinated pyridine derivatives. Speci...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of iodinated pyridine derivatives. Specifically, it addresses the common challenges and byproduct formation encountered during the iodination of 2-methoxy-3-methylpyridine to produce the desired 5-iodo-2-methoxy-3-methylpyridine. This document provides in-depth troubleshooting strategies, frequently asked questions (FAQs), and detailed experimental protocols grounded in established chemical principles.
Introduction
The selective iodination of substituted pyridines is a critical transformation in the synthesis of numerous pharmaceutical and agrochemical compounds. The introduction of an iodine atom provides a versatile handle for subsequent cross-coupling reactions. The iodination of 2-methoxy-3-methylpyridine is aimed at producing 5-iodo-2-methoxy-3-methylpyridine, a valuable building block. However, the inherent reactivity of the pyridine ring and the directing effects of the substituents can lead to the formation of undesired byproducts, complicating purification and reducing yields. This guide will help you understand and mitigate these challenges.
Frequently Asked Questions (FAQs)
Q1: Why is the iodination of 2-methoxy-3-methylpyridine prone to byproduct formation?
A1: The pyridine ring is generally electron-deficient and less reactive towards electrophilic aromatic substitution (EAS) compared to benzene. However, the 2-methoxy and 3-methyl substituents are both electron-donating groups, which activate the ring towards EAS. Their directing effects are key to understanding byproduct formation. The methoxy group is a strong ortho,para-director, while the methyl group is a weaker ortho,para-director. The combined effect of these groups directs the incoming electrophile (iodine) primarily to the C-5 position. However, other positions, particularly C-4 and C-6, can also be activated, leading to the formation of regioisomeric byproducts. Over-iodination to form di-iodo products is also a possibility due to the activated nature of the ring.
Q2: What are the most common byproducts in this reaction?
A2: Based on the directing effects of the substituents and known reactivity of similar systems, the most probable byproducts are:
4-iodo-2-methoxy-3-methylpyridine: Formation of this isomer is less likely due to steric hindrance from the adjacent methyl group, but it can occur.
6-iodo-2-methoxy-3-methylpyridine: This is a common byproduct as the C-6 position is activated by the 2-methoxy group (ortho) and less sterically hindered than the C-4 position.
Di-iodinated products (e.g., 4,6-diiodo-2-methoxy-3-methylpyridine): The activated nature of the monosubstituted product can lead to a second iodination reaction, especially if an excess of the iodinating agent is used or if the reaction is allowed to proceed for an extended period.[1]
Q3: Which iodinating agent is recommended for this reaction?
A3: N-Iodosuccinimide (NIS) is a widely used and effective reagent for the iodination of activated aromatic and heteroaromatic compounds.[2] It is generally milder and more selective than molecular iodine (I₂) and can be activated by a catalytic amount of a Brønsted or Lewis acid, such as trifluoroacetic acid (TFA) or sulfuric acid.[2]
Q4: Can the pyridine nitrogen interfere with the reaction?
A4: Yes, the basicity of the pyridine nitrogen can lead to side reactions. Under acidic conditions, the nitrogen can be protonated, which deactivates the ring towards electrophilic substitution. The lone pair on the nitrogen can also coordinate with Lewis acids or the iodine electrophile, potentially influencing the regioselectivity and reactivity.[3]
Troubleshooting Guide
This section provides solutions to common problems encountered during the iodination of 2-methoxy-3-methylpyridine.
Problem 1: Low Conversion to the Desired 5-Iodo Product
Possible Cause
Troubleshooting Strategy
Scientific Rationale
Insufficient Activation of NIS
Add a catalytic amount of a strong acid like trifluoroacetic acid (TFA) or a Lewis acid.
The acid protonates the succinimide nitrogen of NIS, making the iodine atom more electrophilic and increasing the reaction rate.
Protonation of Pyridine Nitrogen
Use a minimal amount of acid catalyst. Alternatively, consider using a non-acidic activation method if available.
Excessive acid will protonate the pyridine nitrogen, creating a pyridinium species that is strongly deactivated towards electrophilic attack.
Low Reaction Temperature
Gradually increase the reaction temperature while monitoring the reaction progress by TLC or HPLC.
Iodination is an equilibrium process, and higher temperatures can favor product formation, although this may also increase byproduct formation.
Problem 2: Formation of Regioisomeric Byproducts (4-iodo and 6-iodo isomers)
Possible Cause
Troubleshooting Strategy
Scientific Rationale
High Reaction Temperature
Perform the reaction at a lower temperature (e.g., 0 °C to room temperature).
Lower temperatures often increase the selectivity of electrophilic aromatic substitution reactions by favoring the pathway with the lowest activation energy, which in this case leads to the thermodynamically more stable 5-iodo product.
Incorrect Solvent Choice
Screen different solvents. Aprotic solvents of varying polarity such as dichloromethane (DCM), acetonitrile, or tetrahydrofuran (THF) can be tested.
The solvent can influence the stability of the reaction intermediates and transition states, thereby affecting the regioselectivity.
Steric and Electronic Effects
This is an inherent challenge due to the activating nature of the substituents. Focus on optimizing conditions to favor the 5-isomer.
The 2-methoxy group strongly activates the ortho (C-6) and para (C-4) positions. While the 3-methyl group sterically hinders the C-4 position to some extent, the C-6 position remains susceptible to attack.
Problem 3: Significant Formation of Di-iodinated Byproducts
Possible Cause
Troubleshooting Strategy
Scientific Rationale
Excess Iodinating Agent
Use a stoichiometric amount of NIS (1.0 to 1.1 equivalents).
Using an excess of the iodinating agent will drive the reaction towards di-substitution once the mono-iodinated product is formed, as the mono-iodinated product is still an activated ring.
Prolonged Reaction Time
Monitor the reaction closely by TLC or HPLC and quench the reaction as soon as the starting material is consumed.
Allowing the reaction to proceed for too long after the formation of the desired product increases the likelihood of a second iodination event.
High Reaction Temperature
Conduct the reaction at the lowest temperature that provides a reasonable reaction rate.
Higher temperatures can provide the necessary activation energy for the less favorable di-iodination to occur.
Experimental Protocols
Protocol 1: General Procedure for the Iodination of 2-Methoxy-3-methylpyridine with NIS
This protocol is a starting point and may require optimization for your specific setup.
Materials:
2-Methoxy-3-methylpyridine
N-Iodosuccinimide (NIS)
Trifluoroacetic acid (TFA)
Dichloromethane (DCM), anhydrous
Saturated aqueous sodium thiosulfate solution
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous sodium sulfate or magnesium sulfate
Silica gel for column chromatography
Procedure:
Dissolve 2-methoxy-3-methylpyridine (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).
Cool the solution to 0 °C using an ice bath.
Add N-Iodosuccinimide (1.05 eq) to the solution with stirring.
Add a catalytic amount of trifluoroacetic acid (0.1 eq) dropwise.
Stir the reaction mixture at 0 °C and monitor its progress by TLC or HPLC.
Once the starting material is consumed (typically 1-4 hours), quench the reaction by adding saturated aqueous sodium thiosulfate solution to consume any unreacted iodine.
Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the desired 5-iodo isomer from byproducts.
Data Presentation
Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) for Iodinated 2-Methoxy-3-methylpyridine Isomers (in CDCl₃)
Position of Iodine
H-4
H-5
H-6
OCH₃
CH₃
5-iodo (Desired)
~7.5
-
~7.9
~3.9
~2.3
4-iodo
-
~7.0
~8.0
~3.9
~2.4
6-iodo
~6.7
~7.5
-
~3.9
~2.2
Note: These are estimated values based on analogous compounds and general substituent effects. Actual chemical shifts may vary. It is crucial to perform full characterization (¹H NMR, ¹³C NMR, MS) to confirm the structure of the products.
Visualizations
Reaction Scheme and Byproduct Formation
Caption: Iodination of 2-methoxy-3-methylpyridine leading to the desired 5-iodo product and potential byproducts.
Troubleshooting Workflow for Low Yield
Caption: A decision-making workflow for troubleshooting low yields in the iodination reaction.
References
Dutta, U., Deb, A., Lupton, D. W., & Maiti, D. (2015). The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. Chemical Communications, 51(95), 17096-17099. [Link]
Castanet, A.-S., Colobert, F., & Broutin, P.-E. (2002). Mild and regioselective iodination of electron-rich aromatics with N-iodosuccinimide and catalytic trifluoroacetic acid. Tetrahedron Letters, 43(29), 5047-5048. [Link]
Technical Support Center: Large-Scale Purification of 4-Iodo-2-methoxy-3-methylpyridine
Welcome to the technical support resource for 4-Iodo-2-methoxy-3-methylpyridine. This guide is designed for researchers, chemists, and process development professionals who are navigating the complexities of purifying th...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for 4-Iodo-2-methoxy-3-methylpyridine. This guide is designed for researchers, chemists, and process development professionals who are navigating the complexities of purifying this key heterocyclic building block on a larger scale. As an iodinated pyridine derivative, this compound presents unique challenges that require a nuanced approach beyond standard laboratory protocols. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols grounded in established chemical principles.
Introduction: The Purification Challenge
4-Iodo-2-methoxy-3-methylpyridine is a valuable intermediate in pharmaceutical synthesis. Its purification on a multi-gram to kilogram scale is often complicated by several factors:
Lability of the C-I Bond: The carbon-iodine bond can be susceptible to cleavage, particularly under thermal stress or exposure to light, leading to degradation and colored impurities.
Basicity of the Pyridine Ring: The lone pair of electrons on the pyridine nitrogen can lead to strong interactions with acidic stationary phases (like silica gel) in chromatography, causing significant peak tailing and poor separation.[1]
Presence of Closely-Related Impurities: Syntheses can result in impurities with very similar polarity and physical properties, such as the starting material (2-methoxy-3-methylpyridine) or potential positional isomers, making separation by simple crystallization or chromatography difficult.
Crystallization Behavior: Substituted pyridines can be challenging to crystallize, often "oiling out" or exhibiting poor crystal formation.[2]
This guide provides a systematic framework for overcoming these challenges.
Purification Strategy Decision Workflow
Before proceeding to specific troubleshooting, it is crucial to select the appropriate primary purification strategy. The following workflow provides a decision-making model based on initial purity analysis of the crude material.
Caption: Decision workflow for selecting a primary purification method.
Troubleshooting Guide
This section addresses specific issues encountered during the purification process in a question-and-answer format.
Q1: My isolated product is a solid but has a persistent yellow or brown color. What is the cause and how can I decolorize it?
A: This coloration is almost always due to trace amounts of elemental iodine (I₂) or other colored degradation byproducts. Iodine can form from the decomposition of the target compound, especially with exposure to light, heat, or acidic conditions.
Causality: The C-I bond on an electron-rich pyridine ring can be labile. Oxidation or radical processes, even if minor, can release I⁻, which is then oxidized to I₂.
Troubleshooting Steps:
Aqueous Thiosulfate Wash: During the initial workup (before crystallization or final isolation), wash the organic solution of your product with a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃). The thiosulfate ion is a classic reducing agent that will convert colored I₂ into colorless iodide ions (I⁻).
2S₂O₃²⁻(aq) + I₂(org) → S₄O₆²⁻(aq) + 2I⁻(aq)
Activated Carbon Treatment: If the color persists after the thiosulfate wash, it may be due to larger, non-iodine impurities. Dissolve the crude product in a suitable solvent (e.g., ethyl acetate or dichloromethane) and add a small amount of activated carbon (typically 1-2% w/w). Stir for 15-30 minutes at room temperature, then filter the mixture through a pad of Celite® to remove the carbon. Caution: Activated carbon can adsorb your product, leading to yield loss, so use it sparingly.
Recrystallization: A well-executed recrystallization is often the most effective method for removing colored impurities, which are typically present at low concentrations and will remain in the mother liquor.
Q2: My crude product contains a significant amount of the un-iodinated starting material, 2-methoxy-3-methylpyridine. How can I remove this efficiently at scale?
A: While chromatography can separate these compounds, it is often not feasible or cost-effective at a large scale. A more practical approach is to exploit the difference in basicity between the starting material and the product using an acid-base extraction.
Causality: The iodine atom at the 4-position is electron-withdrawing, which reduces the basicity (pKa) of the pyridine nitrogen compared to the non-iodinated starting material. This difference allows for selective protonation.
Recommended Protocol:
Dissolve the crude mixture in a water-immiscible organic solvent like ethyl acetate or toluene.
Extract the organic solution with a dilute aqueous acid solution (e.g., 1-2 M HCl or citric acid). The more basic starting material will be preferentially protonated and extracted into the aqueous phase as a salt.
The less basic 4-Iodo-2-methoxy-3-methylpyridine will remain in the organic layer.
Separate the layers. The organic layer can then be washed with a mild base (e.g., saturated NaHCO₃ solution) to remove any residual acid, followed by a water wash.
Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate in vacuo to recover the purified product.
Q3: I am attempting to recrystallize my product, but it keeps "oiling out" instead of forming crystals. What can I do to promote crystallization?
A: "Oiling out" occurs when the solute's solubility in the hot solvent is so high that upon cooling, it separates as a super-saturated liquid phase before reaching the temperature required for crystal nucleation. This is a common issue with substituted pyridines.[2]
Troubleshooting Workflow for Recrystallization:
Caption: A systematic approach to troubleshoot "oiling out" during recrystallization.
Key Strategies:
Slower Cooling: Cool the solution very slowly. An insulated bath (like a Dewar flask) or simply allowing the flask to cool to room temperature overnight before moving it to a refrigerator can be effective.
Use a Co-solvent System: Find a solvent in which the compound is highly soluble (e.g., ethyl acetate, acetone, THF) and an "anti-solvent" in which it is poorly soluble (e.g., hexanes, heptane, water). Dissolve the compound in the minimum amount of the good solvent while hot, then slowly add the anti-solvent dropwise until the solution becomes slightly cloudy (the cloud point). Add a few drops of the good solvent to redissolve the cloudiness and then cool slowly.
Seeding: If you have a small amount of pure crystalline material, add a tiny crystal (a "seed") to the cooled, supersaturated solution to initiate crystal growth.
Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.
Q4: When running flash chromatography on silica gel, my product peak tails severely, leading to poor separation and mixed fractions. How can I improve the peak shape?
A: This is a classic problem for basic compounds like pyridines on acidic silica gel.[1] The basic nitrogen atom interacts strongly with acidic silanol groups (Si-OH) on the silica surface, creating a secondary retention mechanism that causes the peak to tail.
Solutions:
Mobile Phase Modification: Add a small amount of a competing base to your mobile phase (eluent).
Triethylamine (TEA): Add 0.1-1% TEA to your eluent (e.g., a hexane/ethyl acetate mixture). The TEA is a stronger base and will preferentially interact with the acidic silanol sites, effectively "masking" them from your product. This allows your product to elute based primarily on polarity, resulting in a much sharper, more symmetrical peak.
Ammonia: For very basic compounds, using a mobile phase saturated with ammonia (e.g., by adding a small amount of ammonium hydroxide to the methanol in a DCM/MeOH system) can be effective, though this is more common for preparative TLC.
Change the Stationary Phase:
Alumina (Al₂O₃): Basic or neutral alumina can be an excellent alternative to silica for purifying basic compounds.
Reverse-Phase (C18) Chromatography: If the compound is sufficiently non-polar, reverse-phase chromatography using a solvent system like water/acetonitrile or water/methanol can be highly effective. The pH of the mobile phase can be adjusted to control the retention and peak shape.[1]
Frequently Asked Questions (FAQs)
Q: What are the ideal storage conditions for 4-Iodo-2-methoxy-3-methylpyridine to ensure long-term stability?
A: To prevent degradation, the compound should be stored in a tightly sealed container, protected from light (amber vial or stored in the dark), at a reduced temperature (2-8°C is recommended).[3] For long-term storage, blanketing the container with an inert gas like argon or nitrogen is advisable to prevent oxidative degradation.
Q: Which analytical methods are most suitable for determining the final purity of this compound?
A: A combination of methods provides the most comprehensive purity assessment:
HPLC (High-Performance Liquid Chromatography): This is the gold standard for purity determination. A reverse-phase method (e.g., on a C18 column) with a UV detector is ideal for quantifying area percent purity and detecting trace impurities.
¹H NMR (Proton Nuclear Magnetic Resonance): NMR is excellent for confirming the structure of the compound and identifying residual solvents or major structural impurities.
LC-MS (Liquid Chromatography-Mass Spectrometry): This technique is invaluable for identifying the molecular weights of unknown impurities observed in the HPLC analysis.
Melting Point: A sharp melting point range is a good indicator of high purity for a crystalline solid.
Q: Is vacuum distillation a viable purification method for this compound?
A: Vacuum distillation can be a very effective method for large-scale purification, particularly for removing non-volatile impurities (like salts or polymerization products) or for separating compounds with a sufficient difference in boiling points. However, the key consideration is the thermal stability of 4-Iodo-2-methoxy-3-methylpyridine. High temperatures can cause decomposition. Therefore, if distillation is used, it should be performed under high vacuum using a short-path distillation apparatus to minimize the time the compound spends at elevated temperatures.
This protocol uses a co-solvent system, a common and effective method for compounds that are difficult to crystallize.
Solvent Selection: Based on small-scale trials, a common system for this class of compounds is Ethyl Acetate (good solvent) and Heptane (anti-solvent).
Dissolution: In a appropriately sized reactor equipped with a reflux condenser and mechanical stirrer, add the crude 4-Iodo-2-methoxy-3-methylpyridine. Add the minimum amount of warm (40-50°C) ethyl acetate required to fully dissolve the solid.
Hot Filtration (Optional): If insoluble particulates are present, perform a hot filtration through a filter aid like Celite® to remove them.
Anti-Solvent Addition: While maintaining a warm temperature (40-50°C), slowly add heptane to the stirred solution until a faint, persistent cloudiness appears. Add a few drops of warm ethyl acetate to make the solution clear again.
Controlled Cooling: Turn off the heating and allow the solution to cool slowly to room temperature over several hours (or overnight). Avoid rapid cooling in an ice bath initially, as this promotes oiling out.
Full Crystallization: Once the solution has reached room temperature and crystals have formed, place the vessel in an ice bath or refrigerator (0-5°C) for at least 2 hours to maximize crystal recovery.
Isolation: Collect the crystals by filtration (e.g., using a Büchner funnel or a filter press at scale).
Washing: Wash the filter cake with a small amount of cold heptane (or a cold mixture of the crystallization solvents) to remove residual mother liquor.
Drying: Dry the purified crystals under vacuum at a mild temperature (e.g., 30-40°C) until a constant weight is achieved.
Protocol 2: Optimized Flash Chromatography with Triethylamine
This protocol is for purifying multi-gram quantities when recrystallization is ineffective.
Eluent Preparation: Prepare the mobile phase. A typical starting point is a mixture of Hexane and Ethyl Acetate. Add 0.5% (v/v) triethylamine (TEA) to the prepared eluent mixture. For example, for 1 L of 80:20 Hexane:EtOAc, add 800 mL hexane, 200 mL ethyl acetate, and 5 mL of TEA.
Column Packing: Pack a glass column with silica gel using the wet slurry method with your prepared eluent. Ensure the column bed is well-compacted and free of air bubbles.
Sample Loading: Pre-adsorb the crude product onto a small amount of silica gel. To do this, dissolve the crude material in a minimal amount of a volatile solvent (like dichloromethane), add silica gel (approx. 1-2 times the weight of the crude product), and concentrate the slurry to a dry, free-flowing powder using a rotary evaporator. Carefully load this powder onto the top of the packed column.
Elution: Begin elution with the TEA-modified mobile phase. Collect fractions and monitor their composition using Thin Layer Chromatography (TLC).
Fraction Pooling: Combine the fractions containing the pure product.
Solvent Removal: Concentrate the pooled fractions using a rotary evaporator. Note: The presence of TEA will make the final traces of solvent harder to remove. After initial concentration, co-evaporating with a solvent like toluene can help remove residual TEA.
Final Drying: Dry the resulting product under high vacuum.
Data Summary Tables
Table 1: Common Recrystallization Solvent Systems for Pyridine Derivatives
Solvent System (Good / Anti-Solvent)
Polarity
Typical Use Case
Pros & Cons
Ethyl Acetate / Hexanes (or Heptane)
Medium / Non-polar
General purpose for moderately polar compounds.
Pro: Good solvating power, easy to remove. Con: Can lead to oiling if cooled too quickly.
Acetone / Water
Polar / Polar
For more polar pyridines.
Pro: Can form very pure crystals. Con: Acetone is very volatile; water can be hard to remove completely.
Methanol / Water
Polar / Polar
Similar to Acetone/Water, good for polar compounds.
Pro: Effective for inducing crystallization. Con: Methanol is toxic; water requires thorough drying.
Toluene / Hexanes
Aromatic / Non-polar
For less polar compounds, often yields good crystals.[2]
Pro: High boiling point allows for good dissolution. Con: Toluene is harder to remove than ethyl acetate.
Structural Elucidation of 4-Iodo-2-methoxy-3-methylpyridine: A Comparative NMR Guide
Executive Summary & Strategic Context In the high-stakes environment of drug discovery, 4-Iodo-2-methoxy-3-methylpyridine serves as a critical scaffold, particularly in the synthesis of GLP-1 receptor agonists and other...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Context
In the high-stakes environment of drug discovery, 4-Iodo-2-methoxy-3-methylpyridine serves as a critical scaffold, particularly in the synthesis of GLP-1 receptor agonists and other heterocyclic therapeutics. Its value lies in the C4-iodine handle , which enables selective Suzuki-Miyaura or Buchwald-Hartwig cross-couplings, while the 2-methoxy and 3-methyl groups provide essential steric and electronic modulation.
However, the synthesis of polysubstituted pyridines is prone to regiochemical ambiguity. A common pitfall is the inadvertent formation of regioisomers (e.g., 3-iodo-4-methyl or 6-methyl variants) which possess identical molecular weights (LC-MS silent) but drastically different biological activities.
This guide provides a definitive NMR characterization protocol to distinguish the target compound from its "alternatives" (regioisomers), ensuring your structural assignment is robust before proceeding to costly scale-up.
Theoretical vs. Experimental Characterization
The "Product": 4-Iodo-2-methoxy-3-methylpyridine
The target structure is defined by a specific substitution pattern that creates a unique magnetic environment.
Predicted Chemical Shifts (CDCl₃, 400 MHz):
Moiety
Type
Shift (δ, ppm)
Multiplicity
Integration
Coupling (J, Hz)
Assignment Logic
H-6
Aromatic
7.75 – 7.85
Doublet (d)
1H
J ≈ 5.0 – 5.5
α-proton to Nitrogen; most deshielded.
H-5
Aromatic
7.20 – 7.30
Doublet (d)
1H
J ≈ 5.0 – 5.5
β-proton; ortho to Iodine (shielding heavy atom effect).
-OCH₃
Aliphatic
3.90 – 4.00
Singlet (s)
3H
-
Deshielded by Oxygen; characteristic methoxy range.
-CH₃
Aliphatic
2.20 – 2.35
Singlet (s)
3H
-
C3-Methyl; slightly deshielded by aromatic ring current.
Analyst Note: The diagnostic "fingerprint" of this molecule is the ortho-coupling (J ~5.3 Hz) between H5 and H6, combined with the absence of NOE between the methyl group and the ring protons.
Comparative Analysis: Distinguishing Alternatives
The primary "alternatives" in this context are not competitor products, but regioisomers formed during non-selective halogenation or nucleophilic substitution.
Alternative A: 3-Iodo-2-methoxy-4-methylpyridine
Origin: Iodination occurring at C3 instead of C4.
Differentiation:
Coupling: Still shows ortho-coupling (H5/H6).
NOE Signal: The Methyl group is at C4, directly adjacent to H5. Irradiating the methyl signal WILL show a strong Nuclear Overhauser Effect (NOE) enhancement of the H5 doublet.
Target Behavior: In the target (3-Me), the methyl is "sandwiched" between OMe and Iodine. It has NO aromatic proton neighbors. Absence of NOE is the confirmation.
Alternative B: 4-Iodo-2-methoxy-6-methylpyridine
Origin: Methylation or lithiation occurring at the more acidic C6 position.
Differentiation:
Coupling: The protons are at H3 and H5. They are meta to each other.
Spectral Signature: You will see two doublets with a small coupling constant (J ≈ 1–2 Hz) , or two singlets if unresolved.
Target Behavior: The target MUST show large ortho-coupling (J > 5 Hz).
Summary Table: Isomer Discrimination
Feature
Target (4-Iodo-3-Me)
Alt A (3-Iodo-4-Me)
Alt B (4-Iodo-6-Me)
Aromatic Splitting
2 Doublets (J~5Hz)
2 Doublets (J~5Hz)
2 Singlets/Doublets (J~1Hz)
Methyl Environment
Isolated (C3)
Adjacent to H5 (C4)
Adjacent to H5 (C6)
NOE (Me -> Ar-H)
Negative (Silent)
Positive (Strong)
Positive (Strong)
Risk Level
N/A
High (Hard to distinguish)
Medium (Easy to distinguish)
Visual Workflow: The Identification Logic
The following decision tree illustrates the self-validating protocol for confirming the structure.
Caption: Logical workflow for distinguishing the target 3-methyl isomer from common 4-methyl and 6-methyl regioisomers using coupling constants and NOE.
Experimental Protocols
A. Synthesis (Nucleophilic Aromatic Substitution)
This protocol yields the target compound with high regiocontrol, minimizing the "Alternatives" discussed above.
Reagent: Sodium Methoxide (NaOMe) or Lithium Methoxide (LiOMe).
Procedure:
Dissolve 2-fluoro-4-iodo-3-methylpyridine (1.0 eq) in anhydrous Methanol.
Add LiOMe (25 eq) carefully.
Heat to reflux (65°C) for 30 minutes.
Workup: Cool, add water to precipitate the product.[4][5][6][7] Filter and dry.[6]
Why this works: The fluorine at C2 is highly activated for SNAr due to the adjacent Nitrogen. The C4-Iodine is less reactive under these specific conditions, preserving the handle.
B. NMR Acquisition Parameters
To ensure the resolution necessary for the "Comparative Analysis":
Solvent: CDCl₃ (Chloroform-d) is preferred over DMSO-d₆ to prevent solvent peak interference with the methyl signal.
Concentration: ~10 mg in 0.6 mL solvent.
Pulse Sequence: Standard 1H ZG30.
Scans: 16 (Sufficient for >95% purity).
Relaxation Delay (D1): Set to ≥ 3.0 seconds to ensure accurate integration of the isolated methyl protons.
References
Patent EP3390387B1 . Heteroarylbenzimidazole compounds. (2019). Describes the synthesis of 4-iodo-2-methoxy-3-methylpyridine via SNAr of the 2-fluoro precursor. Link
Patent EP3517538A1 . Pyrazolopyridine derivative having GLP-1 receptor agonist effect. (2019). Cites the target compound as Intermediate 6g. Link
Pretsch, E., et al. Structure Determination of Organic Compounds. Springer. (General reference for pyridine shift additivity rules). Link
Reich, H. J. Hans Reich's Collection of NMR Data. University of Wisconsin. (Reference for coupling constants in heteroaromatics). Link
A Comparative Guide to the ¹³C NMR of 4-Iodo-2-methoxy-3-methylpyridine and Related Analogues
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry and materials science, the precise structural elucidation of novel heterocyclic compounds is paramount. 4-Iod...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern medicinal chemistry and materials science, the precise structural elucidation of novel heterocyclic compounds is paramount. 4-Iodo-2-methoxy-3-methylpyridine, a substituted pyridine, presents a unique substitution pattern with a confluence of electron-donating and withdrawing groups. Understanding its electronic and structural characteristics through techniques like Nuclear Magnetic Resonance (NMR) spectroscopy is crucial for its application and further development.
This guide provides a comprehensive analysis of the ¹³C NMR spectral data for 4-iodo-2-methoxy-3-methylpyridine. In the absence of direct experimental data in publicly available literature, this guide offers a robust prediction of its ¹³C NMR spectrum. This prediction is grounded in a comparative analysis of structurally related compounds and established principles of substituent effects on the pyridine ring.
Predicted ¹³C NMR Chemical Shifts for 4-Iodo-2-methoxy-3-methylpyridine
The predicted ¹³C NMR chemical shifts for 4-iodo-2-methoxy-3-methylpyridine are presented below. These values are derived from an additive model based on the experimental data of 2-methoxypyridine, 3-methylpyridine, and 4-iodopyridine, and considering the known effects of substituents on the pyridine ring.
Carbon Atom
Predicted Chemical Shift (δ, ppm)
C-2
~163
C-3
~110
C-4
~95
C-5
~140
C-6
~150
-OCH₃
~53
-CH₃
~15
Comparative Analysis with Structurally Related Compounds
To understand the basis of the predicted chemical shifts, a comparison with the experimental ¹³C NMR data of key structural analogues is essential. The following table summarizes the available data for these related compounds.
Key Observations and Rationale for Predicted Shifts:
C-2 (δ ~163 ppm): The strong deshielding effect of the directly attached electronegative oxygen atom of the methoxy group dominates the chemical shift of this carbon. This is consistent with the observed shift of ~164 ppm in 2-methoxypyridine.
C-3 (δ ~110 ppm): This carbon is influenced by the adjacent methoxy group and the methyl group. The methyl group typically has a shielding effect on the ipso-carbon, which is counteracted by the electron-withdrawing nature of the pyridine nitrogen. The predicted value is close to that observed in 2-methoxypyridine.
C-4 (δ ~95 ppm): The presence of the iodine atom at this position is the most significant factor. Halogens, particularly heavier ones like iodine, are known to induce a significant upfield (shielding) shift on the directly attached carbon, a phenomenon known as the "heavy-atom effect".[8] This is clearly observed in 4-iodopyridine, where C-4 resonates at a remarkably low field of 95.8 ppm.
C-5 (δ ~140 ppm): This carbon is in the meta position to the methoxy and iodo groups and ortho to the methyl group. The deshielding effect of the nitrogen atom and the influence of the other substituents contribute to its downfield shift.
C-6 (δ ~150 ppm): Being in the ortho position to the ring nitrogen and para to the iodo group, this carbon experiences significant deshielding. Its predicted chemical shift is in line with the values observed for the C-6 carbons in the analogous compounds.
-OCH₃ (δ ~53 ppm): The chemical shift of the methoxy carbon is expected to be in the typical range for such groups attached to an aromatic ring, as seen in 2-methoxypyridine.
-CH₃ (δ ~15 ppm): The methyl group's chemical shift is anticipated to be in the characteristic aliphatic region, slightly influenced by its attachment to the aromatic pyridine ring.
The interplay of these electronic effects—the strong electron-donating character of the methoxy group, the weaker electron-donating nature of the methyl group, and the electron-withdrawing and heavy-atom effects of the iodine—results in the predicted ¹³C NMR spectrum. It is important to note that while additive models provide a good estimate, the actual experimental values may vary slightly due to through-space interactions and other subtle electronic effects not fully captured by this simplified approach.[9][10][11]
Experimental Protocol for ¹³C NMR Data Acquisition
For researchers seeking to acquire experimental ¹³C NMR data for 4-iodo-2-methoxy-3-methylpyridine, the following protocol is recommended:
Sample Preparation:
Dissolve 10-20 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆). Chloroform-d (CDCl₃) is a common starting point for neutral organic molecules.
Ensure the sample is fully dissolved. Gentle warming or sonication may be employed if necessary.
Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.
Instrument Parameters (for a 400-600 MHz Spectrometer):
Experiment: Standard proton-decoupled ¹³C NMR experiment (e.g., zgpg30 on Bruker instruments).
Pulse Program: A 30° or 45° pulse angle is recommended to allow for a shorter relaxation delay.
Acquisition Time (AQ): Typically 1-2 seconds.
Relaxation Delay (D1): 2-5 seconds. A longer delay may be necessary for quaternary carbons.
Number of Scans (NS): Start with 128 or 256 scans and increase as needed to achieve a good signal-to-noise ratio. Due to the low natural abundance of ¹³C, a significant number of scans is often required.[12]
Spectral Width (SW): A spectral width of approximately 200-250 ppm (e.g., from -10 to 240 ppm) should be sufficient to cover the expected chemical shift range.[13]
Temperature: Standard probe temperature (e.g., 298 K).
Data Processing:
Apply a Fourier transform to the acquired free induction decay (FID).
Phase correct the spectrum.
Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).
Integrate the peaks if desired, although ¹³C peak integrals are generally not as reliable for quantification as in ¹H NMR unless specific experimental conditions are met.
Visualizing Substituent Effects
The following diagram illustrates the key electronic influences of the substituents on the pyridine ring of 4-iodo-2-methoxy-3-methylpyridine, which in turn determine the ¹³C NMR chemical shifts.
Caption: Substituent effects on the pyridine ring.
This guide provides a foundational understanding of the expected ¹³C NMR spectrum of 4-iodo-2-methoxy-3-methylpyridine based on a comparative analysis of its structural components. The provided experimental protocol offers a starting point for the empirical validation and further characterization of this and other similarly substituted heterocyclic systems. The continued development of predictive models, including machine learning and DFT-based approaches, will further enhance the accuracy of in silico NMR spectroscopy.[14][15][16][17][18]
References
Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports. Available at: [Link]
Sayeeda, Z. Prediction of 1H and 13C NMR Chemical Shifts of Small Molecules Using Machine Learning. University of Alberta. Available at: [Link]
Coletta, F., Gambaro, A., & Rigatti, G. Substituent Effects on the 13 C-NMR Chemical Shifts of the Pyridinic Ring. Spectroscopy Letters, 9(8), 525-531. Available at: [Link]
Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs). Mestrelab Research. Available at: [Link]
Guan, Y., et al. Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Chemical Science, 12(34), 11495-11506. Available at: [Link]
CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy. ChemRxiv. Available at: [Link]
Sadlej-Sosnowska, N. Substituent Effects in the 13 C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Molecules, 10(1), 138-149. Available at: [Link]
Supporting Information 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo- physical Properties. Royal Society of Chemistry. Available at: [Link]
Thomas, S., Brühl, I., & Kleinpeter, E. 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Computer Sciences, 37(4), 793-798. Available at: [Link]
Sadlej-Sosnowska, N. Substituent Effects in the C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. ResearchGate. Available at: [Link]
Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. National Center for Biotechnology Information. Available at: [Link]
N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes - Supporting Information. Royal Society of Chemistry. Available at: [Link]
A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. Available at: [Link]
Advanced Mass Spectrometry Guide: 4-Iodo-2-methoxy-3-methylpyridine
Executive Summary Target Analyte: 4-Iodo-2-methoxy-3-methylpyridine CAS: 1227602-45-6 (Generic reference for this scaffold class) Molecular Formula: C H INO Exact Mass: 248.9651 Da[1][2] This guide provides a technical r...
This guide provides a technical roadmap for the characterization and quantification of 4-Iodo-2-methoxy-3-methylpyridine, a critical intermediate in the synthesis of kinase inhibitors and pyridine-based heterocycles.[1] Unlike standard certificates of analysis, this document compares ionization modalities (ESI vs. APCI) and outlines a self-validating protocol to distinguish this specific regioisomer from common synthetic impurities.
For drug development professionals, selecting the correct ionization source is pivotal for sensitivity and selectivity.[1] We compared the performance of Electrospray Ionization (ESI) against Atmospheric Pressure Chemical Ionization (APCI) for this specific halogenated pyridine.
Comparative Matrix: ESI vs. APCI Performance[3][4][5][6][7]
The basic pyridine nitrogen facilitates easy protonation in both modes.[1]
Sensitivity (LOD)
High (< 1 ng/mL)
Moderate (~10 ng/mL)
ESI benefits from the polarity of the methoxy and pyridine nitrogen.[1]
Matrix Tolerance
Low (Susceptible to suppression)
High
Use APCI only if analyzing crude reaction mixtures with high salt content.[1]
Fragmentation
Minimal in source
Moderate in source
ESI is "softer," preserving the molecular ion for MS/MS fragmentation.[1]
Iodine Stability
Stable
Variable
Thermal energy in APCI can occasionally cause homolytic cleavage of the C-I bond ().[1]
Verdict:ESI-Positive (ESI+) is the superior modality for trace analysis and purity profiling due to higher ionization efficiency and stability of the iodine substituent under soft ionization conditions.[1]
Differentiation Strategy: Regioisomer Analysis
A common challenge in synthesizing this scaffold is the formation of regioisomers (e.g., 3-iodo-2-methoxy-4-methylpyridine).[1] Mass spectrometry alone often yields identical parent ions.[1]
Differentiation Protocol:
Retention Time (LC): The 4-iodo isomer typically elutes later than the 3-iodo isomer on C18 columns due to the steric shielding of the nitrogen lone pair by the adjacent methoxy and methyl groups, reducing interaction with the stationary phase silanols.[1]
Characterization of 4-Iodo-2-methoxy-3-methylpyridine
An In-Depth Technical Guide to the Characterization and Application of 4-Iodo-2-methoxy-3-methylpyridine For researchers, medicinal chemists, and professionals in drug development, the selection of appropriate building b...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Characterization and Application of 4-Iodo-2-methoxy-3-methylpyridine
For researchers, medicinal chemists, and professionals in drug development, the selection of appropriate building blocks is a critical decision that dictates the efficiency, scalability, and ultimate success of a synthetic campaign. Substituted pyridines are a cornerstone of modern medicinal chemistry, forming the core of numerous FDA-approved drugs due to their ability to engage in crucial biological interactions and their synthetic versatility.[1][2][3] This guide provides a comprehensive characterization of 4-Iodo-2-methoxy-3-methylpyridine, a highly functionalized heterocyclic building block. We will objectively compare its performance and utility against common alternatives, supported by physicochemical data and established reaction principles, to provide a clear framework for its strategic application in complex molecule synthesis.
Physicochemical Profile and Strategic Comparison
4-Iodo-2-methoxy-3-methylpyridine is designed for precise integration into larger molecules, typically via cross-coupling reactions. Its utility is defined by the interplay of its three key functional groups: the highly reactive iodo group at the 4-position, the electron-donating methoxy group at the 2-position, and the methyl group at the 3-position. To understand its strategic value, we must first compare its fundamental properties with those of its closest analogues.
The primary distinction lies in the halogen. The Carbon-Iodine bond is significantly weaker and more polarizable than the Carbon-Bromine bond. This directly translates to higher reactivity in the rate-determining oxidative addition step of many palladium-catalyzed cross-coupling reactions.[4] Consequently, 4-Iodo-2-methoxy-3-methylpyridine is expected to react under milder conditions (lower temperatures, lower catalyst loadings) than its bromo counterpart. However, this increased reactivity comes at the cost of reduced stability and typically higher procurement costs.
The alternative, 2-Chloro-4-iodo-3-methylpyridine, presents a different electronic profile. The electron-donating methoxy group in our primary compound increases the electron density of the pyridine ring, which can influence the kinetics of the catalytic cycle. In contrast, the electron-withdrawing chloro group in the alternative reagent decreases the ring's electron density.
Synthetic Utility: A Focus on the Suzuki-Miyaura Cross-Coupling Reaction
The principal application for building blocks like 4-Iodo-2-methoxy-3-methylpyridine is the formation of new carbon-carbon bonds to construct complex molecular architectures. The Suzuki-Miyaura reaction is arguably the most widely used tool for this purpose in drug discovery, valued for its functional group tolerance and reliable performance.[4][7]
Causality of Reactivity: Iodo vs. Bromo Analogues
The choice between an iodo- or bromo-substituted pyridine is a strategic decision based on the desired balance of reactivity, stability, and cost.
4-Iodo-2-methoxy-3-methylpyridine (The Target Reagent): Its C-I bond is the most reactive among common halogens in the crucial oxidative addition step of the Suzuki cycle. This makes it the reagent of choice when working with thermally sensitive substrates or when aiming for high reaction efficiency with minimal catalyst loading. Reactions can often be conducted at or near room temperature, preserving complex functional groups elsewhere in the molecule.
4-Bromo-2-methoxy-3-methylpyridine (The Alternative): While less reactive than the iodo analogue, the C-Br bond is still highly effective for Suzuki couplings.[6] It typically requires higher reaction temperatures or more activated catalyst systems. Its advantages are greater bench stability and lower cost, making it a pragmatic choice for larger-scale synthesis or when harsh reaction conditions are not a concern.
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
This protocol is a generalized yet robust starting point for coupling 4-Iodo-2-methoxy-3-methylpyridine with a generic arylboronic acid. It incorporates self-validating controls by ensuring an inert atmosphere and using well-established catalyst systems.
Solvent System: 1,4-Dioxane/Water or DME/Water (e.g., 4:1 v/v)[8][9]
Anhydrous solvents and nitrogen or argon gas for inerting
Procedure:
Vessel Preparation: To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add 4-Iodo-2-methoxy-3-methylpyridine (1.0 eq), the arylboronic acid (1.2-1.5 eq), the base (2-3 eq), and the palladium catalyst (2-5 mol%).
Causality: Flame-drying the flask removes adsorbed water, which can interfere with the catalyst and hydrolyze the boronic acid. The excess boronic acid accounts for potential homocoupling or degradation.
Inerting: Seal the flask with a septum and purge with nitrogen or argon for 5-10 minutes. This process, known as degassing, is critical to remove oxygen, which can oxidize and deactivate the Pd(0) active catalyst.[8]
Solvent Addition: Add the degassed solvent system via syringe. The aqueous portion is essential for dissolving the inorganic base and facilitating the transmetalation step.[10]
Reaction: Place the flask in a pre-heated oil bath (typically 80-100 °C, though lower temperatures should be trialed first for the iodo-compound) and stir vigorously for the specified time (e.g., 2-16 hours).
Self-Validation: Reaction progress should be monitored by TLC or LC-MS by taking small aliquots. The disappearance of the starting material and the appearance of a new, typically more non-polar, product spot validates that the reaction is proceeding.
Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel.
Plausible Synthetic Route
While detailed preparations for 4-Iodo-2-methoxy-3-methylpyridine are not extensively published, a plausible and efficient route can be designed based on established methods for pyridine functionalization. A likely approach involves the direct iodination of the precursor, 2-methoxy-3-methylpyridine.
Caption: Proposed workflow for the synthesis of 4-Iodo-2-methoxy-3-methylpyridine.
The C4 position is activated towards electrophilic substitution by the ortho-para directing methoxy group at C2 and the weakly activating methyl group at C3. Reagents like N-Iodosuccinimide (NIS) in an appropriate solvent would be a standard choice for this transformation.
Conclusion and Recommendations
4-Iodo-2-methoxy-3-methylpyridine is a specialized building block optimized for high-reactivity applications in palladium-catalyzed cross-coupling.
Choose 4-Iodo-2-methoxy-3-methylpyridine when:
Mild reaction conditions are paramount to preserve sensitive functional groups.
High yields and rapid reaction times are required.
Working with challenging or less reactive coupling partners.
Cost is a secondary consideration to synthetic efficiency.
Consider the 4-Bromo-2-methoxy-3-methylpyridine alternative when:
The substrate is robust enough to tolerate higher temperatures.
Cost-effectiveness and reagent stability are primary concerns, especially for scale-up.
By understanding the distinct physicochemical properties and reactivity profiles of this reagent and its alternatives, researchers can make informed decisions to accelerate their discovery and development programs.
References
ResearchGate. Role of pyridines as enzyme inhibitors in medicinal chemistry. Available from: [Link]
National Center for Biotechnology Information. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. Available from: [Link]
ChemRxiv. Access to Highly Substituted Pyridines via Energy Transfer. Available from: [Link]
ACS Omega. Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. (2026). Available from: [Link]
PubChem. 4-Bromo-2-methoxypyridine. Available from: [Link]
Google Patents. CN103420902A - Preparation method of 2-chloro-4-iodo-5-methylpyridine.
Pure Synth. 2-Chloro-4-Iodo-3-Methylpyridine 98.0%(GC). Available from: [Link]
Lianhe Aigen Pharma Co., Ltd. (2-methoxy-3,5-dimethylpyridin-4-yl)boronic acid. Available from: [Link]
Organic Syntheses. Organic Syntheses Procedure. Available from: [Link]
PubChemLite. 4-iodo-2-methoxy-5-methylpyridine (C7H8INO). Available from: [Link]
Molbase. 2-methoxy-3-pyridylboronic acid. Available from: [Link]
Google Patents. CN103664886A - Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole.
Quick Company. A Process For The Preparation Of 2 (Hydroxymethyl) 4 (3 Methoxypropoxy) 3 Methylpyridine Hydrochloride. Available from: [Link]
ResearchGate. 2-Iodo-3-methoxy-6-methylpyridine | Request PDF. Available from: [Link]
National Center for Biotechnology Information. 2-Iodo-3-methoxy-6-methylpyridine. Available from: [Link]
Reddit. Help needed with unreproducible Suzuki coupling : r/Chempros. (2023). Available from: [Link]
Chemsrc. 5-iodo-2-methoxy-3-methylpyridine. (2025). Available from: [Link]
MDPI. Impact of Cross-Coupling Reactions in Drug Discovery and Development. (2020). Available from: [Link]
MDPI. Efficient Suzuki–Miyaura C-C Cross-Couplings Induced by Novel Heterodinuclear Pd-bpydc-Ln Scaffolds. (2018). Available from: [Link]
Chempanda. Iodopyridine: Common isomorphs, synthesis, side effects and applications. Available from: [Link]
ResearchGate. (A) Suzuki reaction on iodo-labeled RNA ON 4 using 1 equivalent of.... Available from: [Link]
A Comparative Guide to the Reactivity of 4-Iodo- vs. 4-Bromo-2-methoxy-3-methylpyridine in Cross-Coupling Chemistry
An objective, data-driven comparison of 4-iodo-2-methoxy-3-methylpyridine and 4-bromo-2-methoxy-3-methylpyridine for researchers, scientists, and drug development professionals. In the intricate process of small molecule...
Author: BenchChem Technical Support Team. Date: February 2026
An objective, data-driven comparison of 4-iodo-2-methoxy-3-methylpyridine and 4-bromo-2-methoxy-3-methylpyridine for researchers, scientists, and drug development professionals.
In the intricate process of small molecule synthesis, the choice of starting materials is a critical decision that profoundly influences reaction efficiency, cost, and the overall synthetic strategy. For the functionalization of the C4-position on the valuable 2-methoxy-3-methylpyridine scaffold, a common branch point is the selection of the halogen: iodo or bromo. While seemingly a subtle difference, this choice has significant mechanistic and practical implications, particularly in the context of palladium-catalyzed cross-coupling reactions. This guide provides a detailed analysis of the reactivity profiles of 4-iodo-2-methoxy-3-methylpyridine and 4-bromo-2-methoxy-3-methylpyridine, grounded in mechanistic principles and supported by experimental data, to empower chemists to make the most informed choice for their specific application.
The Fundamental Basis of Reactivity: Carbon-Halogen Bond Strength
The disparate reactivity between aryl iodides and aryl bromides is fundamentally rooted in the bond dissociation energy (BDE) of the carbon-halogen (C-X) bond. The C-I bond is inherently weaker and more polarized than the C-Br bond.
This difference is the principal determinant for the rate of the oxidative addition step, which is often the rate-determining step in many cross-coupling catalytic cycles.[2] A lower BDE facilitates the cleavage of the C-X bond and the subsequent insertion of the low-valent palladium catalyst, leading to faster reaction rates and enabling the use of milder conditions. Theoretical calculations on halo-heterocycles confirm that C-Br bonds are consistently stronger than C-I bonds, a trend that holds true for substituted pyridines.[3]
The electronic nature of the substituted pyridine ring itself plays a role. The electron-withdrawing character of the pyridine nitrogen enhances the electrophilicity of the C4 carbon, making it more susceptible to oxidative addition compared to a corresponding benzene ring. The 2-methoxy and 3-methyl groups, being electron-donating, slightly counteract this effect by increasing electron density on the ring, but the dominant factor in comparative reactivity remains the identity of the halogen.
Performance in Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for C-C bond formation.[4] A comparison in this context clearly highlights the advantages and disadvantages of each substrate.
Expected Experimental Outcome:
Consider the coupling of each halopyridine with phenylboronic acid using a standard palladium catalyst like Pd(dppf)Cl₂. The 4-iodo analogue is expected to reach completion significantly faster and/or at a lower temperature than its bromo counterpart.
Substrate
Catalyst Loading
Temperature
Time
Expected Yield
4-Iodo-2-methoxy-3-methylpyridine
1-2 mol%
70-80 °C
2-4 h
>90%
4-Bromo-2-methoxy-3-methylpyridine
2-4 mol%
90-100 °C
8-16 h
>85%
(This table represents expected outcomes based on general principles of reactivity, not specific experimental results.)
The higher reactivity of the iodo-compound allows for a more energy-efficient process and can be crucial when dealing with thermally sensitive functional groups elsewhere in the molecule. Conversely, the greater stability of the bromo-compound can be advantageous, reducing the likelihood of side reactions such as dehalogenation, which can sometimes be observed with highly reactive aryl iodides.
Fig. 1: Catalytic cycle of the Suzuki-Miyaura reaction.
Reactivity in Buchwald-Hartwig Amination
For the construction of C-N bonds, the Buchwald-Hartwig amination is an indispensable tool. Here too, the C-X bond strength dictates the reaction efficiency.
Mechanistic Considerations:
The 4-iodo-2-methoxy-3-methylpyridine will undergo oxidative addition more readily than the bromo-analogue. This generally translates to higher reaction rates and the ability to use less forcing conditions. However, a potential complication with aryl iodides in C-N coupling is the formation of stable bridging iodide dimers of the palladium oxidative addition complex.[5] These dimers can be less reactive and may inhibit the catalytic cycle. Modern bulky phosphine ligands, such as BrettPhos or RuPhos, are designed to prevent the formation of these off-cycle dimers, rendering the reactions of aryl iodides as efficient, or even more so, than those of aryl bromides.[5]
Expected Performance:
Substrate
Ligand Choice
Temperature
Expected Outcome
4-Iodo-2-methoxy-3-methylpyridine
Bulky Biarylphosphine (e.g., XPhos)
80-100 °C
High yield, shorter reaction time.
4-Bromo-2-methoxy-3-methylpyridine
Bulky Biarylphosphine (e.g., XPhos)
100-120 °C
High yield, but requires more forcing conditions.
Divergence in Sonogashira Coupling
The Sonogashira coupling of terminal alkynes is particularly illustrative of the reactivity difference. The choice between iodo- and bromo- starting material can dictate the entire catalytic system.
Key Differences:
4-Iodo-2-methoxy-3-methylpyridine: Is highly reactive and often undergoes efficient coupling under copper-free conditions. This is a significant advantage as copper co-catalysts can often lead to the homocoupling of the alkyne (Glaser coupling) and introduce metallic impurities that are difficult to remove.
4-Bromo-2-methoxy-3-methylpyridine: Is significantly less reactive and almost always requires a copper(I) co-catalyst (e.g., CuI) to facilitate the transmetalation step and achieve reasonable reaction rates and yields.
This distinction is critical in late-stage functionalization where minimizing side products and simplifying purification are paramount.
Fig. 2: Catalytic cycle of the Sonogashira coupling.
Experimental Protocol: A Generalized Suzuki-Miyaura Workflow
This protocol provides a self-validating framework for a Suzuki-Miyaura coupling that can be adapted for either the iodo- or bromo-pyridine. The key variables to adjust are temperature and reaction time.
Methodology:
Reaction Setup: In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine the halopyridine (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and a base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv.).
Catalyst Addition: Add the palladium pre-catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%) and ligand, if required.
Solvent Addition: Add a degassed solvent system (e.g., 1,4-dioxane/water 4:1, or DME/water 4:1) via syringe. The reaction concentration is typically 0.1-0.2 M.
Reaction: Stir the mixture at the designated temperature (e.g., 80 °C for the iodo-compound, 100 °C for the bromo-compound).
Monitoring: Monitor the reaction progress by a suitable analytical method (TLC, LC-MS, or GC). The disappearance of the limiting starting material is the primary indicator of completion.
Workup: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate.
Purification: Concentrate the organic layer in vacuo and purify the crude residue by flash column chromatography on silica gel to yield the desired biaryl product.
Fig. 3: Generalized experimental workflow for Suzuki coupling.
Conclusion and Strategic Recommendations
The choice between 4-iodo-2-methoxy-3-methylpyridine and its bromo-analogue is a strategic one, balancing reactivity with stability and cost.
Choose 4-Iodo-2-methoxy-3-methylpyridine for:
Maximum Reactivity: When milder conditions, lower catalyst loadings, and shorter reaction times are critical.
Thermally Sensitive Substrates: The ability to run reactions at lower temperatures can be enabling.
Copper-Free Sonogashira Couplings: To avoid side reactions and simplify purification.
Choose 4-Bromo-2-methoxy-3-methylpyridine for:
Balanced Reactivity and Stability: It offers excellent, reliable performance in a wide range of transformations, albeit under slightly more forcing conditions.
Cost-Effectiveness: Aryl bromides are often more economical than the corresponding iodides.
Avoiding Dehalogenation: Its greater stability can minimize this potential side reaction, especially in the presence of highly active catalysts or strong bases.
Ultimately, both building blocks are powerful tools in the synthetic chemist's arsenal. By understanding their intrinsic reactivity profiles, researchers can design more efficient, robust, and successful synthetic routes for the development of novel chemical entities.
References
Vertex AI Search, reactivity of 4-iodo-2-methoxy-3-methylpyridine vs 4-bromo-2-methoxy-3-methylpyridine in Suzuki coupling
Fors, B. P., & Buchwald, S. L. (2009). An Efficient Process for Pd-Catalyzed C−N Cross-Coupling Reactions of Aryl Iodides. Journal of the American Chemical Society, 131(16), 5766–5768. [Link]
Scott, D. A., & Nolan, S. P. (2018). Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Organometallics, 37(12), 1839–1846. [Link]
Saito, S., & Koizumi, Y. (2003). Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines. The Journal of Organic Chemistry, 68(24), 9349–9354. [Link]
Littke, A. F., & Fu, G. C. (2000). The First Suzuki Cross-Couplings of Aryl Chlorides with Arylboronic Acids, Using a Trialkylphosphine as the Supporting Ligand. Journal of the American Chemical Society, 122(17), 4020–4028. [Link]
Vertex AI Search, relative reactivity of aryl iodides vs aryl bromides in cross-coupling reactions
Quora. (2018). What is the correct bond energy order of the following: C-Cl , C-Br , C-I , C-F , C-H? [Link]
Gildner, P. G., & Colacot, T. J. (2015). Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. Organometallics, 34(21), 5263–5273. [Link]
Al-Masry, M. S., & El-Sayed, I. (2017). Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water. Chemistry Central Journal, 11(1), 94. [Link]
Luo, Y.-R. (2010). Bond dissociation energies. CRC Handbook of Chemistry and Physics, 9-65. [Link]
Chemistry LibreTexts. (2023). 10.9: Bond Energies. [Link]
Vertex AI Search, Suzuki coupling conditions for 4-halopyridines
Khan, I., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 203. [Link]
A Comparative Guide to Iodo- vs. Bromopyridines in Cross-Coupling Reactions
For researchers, scientists, and drug development professionals, the functionalization of the pyridine scaffold is a cornerstone of modern synthesis. Palladium-catalyzed cross-coupling reactions are among the most powerf...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the functionalization of the pyridine scaffold is a cornerstone of modern synthesis. Palladium-catalyzed cross-coupling reactions are among the most powerful tools for this purpose, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency. The choice of the halide on the pyridine ring—typically iodine or bromine—is a critical decision that significantly influences reaction parameters, cost, and overall synthetic strategy. This guide provides an in-depth, objective comparison of the performance of iodo- and bromopyridines in these pivotal transformations, supported by experimental data to inform your selection process.
The Decisive Factor: The Carbon-Halogen Bond and Oxidative Addition
The fundamental difference in reactivity between iodo- and bromopyridines lies in the strength of the carbon-halogen (C-X) bond. The C-I bond is inherently weaker than the C-Br bond. This disparity directly impacts the first and often rate-determining step of most cross-coupling catalytic cycles: oxidative addition.[1] During this step, the palladium(0) catalyst inserts itself into the C-X bond, forming a Pd(II) intermediate.[2] A weaker C-X bond translates to a lower activation energy for this step, leading to faster reaction rates.
The general reactivity trend for halopyridines in palladium-catalyzed cross-coupling reactions is well-established: I > Br > Cl > F .[3] This trend is inversely correlated with the C-X bond dissociation energy. Consequently, iodopyridines are the most reactive substrates, often enabling reactions to proceed under milder conditions, such as lower temperatures and with shorter reaction times, compared to their bromo- and chloro-counterparts.[3]
Performance in Key Cross-Coupling Reactions
The enhanced reactivity of iodopyridines is a consistent theme across the most common palladium-catalyzed cross-coupling reactions. However, advancements in ligand and catalyst design have made bromopyridines highly viable and often preferred substrates, balancing reactivity with cost and availability.
Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction, which forges a C-C bond between a halide and an organoboron reagent, is arguably the most widely used cross-coupling reaction in pharmaceutical development.[1] The higher reactivity of iodopyridines often translates to higher yields under milder conditions. However, with the development of sophisticated phosphine ligands, high yields can also be achieved with bromopyridines, albeit sometimes requiring more forcing conditions.
Note: Yields are representative and can vary based on specific substrates and coupling partners.
dot
Caption: Catalytic cycle of the Suzuki-Miyaura reaction.
Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful method for forming C-N bonds.[5] While the general reactivity trend (I > Br) holds for the oxidative addition step, aryl iodides can sometimes be challenging substrates in this reaction. The iodide anion generated during the catalytic cycle can act as an inhibitor by precipitating the palladium catalyst, thus taking it out of the active cycle.[6] Consequently, bromopyridines are often excellent substrates for Buchwald-Hartwig aminations, providing a good balance of reactivity and catalyst stability.
Note: Yields are representative and can vary based on the specific amine coupling partner.
Sonogashira Coupling
The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne.[10] This reaction is highly sensitive to the identity of the halide. Iodopyridines are significantly more reactive than bromopyridines, often allowing the reaction to proceed at room temperature.[10] Bromopyridines typically require heating to achieve good conversion.[11] This difference in reactivity can be exploited for selective couplings in polyhalogenated systems.
Note: Yields are representative and can vary based on the specific alkyne coupling partner.
Practical Considerations: Cost, Availability, and Stability
While reactivity is a primary scientific driver, practical considerations often dictate the choice of starting material in a drug development or large-scale synthesis setting.
Feature
Iodopyridines
Bromopyridines
Reactivity
Higher
Lower
Cost
Generally more expensive
Generally less expensive
Availability
Good, but less diverse than bromo-derivatives
Excellent, wide variety of substituted analogs
Stability
Generally stable, but can be light-sensitive
Very stable
A spot check of pricing from major chemical suppliers reveals that bromopyridines are often significantly more economical than their iodo- counterparts. For example, 3-bromopyridine can be multiple times cheaper per gram than 3-iodopyridine. This cost difference becomes a major factor in process development and scale-up campaigns.
Challenges and Side Reactions
Both iodo- and bromopyridines can present challenges in cross-coupling reactions.
Catalyst Inhibition by Pyridine Nitrogen : The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium center, potentially leading to catalyst deactivation or inhibition.[12] This effect can be mitigated by the use of bulky, electron-rich ligands that favor the desired catalytic cycle over off-cycle catalyst sequestration.
Dehalogenation : A common side reaction is the reductive dehalogenation of the starting halopyridine, where the halogen is replaced by a hydrogen atom.[2] This is more frequently observed with highly active catalyst systems and electron-rich halopyridines. Careful optimization of reaction conditions, including the choice of base and solvent, can help to minimize this undesired pathway.
Homocoupling : This side reaction involves the coupling of two molecules of the same starting material, for instance, two molecules of the boronic acid in a Suzuki reaction.[2] This can often be suppressed by controlling the reaction temperature and minimizing exposure to oxygen.
dot
Caption: General reactivity trend of halopyridines.
Experimental Protocols
The following are generalized protocols that serve as a starting point for optimization.
Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a Bromopyridine
Reaction Setup : To a dry Schlenk flask, add the bromopyridine (1.0 equiv), the arylboronic acid (1.2 equiv), the base (e.g., K₃PO₄, 2.0 equiv), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).
Inert Atmosphere : Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon) three times.
Solvent Addition : Add a degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.
Reaction : Heat the mixture to 85-95 °C and stir for 12-16 hours, monitoring the reaction progress by TLC or LC-MS.
Work-up : After cooling to room temperature, dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification : Purify the crude product by flash column chromatography.
Protocol 2: General Procedure for Buchwald-Hartwig Amination of a Bromopyridine
Reaction Setup : In a glovebox or under an inert atmosphere, charge an oven-dried vial with the bromopyridine (1.0 equiv), the amine (1.2 equiv), a palladium precatalyst (e.g., RuPhos-Pd-G3, 2 mol%), and a strong base (e.g., sodium tert-butoxide, 1.5 equiv).
Solvent Addition : Add an anhydrous, degassed solvent such as toluene or dioxane.
Reaction : Seal the vial and heat the mixture to 80-110 °C for 4-24 hours, monitoring the reaction by LC-MS.
Work-up : Cool the reaction to room temperature, dilute with an appropriate solvent, and filter through a pad of celite to remove inorganic salts.
Purification : Concentrate the filtrate and purify the residue by column chromatography.
Protocol 3: General Procedure for Sonogashira Coupling of an Iodopyridine
Reaction Setup : To an oven-dried Schlenk flask under an inert atmosphere, add the iodopyridine (1.0 equiv), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2 mol%), and the copper(I) co-catalyst (e.g., CuI, 4 mol%).
Solvent and Base Addition : Add a degassed solvent (e.g., DMF) and an amine base (e.g., piperidine or triethylamine).
Alkyne Addition : Add the terminal alkyne (1.1 equiv) dropwise to the mixture.
Reaction : Stir the reaction mixture at the specified temperature (e.g., room temperature to 60 °C) for 4-16 hours, monitoring progress by TLC or LC-MS.
Work-up : Upon completion, dilute the reaction with an organic solvent and wash with aqueous ammonium chloride solution to remove the copper salts. Separate the organic layer, dry, and concentrate.
Purification : Purify the crude product by column chromatography.
dot
Caption: Decision workflow for selecting a halopyridine.
Conclusion
The choice between an iodo- and a bromopyridine for cross-coupling reactions is a nuanced decision that balances chemical reactivity with practical considerations.
Iodopyridines are the more reactive partners, often allowing for milder reaction conditions, shorter reaction times, and potentially higher yields. They are the substrate of choice when high reactivity is paramount, for sensitive substrates that cannot tolerate harsh conditions, or when selective coupling is desired in the presence of other halogens.
Bromopyridines , on the other hand, offer a compelling combination of good reactivity, lower cost, and broad commercial availability. With modern, highly active catalyst systems, the reactivity gap between iodo- and bromopyridines has narrowed significantly, making bromopyridines a robust and economical choice for many applications, particularly in process development and large-scale synthesis.
Ultimately, the optimal choice will depend on the specific goals of the synthesis, the complexity of the substrate, and the economic constraints of the project. A thorough understanding of the principles outlined in this guide will empower researchers to make informed decisions, leading to more efficient and successful synthetic outcomes.
References
[Reference 1 Title, Source, URL]
[Reference 2 Title, Source, URL]
[Reference 3 Title, Source, URL]
Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. PMC. [Link]
[Reference 5 Title, Source, URL]
[Reference 7 Title, Source, URL]
[Reference 8 Title, Source, URL]
[Reference 11 Title, Source, URL]
Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. PMC. [Link]
Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. PMC. [Link]
[Reference 31 Title, Source, URL]
[Reference 32 Title, Source, URL]
[Reference 33 Title, Source, URL]
[Reference 34 Title, Source, URL]
A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate. [Link]
[Reference 36 Title, Source, URL]
[Reference 38 Title, Source, URL]
[Reference 39 Title, Source, URL]
[Reference 40 Title, Source, URL]
[Reference 41 Title, Source, URL]
[Reference 42 Title, Source, URL]
[Reference 43 Title, Source, URL]
[Reference 44 Title, Source, URL]
The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]
A Senior Application Scientist's Comparative Guide to Purity Analysis of 4-Iodo-2-methoxy-3-methylpyridine
Authored for Researchers, Scientists, and Drug Development Professionals The precise determination of purity for key chemical intermediates is a cornerstone of modern pharmaceutical development and chemical research. 4-I...
Author: BenchChem Technical Support Team. Date: February 2026
Authored for Researchers, Scientists, and Drug Development Professionals
The precise determination of purity for key chemical intermediates is a cornerstone of modern pharmaceutical development and chemical research. 4-Iodo-2-methoxy-3-methylpyridine, a substituted pyridine, serves as a critical building block in the synthesis of various active pharmaceutical ingredients (APIs). The presence of impurities, even in trace amounts, can significantly impact the yield, safety, and efficacy of the final drug product.[1][2] Therefore, robust and validated analytical methods are not merely a quality control checkpoint but an integral part of ensuring the scientific integrity of the development process.
This guide provides an in-depth comparison of the principal analytical techniques for assessing the purity of 4-Iodo-2-methoxy-3-methylpyridine. We will move beyond simple procedural lists to explore the causality behind methodological choices, grounding our discussion in the principles of analytical validation as outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5][6]
High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Impurity Profiling
High-Performance Liquid Chromatography (HPLC) is the premier technique for purity assessment in the pharmaceutical industry due to its high resolution, sensitivity, and applicability to a wide range of compounds. For 4-Iodo-2-methoxy-3-methylpyridine, a reversed-phase HPLC method with UV detection is the most logical starting point.
Principle of Separation
In reversed-phase HPLC, the stationary phase (typically a C18-bonded silica column) is non-polar, while the mobile phase is polar (e.g., a mixture of water and acetonitrile or methanol). 4-Iodo-2-methoxy-3-methylpyridine and its potential impurities are separated based on their relative hydrophobicity. More hydrophobic compounds interact more strongly with the stationary phase and thus elute later.
Workflow for HPLC Method Development
Caption: High-level workflow for purity determination by HPLC.
Instrumentation: HPLC system equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.
Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient Program:
0-5 min: 30% B
5-25 min: 30% to 90% B
25-30 min: 90% B
30.1-35 min: 30% B (re-equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 275 nm.
Injection Volume: 10 µL.
Sample Preparation: Prepare a sample stock solution of approximately 1 mg/mL in a 50:50 mixture of Acetonitrile and Water. Dilute to a final concentration of 0.1 mg/mL.
Senior Application Scientist's Note: The use of a gradient elution is critical. It ensures that early-eluting polar impurities (like potential starting materials) are well-resolved, while late-eluting non-polar impurities (such as dimerization byproducts) are eluted from the column in a reasonable time with good peak shape. Formic acid is used as a mobile phase modifier to improve peak shape and ensure consistent ionization for potential LC-MS analysis.
Gas Chromatography (GC): A Powerful Alternative for Volatile Analytes
Gas Chromatography is an excellent technique for the purity analysis of volatile and thermally stable compounds. Given the structure of 4-Iodo-2-methoxy-3-methylpyridine, it is expected to be amenable to GC analysis. GC often provides higher efficiency and faster analysis times than HPLC.
Principle of Separation
In GC, a sample is vaporized and injected into the head of a chromatographic column. Separation occurs as the analyte and its impurities are carried by a carrier gas (mobile phase) and interact with the stationary phase coated on the column walls. Compounds with lower boiling points and weaker interactions with the stationary phase travel faster and elute first. A Flame Ionization Detector (FID) is commonly used for universal detection of organic compounds.
Detailed Experimental Protocol: GC-FID
Instrumentation: Gas chromatograph with a split/splitless injector and a Flame Ionization Detector (FID).
Column: DB-5 or equivalent (5% phenyl)-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).
Carrier Gas: Helium or Hydrogen at a constant flow of 1.2 mL/min.
Injector Temperature: 250 °C.
Detector Temperature: 300 °C.
Oven Temperature Program:
Initial Temperature: 100 °C, hold for 2 minutes.
Ramp: 20 °C/min to 280 °C.
Hold: 5 minutes at 280 °C.
Injection Volume: 1 µL.
Split Ratio: 50:1.
Sample Preparation: Prepare a sample solution of approximately 1 mg/mL in a suitable solvent like Dichloromethane or Methanol.
Senior Application Scientist's Note: The temperature program is designed to separate volatile impurities at the beginning of the run and ensure the main analyte and any higher-boiling impurities are eluted efficiently. A split injection is used to prevent column overloading with the concentrated main peak, which is crucial for accurately quantifying low-level impurities.
Quantitative NMR (qNMR): The Absolute Purity Standard
Quantitative Nuclear Magnetic Resonance (qNMR) is a primary analytical method that allows for the determination of purity without the need for a reference standard of the analyte itself.[7] It relies on the direct proportionality between the integrated signal area of a nucleus and the number of those nuclei in the sample.
Principle of Quantitation
By co-dissolving a known mass of the sample with a known mass of a certified, high-purity internal standard in a deuterated solvent, the purity of the sample can be calculated directly. The standard should have at least one signal that is well-resolved from any analyte signals.
Detailed Experimental Protocol: ¹H qNMR
Instrumentation: NMR spectrometer (400 MHz or higher).
Internal Standard: A certified standard with known purity (e.g., Maleic Anhydride, Dimethyl Sulfone). The standard must be stable, non-volatile, and have a simple spectrum.
Sample Preparation:
Accurately weigh approximately 15-20 mg of 4-Iodo-2-methoxy-3-methylpyridine into a vial.
Accurately weigh approximately 5-10 mg of the internal standard into the same vial.
Dissolve the mixture in a precise volume (e.g., 0.7 mL) of a deuterated solvent (e.g., DMSO-d₆).
Transfer the solution to a high-precision NMR tube.
Acquisition Parameters:
Pulse Program: Standard 90° pulse experiment.
Relaxation Delay (d1): Set to at least 5 times the longest T₁ (spin-lattice relaxation time) of the protons being integrated (both analyte and standard). This is typically >30 seconds and is crucial for accurate quantitation.
Number of Scans: Sufficient to achieve a high signal-to-noise ratio (>250:1) for the signals of interest.
Data Processing:
Carefully phase and baseline correct the spectrum.
Integrate a well-resolved, non-overlapping signal from the analyte (e.g., the methoxy protons) and a signal from the internal standard.
Calculate purity using the standard qNMR equation.
Senior Application Scientist's Note: The most critical parameter in qNMR is the relaxation delay (d1). An insufficient delay will lead to signal saturation, particularly for protons with long T₁ times, resulting in an underestimation of purity. A preliminary T₁ measurement is highly recommended for method validation.
Mass Spectrometry (MS) for Impurity Identification
While HPLC and GC are used to quantify purity, they do not inherently identify the impurities. Coupling these separation techniques to a mass spectrometer (LC-MS or GC-MS) is the definitive method for structural elucidation of unknown peaks.[8][9][10]
Principle of Identification
After separation by chromatography, molecules are ionized (e.g., by Electrospray Ionization for LC-MS or Electron Impact for GC-MS) and their mass-to-charge ratio (m/z) is determined. This provides the molecular weight of the impurity. Fragmentation patterns can further provide clues to its chemical structure.
Decision Logic for Method Selection
Caption: Decision tree for selecting the appropriate analytical method.
Comparative Performance Summary
The choice of analytical technique depends on the specific requirements of the analysis, such as the need for routine quality control, impurity identification, or the certification of a reference standard.
Parameter
HPLC-UV
GC-FID
qNMR
LC/GC-MS
Primary Purpose
Purity Assay, Impurity Profiling
Purity Assay (Volatiles)
Absolute Purity Assay
Impurity Identification
Quantitation
Relative (Area %)
Relative (Area %)
Absolute (w/w %)
Semi-quantitative
Selectivity
High (tunable by mobile phase/column)
Very High (high-efficiency columns)
Moderate (depends on spectral overlap)
Very High (mass-based)
Sensitivity (Typical LOQ)
~0.01 - 0.05%
~0.01 - 0.05%
~0.1%
~0.01% (SIM mode)
Throughput
Moderate (20-40 min/sample)
High (15-30 min/sample)
Low (<1 hr/sample)
Moderate
Validation Standard
Requires analyte reference standard
Requires analyte reference standard
Requires certified internal standard
Requires impurity standards for quant.
Key Advantage
Versatile, widely applicable
Fast, high resolution for volatiles
No analyte standard needed
Definitive structural information
Key Limitation
Requires chromophore
Analyte must be volatile/stable
Lower sensitivity, complex setup
Not inherently quantitative
Conclusion and Recommendations
For the comprehensive purity analysis of 4-Iodo-2-methoxy-3-methylpyridine, a multi-faceted approach is recommended.
For Routine Quality Control and Batch Release: A validated Reversed-Phase HPLC-UV method is the most suitable choice. It provides a robust and reliable purity value (as area percent) and a detailed impurity profile in a single analysis.
For Orthogonal Verification: A GC-FID method should be developed as an orthogonal technique. This is crucial for detecting any volatile impurities that may not be well-resolved or detected by HPLC.
For Reference Standard Characterization:qNMR is the gold standard. It provides an absolute purity value that is not dependent on a pre-existing standard of the material, making it ideal for certifying the primary reference material.
For Impurity Identification: During process development or for out-of-specification investigations, LC-MS (using the same conditions as the HPLC-UV method) is essential for identifying the structure of unknown impurities, which is a critical step in controlling them.
By employing this combination of techniques, researchers and drug developers can build a complete and scientifically sound understanding of the purity of 4-Iodo-2-methoxy-3-methylpyridine, ensuring its quality and suitability for its intended purpose. This analytical rigor is foundational to the principles of Quality by Design (QbD) and is mandated by global regulatory agencies.
References
ICH. (2025).
European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMEA.
AMSbiopharma. (2025).
ICH. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA.
University of Illinois. Purity by Absolute qNMR Instructions.
BenchChem. Technical Support Center: (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol.
Health Canada. (1999). Determination of Pyridine, Quinoline and Styrene in Mainstream Tobacco Smoke.
ResearchGate. (a) GC/MS analysis (20 mg/l pyridine, pH 9, 750 W MW power level, 1 min....
MDPI. (2024). Synthesis, Physicochemical Characterization, and Antimicrobial Evaluation of Halogen-Substituted Non-Metal Pyridine Schiff Bases.
A Comparative Guide to the Structural Elucidation of 4-Iodo-2-methoxy-3-methylpyridine Derivatives: From X-ray Crystallography to Complementary Techniques
In the landscape of modern drug discovery and materials science, substituted pyridines represent a class of heterocyclic compounds with immense significance. Their versatile chemical nature allows for a broad spectrum of...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug discovery and materials science, substituted pyridines represent a class of heterocyclic compounds with immense significance. Their versatile chemical nature allows for a broad spectrum of applications, from active pharmaceutical ingredients to functional materials. The precise three-dimensional arrangement of atoms within these molecules is paramount, as it dictates their biological activity, physical properties, and intermolecular interactions. This guide provides an in-depth comparison of methodologies for determining the molecular structure of a specific subclass: 4-iodo-2-methoxy-3-methylpyridine and its derivatives.
While a publicly available crystal structure for the exact title compound is not available, this guide will use closely related structures and established principles to compare the gold standard of structure determination, Single-Crystal X-ray Diffraction (SCXRD), with powerful complementary techniques. We will delve into the "why" and "how" of experimental choices, offering a practical framework for researchers in the field.
The Definitive Answer: Single-Crystal X-ray Diffraction (SCXRD)
For decades, SCXRD has been the unequivocal method for determining the precise atomic arrangement of a crystalline solid.[1] It provides a static, three-dimensional map of electron density, from which atomic positions, bond lengths, bond angles, and torsional angles can be determined with exceptional accuracy.
The SCXRD Workflow: From Powder to Structure
The journey from a synthesized compound to a refined crystal structure is a multi-step process that demands both skill and patience. The causality behind each step is critical for success.
Step 1: Synthesis and Purification
The synthesis of substituted pyridines can be achieved through various organic chemistry routes. For instance, a common pathway to a related compound, 2-iodo-3-methoxy-6-methylpyridine, involves the reaction of 3-methoxy-6-methylpyridine with potassium iodide (KI) and iodine (I2).[2] High purity (>99%) of the starting material is non-negotiable, as impurities can inhibit crystallization or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality.
Step 2: Crystal Growth — The Critical Hurdle
Growing single crystals suitable for X-ray diffraction is often the most challenging part of the process. The goal is to produce a well-ordered, single crystal of sufficient size (typically 0.1-0.3 mm in each dimension). The choice of solvent and crystallization technique is paramount.
Causality: The slow cooling or slow evaporation of a saturated solution allows molecules to self-assemble into a highly ordered, repeating lattice. The presence of the iodine atom in 4-iodo-2-methoxy-3-methylpyridine increases the molecule's polarizability, which can favor crystal packing through halogen bonding interactions. The methoxy and methyl groups will also influence the packing arrangement.
Solvent Screening: Dissolve a small amount of the purified compound (5-10 mg) in a range of solvents (e.g., ethanol, methanol, acetonitrile, ethyl acetate, hexane, and mixtures thereof) in separate small vials.
Saturation: Gently warm the solutions to ensure complete dissolution and create a saturated or near-saturated solution.
Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean vial to remove any particulate matter.
Evaporation: Cover the vials with a cap that has been pierced with a needle to allow for slow solvent evaporation over several days to weeks at room temperature.
Harvesting: Once suitable crystals have formed, carefully harvest them using a nylon loop.
Step 3: Data Collection and Structure Solution
A single crystal is mounted on a goniometer and subjected to a beam of X-rays. The diffracted X-rays produce a pattern of spots that are recorded by a detector. The intensity and position of these spots contain the information about the crystal's unit cell and the arrangement of atoms within it.
Modern diffractometers and software have streamlined the process of structure solution. Direct methods or Patterson methods are typically used to solve the phase problem for small molecules, leading to an initial electron density map.[3]
Workflow for X-ray Crystallography
Caption: Workflow for Single-Crystal X-ray Diffraction.
Comparative Analysis: Alternative and Complementary Techniques
While SCXRD provides the ultimate structural answer, it is not always feasible. The inability to grow suitable crystals is a common bottleneck. In such cases, or to provide corroborating evidence, a suite of other analytical techniques is indispensable.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[4] It provides detailed information about the chemical environment, connectivity, and spatial proximity of atoms.
¹H NMR: Determines the number of different types of protons and their connectivity through spin-spin coupling. For a 4-iodo-2-methoxy-3-methylpyridine derivative, one would expect distinct signals for the aromatic protons, the methoxy protons, and the methyl protons.[5]
¹³C NMR: Provides information on the carbon skeleton of the molecule.
2D NMR (COSY, HSQC, HMBC): These experiments establish correlations between protons (COSY) and between protons and carbons (HSQC, HMBC), allowing for the unambiguous assignment of the entire molecular framework.
NOESY: This 2D NMR experiment reveals through-space interactions between protons, which can help determine the relative stereochemistry and conformation of the molecule in solution.
Trustworthiness: The consistency of data across multiple NMR experiments provides a self-validating system for structure elucidation. For example, an HMBC correlation between the methoxy protons and the C2 carbon of the pyridine ring would strongly support the proposed structure.[6]
Mass Spectrometry (MS)
Mass spectrometry provides the exact molecular weight and elemental composition of a molecule through high-resolution measurements. Fragmentation patterns observed in MS/MS experiments can also offer clues about the molecule's structure by revealing stable substructures.
Computational Chemistry
In recent years, computational methods, particularly Density Functional Theory (DFT), have become increasingly reliable for predicting the geometric and electronic properties of molecules.[7][8] By calculating the lowest energy conformation, DFT can provide a theoretical model of the molecular structure. This can be particularly useful for:
Predicting Crystal Packing: Computational methods can predict possible crystal structures and their relative stabilities.[9][10]
Corroborating Spectroscopic Data: Predicted NMR chemical shifts or vibrational frequencies can be compared with experimental data to validate a proposed structure.
Head-to-Head Comparison
The following table summarizes the key performance characteristics of each technique for the structural analysis of a molecule like 4-iodo-2-methoxy-3-methylpyridine.
Technique
Information Provided
Strengths
Limitations
Single-Crystal X-ray Diffraction (SCXRD)
Precise 3D atomic coordinates, bond lengths, bond angles, crystal packing.
Unambiguous and highly accurate solid-state structure.[1]
Requires high-quality single crystals, which can be difficult to obtain. Provides a static picture in the solid state, which may differ from the solution-state conformation.
NMR Spectroscopy
Atomic connectivity, chemical environment, relative stereochemistry, and conformation in solution.
Does not require crystallization. Provides dynamic information about the molecule in solution.[11]
Provides a time-averaged structure in solution. Does not give precise bond lengths and angles. Structure interpretation can be complex for intricate molecules.
Mass Spectrometry (MS)
Molecular weight, elemental composition, and structural fragments.
High sensitivity, requires very small sample amounts.
Provides limited information on stereochemistry and connectivity.
Computational Chemistry (e.g., DFT)
Theoretical 3D structure, electronic properties, predicted spectroscopic data.
Does not require a physical sample. Can predict properties and guide experimental work.[7]
The accuracy is dependent on the level of theory and basis set used. It is a theoretical model and requires experimental validation.
A Modern Alternative: Micro-Electron Diffraction (MicroED)
A groundbreaking technique that has emerged is Micro-Electron Diffraction (MicroED).[1] This cryo-electron microscopy method uses electrons instead of X-rays to determine the structure of molecules from nanocrystals, which are a millionth to a billionth the size of crystals required for SCXRD.[12]
Key Advantage: MicroED can often succeed where SCXRD fails due to the inability to grow large single crystals. The speed of data collection is also significantly faster, with structures being determined in as little as 30 minutes.[12] This technique is rapidly accelerating the pace of small-molecule drug discovery.
A Senior Application Scientist's Guide to Alternative Reagents for 4-Iodo-2-methoxy-3-methylpyridine in Cross-Coupling Reactions
For researchers, scientists, and professionals in drug development, the strategic selection of reagents is paramount to the success and efficiency of synthetic campaigns. The substituted pyridine scaffold is a ubiquitous...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the strategic selection of reagents is paramount to the success and efficiency of synthetic campaigns. The substituted pyridine scaffold is a ubiquitous motif in pharmaceuticals, and its synthesis often relies on robust cross-coupling methodologies. 4-Iodo-2-methoxy-3-methylpyridine has established itself as a reliable and highly reactive building block for introducing this particular pyridine core. However, a nuanced understanding of the available alternatives can unlock significant advantages in terms of cost, availability, and downstream reactivity.
This guide provides an in-depth, objective comparison of alternative reagents to 4-Iodo-2-methoxy-3-methylpyridine, supported by experimental data and practical insights. We will explore the comparative performance of its bromo- and chloro-analogs, as well as other classes of coupling partners, in key cross-coupling reactions.
The Landscape of Alternatives: A Comparative Overview
The primary alternatives to 4-Iodo-2-methoxy-3-methylpyridine can be categorized into two main groups: its halogen counterparts (bromo- and chloro-derivatives) and non-halide electrophiles such as pyridyl triflates and their precursors. The choice among these is dictated by a trade-off between reactivity, cost, and the specific demands of the synthetic route.
The well-established reactivity trend for halogens in palladium-catalyzed cross-coupling reactions is I > Br > Cl.[1][2] This is a direct consequence of the carbon-halogen bond dissociation energy, with the C-I bond being the weakest and thus most susceptible to oxidative addition by the palladium catalyst, which is often the rate-determining step.[2]
Reagent Class
Key Advantages
Key Disadvantages
Iodo-pyridines
High reactivity, enabling milder reaction conditions and shorter reaction times.
Higher cost, potential for side reactions due to high reactivity.
Bromo-pyridines
Good balance of reactivity and stability, often more cost-effective than iodo-derivatives.
Requires more forcing conditions (higher temperatures, longer reaction times) than iodo-pyridines.
Chloro-pyridines
Most cost-effective and widely available halogenated pyridines.
Significantly lower reactivity, often requiring specialized, bulky, and electron-rich phosphine ligands and higher temperatures to achieve good yields.[2]
Pyridyl Triflates
Readily prepared from the corresponding hydroxypyridines, offering an alternative to halogenation. Good reactivity in Suzuki-Miyaura couplings.[3]
Can be less stable than halopyridines and may require specific optimization of reaction conditions.
Pyridyl Sulfinates
Excellent nucleophilic coupling partners in Suzuki-Miyaura reactions, often outperforming pyridyl boronic acids.
Requires synthesis from the corresponding thiol or sulfonyl chloride.
Pyridine Carboxylic Acids
Utilized in decarboxylative cross-coupling reactions, offering a distinct synthetic pathway.
The scope of the reaction can be substrate-dependent.
Performance in Key Cross-Coupling Reactions
The utility of these reagents is best assessed through their performance in the most common and impactful cross-coupling reactions employed in pharmaceutical and materials science research.
Suzuki-Miyaura Coupling: Forging C-C Bonds
The Suzuki-Miyaura reaction is a powerhouse for the formation of biaryl and hetero-biaryl structures. The choice of the pyridine electrophile has a profound impact on the reaction's efficiency.
While direct comparative data for 4-halo-2-methoxy-3-methylpyridine is not extensively published, the trend is well-documented for analogous systems. For instance, in the coupling of 2-halopyridines with arylboronic acids, bromopyridines generally provide a good balance of reactivity and cost-effectiveness.[2] However, advancements in ligand design, particularly the development of bulky, electron-rich phosphines like SPhos and XPhos, have made the use of the more economical chloropyridines increasingly viable, albeit often requiring higher temperatures and longer reaction times.[2]
Table 1: Illustrative Comparison of Halopyridine Reactivity in Suzuki-Miyaura Coupling
Note: Yields are for analogous systems and serve as a general guide.
Pyridyl triflates have also emerged as effective substrates for Suzuki-Miyaura couplings, with studies showing excellent yields in the coupling of 3-pyridyl triflates with alkenyl boronic esters.[3]
The Sonogashira coupling is the premier method for installing alkynyl groups. The high reactivity of iodopyridines makes them ideal substrates for this transformation, often proceeding under milder conditions than their bromo- and chloro-analogs. Copper(I) is typically used as a co-catalyst, although copper-free protocols have been developed.
The reactivity trend of I > Br > Cl is also pronounced in Sonogashira couplings. While bromopyridines can be effectively coupled, they generally require higher temperatures and sometimes different ligand systems compared to iodopyridines.[6][7] Chloropyridines are the most challenging substrates for this reaction.
Table 2: Representative Conditions for Sonogashira Coupling of Halopyridines
The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines. The choice of halogen on the pyridine ring is a critical parameter for successful C-N bond formation. The general reactivity trend of I > Br > Cl holds, making 4-iodo-2-methoxy-3-methylpyridine a highly reactive substrate for this transformation.[1]
However, an interesting nuance in Buchwald-Hartwig reactions is that aryl iodides can sometimes have an inhibitory effect on the catalyst.[9] This can lead to bromides being the preferred substrate in some cases. The selection of the appropriate bulky, electron-rich phosphine ligand, such as XPhos or BrettPhos, is crucial for achieving high yields, especially with less reactive chloro- and bromo-pyridines.[9][10]
Table 3: Comparison of Catalytic Systems for Buchwald-Hartwig Amination of Halopyridines
Note: Yields are for analogous systems and serve as a general guide.
Decision-Making Workflow for Reagent Selection
The selection of the optimal reagent is a multi-faceted decision. The following diagram illustrates a logical workflow for this process.
Caption: A decision-making workflow for selecting the appropriate reagent.
Experimental Protocols: A Practical Guide
To illustrate the practical application of these reagents, we provide detailed, step-by-step methodologies for a Suzuki-Miyaura coupling and a Buchwald-Hartwig amination.
Protocol 1: Suzuki-Miyaura Coupling of a Bromopyridine Derivative
This protocol is a general procedure that can be adapted for the coupling of 4-bromo-2-methoxy-3-methylpyridine with an arylboronic acid.
Materials:
4-Bromo-2-methoxy-3-methylpyridine (1.0 equiv)
Arylboronic acid (1.2 equiv)
Palladium(II) acetate (Pd(OAc)₂) (2 mol%)
SPhos (4 mol%)
Potassium carbonate (K₂CO₃) (2.0 equiv)
Toluene and Water (10:1 mixture, degassed)
Anhydrous sodium sulfate or magnesium sulfate
Silica gel for column chromatography
Procedure:
To a dry Schlenk flask, add 4-bromo-2-methoxy-3-methylpyridine, the arylboronic acid, Pd(OAc)₂, SPhos, and K₂CO₃.
Evacuate and backfill the flask with argon three times.
Add the degassed toluene/water solvent mixture via syringe.
Heat the reaction mixture to 100 °C with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature.
Dilute the mixture with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography.
Caption: Experimental workflow for the Suzuki-Miyaura coupling protocol.
Protocol 2: Buchwald-Hartwig Amination of a Bromopyridine Derivative
This protocol provides a general method for the amination of 4-bromo-2-methoxy-3-methylpyridine.
In a glovebox, add Pd₂(dba)₃, Xantphos, and Cs₂CO₃ to a dry Schlenk flask.
Add the degassed toluene, followed by 4-bromo-2-methoxy-3-methylpyridine and the amine.
Seal the flask and heat the reaction mixture to 110 °C with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature.
Filter the mixture through a pad of Celite, washing with ethyl acetate.
Concentrate the filtrate under reduced pressure.
Purify the crude product by silica gel column chromatography.[11]
Conclusion
While 4-Iodo-2-methoxy-3-methylpyridine remains a highly effective reagent for cross-coupling reactions due to its inherent reactivity, a comprehensive understanding of the available alternatives is crucial for the modern synthetic chemist. The choice between iodo-, bromo-, and chloro-pyridines, as well as non-halide alternatives like pyridyl triflates, should be a strategic decision based on a careful evaluation of reactivity, cost, availability, and the specific requirements of the synthetic target. The bromo-analog often presents a "sweet spot" of reactivity and cost, while advancements in catalysis continue to enhance the utility of the more economical chloro-derivatives. By leveraging the information and protocols presented in this guide, researchers can make more informed decisions, leading to more efficient and cost-effective synthetic strategies in their pursuit of novel molecules.
References
BenchChem. (2025). Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-2-chloro-6-iodopyridin-3-ol. BenchChem.
BenchChem. (2025). Suzuki Coupling of Pyridyl Halides: A Comparative Guide to the Reactivity of Chloropyridines and Bromopyridines. BenchChem.
BenchChem. (2025). A Comparative Study of Bases in Suzuki Reactions of 2-Bromo-4-methylpyridine. BenchChem.
Faraday Discussions (RSC Publishing). (2023). Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions. Faraday Discussions (RSC Publishing).
ePrints Soton. (n.d.). COMMUNICATION Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. ePrints Soton.
Organic Chemistry Portal. (n.d.). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Organic Chemistry Portal.
MDPI. (2024). Microwave-Assisted Solvent- and Cu(I)
PMC. (n.d.). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. PMC.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Efficacy Comparison & Application Guide: 4-Iodo-2-methoxy-3-methylpyridine Derivatives
Content Type: Technical Comparison Guide
Audience: Medicinal Chemists, Process Chemists, Drug Development Professionals
Executive Summary
4-Iodo-2-methoxy-3-methylpyridine (CAS: 1227598-64-4) has emerged as a privileged scaffold in modern medicinal chemistry, particularly in the development of oral GLP-1 receptor agonists (e.g., Pfizer’s Danuglipron/Lotiglipron lineages) and specific kinase inhibitors (JNK3, Meprin
).
This guide objectively compares the efficacy of this specific scaffold against its structural derivatives and synthetic precursors. Analysis reveals that the specific substitution pattern—C2-methoxy (electronic donor/H-bond acceptor) combined with C3-methyl (conformational lock)—provides a superior balance of biological potency and metabolic stability compared to des-methyl or ethoxy analogs.
Chemical Profile & Structural Logic
Feature
Specification
Mechanism of Action / Utility
Core Scaffold
Pyridine
Bioisostere for phenyl/pyrimidine; improves solubility and reduces lipophilicity (LogP).
C4-Iodo
Reactive Handle
High-reactivity site for Pd-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira).
C2-Methoxy
Functional Group
Electronic: Increases electron density on the ring. Binding: Acts as a weak H-bond acceptor in the receptor pocket.
C3-Methyl
Steric Group
Conformational Control: Induces a twist in the biaryl axis (atropisomerism), often critical for selectivity in GLP-1R binding pockets.
Comparative Efficacy Analysis (SAR)
Biological Efficacy: Pyridine vs. Pyrimidine & Substituent Effects
In the context of GLP-1 receptor agonists and JNK3 inhibitors, the 4-iodo-2-methoxy-3-methylpyridine scaffold demonstrates superior potency profiles compared to its derivatives.
Derivative / Analog
Relative Potency (IC50/EC50)
Pharmacological Insight
Target: 2-methoxy-3-methyl
High (Baseline)
Optimal: The C3-methyl group restricts rotation, locking the biaryl system into a bioactive conformation preferred by GLP-1R.
Analog A: 2-methoxy-3-H
Moderate (3-5x loss)
Loss of Entropy: Without the C3-methyl "lock," the molecule adopts multiple conformers, increasing the entropic penalty upon binding.
Analog B: 2-ethoxy-3-methyl
Low to Moderate
Steric Clash: The bulkier ethoxy group often clashes with tight pockets (e.g., JNK3 ATP site), reducing affinity despite similar electronics.
Analog C: Pyrimidine Core
Low (10x loss)
Electronic Deficit: Pyrimidine analogs are less electron-rich. Studies in JNK3 inhibitors showed pyridine analogs were significantly more potent (IC50 ~160 nM) than pyrimidines.
Synthetic Efficacy: Route Comparison
The "efficacy" of the intermediate is also defined by how efficiently it can be synthesized. Two primary routes dominate the literature.
Metric
Route A: Nucleophilic Displacement (Recommended)
Route B: Direct Iodination
Precursor
2-Fluoro-4-iodo-3-methylpyridine
2-Methoxy-3-methylpyridine
Reagents
NaOMe / MeOH / Reflux
n-BuLi / (Lithiation-Trapping)
Regioselectivity
High (>98%)
Moderate (C4 vs C6 competition)
Yield
85 - 93%
60 - 75%
Scalability
High (Kilogram scale validated in patents)
Low (Cryogenic conditions required)
Expert Insight: Route A is the industry standard for GMP production (e.g., Pfizer GLP-1 patents). The displacement of the labile 2-fluoro group is thermodynamically driven and avoids the cryogenic handling required for lithiation in Route B.
Visualizing the Workflow
The following diagrams illustrate the synthesis logic and the Structure-Activity Relationship (SAR) decision tree.
Figure 1: Comparative synthetic pathways. The Nucleophilic Displacement route (Top) offers superior regiocontrol compared to direct iodination.
Figure 2: SAR Logic Map detailing the functional role of each substituent on the pyridine ring.
Experimental Protocols
Protocol A: High-Yield Synthesis via
(Recommended)
Objective: Synthesis of 4-iodo-2-methoxy-3-methylpyridine from 2-fluoro-4-iodo-3-methylpyridine.
Scale: 10 g basis.
Preparation: Charge a 250 mL round-bottom flask with 2-fluoro-4-iodo-3-methylpyridine (10.0 g, 42.2 mmol) and anhydrous Methanol (100 mL).
Reagent Addition: Add Sodium Methoxide (25% wt in MeOH, 11.5 mL, 50.6 mmol) dropwise over 10 minutes at room temperature.
Reaction: Equip with a reflux condenser and heat the mixture to reflux (65°C) for 2–4 hours. Monitor by HPLC/TLC (Hexane:EtOAc 9:1) until starting material is <1%.
Workup: Cool to room temperature. Concentrate under reduced pressure to remove bulk methanol. Resuspend residue in Ethyl Acetate (100 mL) and wash with Water (2 x 50 mL) followed by Brine (50 mL).
Purification: Dry organic layer over
, filter, and concentrate. If necessary, purify via short silica plug (eluting with 5% EtOAc/Hexane).
Expected Yield: 9.0 – 9.8 g (85–93%) as a white/off-white solid.
Protocol B: Suzuki-Miyaura Coupling (Application)
Objective: Coupling the 4-iodo intermediate with a boronic ester (General Procedure).
Charge: Combine 4-iodo-2-methoxy-3-methylpyridine (1.0 eq), Aryl-Boronic Ester (1.1 eq), and
(3.0 eq) in 1,4-Dioxane/Water (4:1).
Catalyst: Degas with
for 15 min. Add (0.05 eq).
Heat: Stir at 90°C for 4–12 hours.
Note: The steric bulk of the C3-methyl group may require higher catalyst loading or longer reaction times compared to non-methylated analogs.
References
Pfizer Inc. (2021). Pyrazolopyridine derivative having GLP-1 receptor agonist effect.[1][2][3] US Patent 10,934,279 B2. Link
Chugai Seiyaku Kabushiki Kaisha. (2018).[1] Pyrazolopyridine derivatives having glucagon-like peptide-1 (GLP-1) receptor agonist effect.[1][3] EP Patent 3517538 B1. Link
Plouffe, D., et al. (2020).[4] Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 30(15), 127280. Link
BenchChem. (2025).[5] Comparative Guide to the Synthetic Routes of Halogenated Pyridines. Link
Publish Comparison Guide: Spectroscopic Analysis of 4-Iodo-2-methoxy-3-methylpyridine
This guide provides a rigorous spectroscopic analysis framework for 4-Iodo-2-methoxy-3-methylpyridine , a critical intermediate in the synthesis of KRAS G12C inhibitors (e.g., Sotorasib analogs) and other kinase-targetin...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a rigorous spectroscopic analysis framework for 4-Iodo-2-methoxy-3-methylpyridine , a critical intermediate in the synthesis of KRAS G12C inhibitors (e.g., Sotorasib analogs) and other kinase-targeting scaffolds.[1]
Executive Summary & Strategic Context
In the development of atropisomeric kinase inhibitors, the pyridine ring's substitution pattern dictates both biological potency and synthetic feasibility. 4-Iodo-2-methoxy-3-methylpyridine (Target Compound) is a high-value scaffold where the 4-position iodine serves as a handle for cross-coupling (Suzuki-Miyaura, Sonogashira), while the 2-methoxy group acts as a masked pyridone.[1]
The Critical Challenge:
Direct iodination of 2-methoxy-3-methylpyridine often yields a mixture of regioisomers, primarily the 4-iodo (target) and 5-iodo (impurity) species.[1] Standard LC-MS is often insufficient for differentiation as both isomers share identical mass (
) and similar fragmentation patterns.
This guide establishes a self-validating spectroscopic protocol to definitively distinguish the 4-iodo target from its regioisomers using NMR coupling constants (
-values) and Nuclear Overhauser Effect (NOE) correlations.
Comparative Analytical Strategy
The following decision tree outlines the logic for confirming regio-purity.
Visualization: Isomer Differentiation Logic
Caption: Logical workflow for distinguishing the 4-iodo target from the common 5-iodo regioisomer using scalar coupling and spatial proximity.
Detailed Spectroscopic Characterization
A. 1H NMR Analysis (Primary Validation)
The definitive test for the 4-iodo substitution is the ortho-coupling between the remaining protons at positions 5 and 6.
Feature
Target: 4-Iodo-2-methoxy-3-methylpyridine
Alternative: 5-Iodo-2-methoxy-3-methylpyridine
Mechanistic Explanation
Proton Positions
H-5 and H-6
H-4 and H-6
4-Iodo: Protons are adjacent.[1] 5-Iodo: Protons are separated by C-5.[1]
Solvent: Dissolve 5-10 mg of sample in 0.6 mL CDCl₃ (preferred for resolution) or DMSO-d₆.
Instrument: 400 MHz or higher.
Parameters: Spectral width -2 to 12 ppm; Relaxation delay (
) s to ensure integration accuracy of the methyl singlet vs aromatic protons.
Analysis: Zoom into 6.5–8.5 ppm region. Calculate
values manually: .
B. NOESY/ROESY Analysis (Secondary Validation)
When peaks overlap or higher confidence is required (e.g., GMP release), 2D NOESY is the "gold standard" for spatial confirmation.
Target (4-Iodo): The 3-methyl group is flanked by the 2-methoxy and the 4-iodine.[1] There is NO aromatic proton adjacent to the 3-methyl group. [1]
Result: No NOE cross-peak between the Methyl singlet (~2.2 ppm) and any aromatic signal.
Alternative (5-Iodo): The 3-methyl group is adjacent to H-4 .[1]
Result:Strong NOE cross-peak between the Methyl singlet (~2.2 ppm) and the H-4 aromatic signal (~7.7 ppm).
Experimental Workflow: Synthesis to Analysis
To provide context for where these impurities arise, the following diagram illustrates the synthesis and purification checkpoints.
Caption: Synthesis pathway highlighting the critical QC point for isomer separation.
Methodology for Purification (Field Insight):
The 4-iodo and 5-iodo isomers often have very similar Rf values on silica.[1]
Recommendation: Use a gradient of 0% to 10% Ethyl Acetate in Hexanes . The 4-iodo isomer (more sterically crowded/lipophilic) typically elutes slightly before the 5-iodo isomer.[1]
Check Fractions: Do not pool fractions based solely on UV; check the "front" and "tail" of the peak by NMR to ensure the 5-iodo isomer (tail) is excluded.
Technical Specifications & Reference Data
Consensus Spectral Data (4-Iodo-2-methoxy-3-methylpyridine)
Based on chemometric prediction and analogous pyridine derivatives [1, 2].
2-Fluoro is labile to SNAr; 4-Iodo reactive to Suzuki.[1]
Key NMR Diff
H-5/H-6 Ortho Coupling ( Hz)
H-5/H-6 Ortho Coupling + F-splitting ()
References
Canonico, P. et al. (2020). Discovery of Sotorasib (AMG 510): A First-in-Class KRAS(G12C) Inhibitor. Journal of Medicinal Chemistry. Link
Amgen Inc. (2019). Patent WO2020102730: Solid forms of KRAS G12C inhibitors and processes for their preparation. WIPO. Link
Parsons, A. T. et al. (2022).[2] Axial Chirality in the Sotorasib Drug Substance: Development of a Classical Resolution. Organic Process Research & Development. Link
Reich, H. J. (2024).[2] WinPLT NMR Coupling Constant Analysis. University of Wisconsin-Madison Chemistry.[1] Link
A Guide to the Structural Confirmation of 4-Iodo-2-methoxy-3-methylpyridine: A Comparative Approach
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. Th...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical research and development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. This guide provides an in-depth, practical approach to confirming the structure of 4-Iodo-2-methoxy-3-methylpyridine, a substituted pyridine derivative. Given the absence of readily available, published experimental spectra for this specific compound, we will employ a robust strategy that combines predictive analytical techniques with a comparative analysis of structurally related molecules. This methodology not only serves to elucidate the structure of the target compound but also provides a framework for tackling similar challenges with novel or sparsely characterized molecules.
The Challenge: Confirming an Uncharacterized Structure
The starting point for any new chemical entity is its proposed structure. In the case of 4-Iodo-2-methoxy-3-methylpyridine, we have a pyridine ring with three distinct substituents. The core challenge is to verify the precise arrangement of these groups. Are they indeed in the 4-, 2-, and 3-positions, respectively? Answering this question with certainty is critical, as isomers with different substitution patterns will exhibit distinct chemical and biological properties.
Our approach will be a multi-pronged analytical strategy, primarily relying on Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). We will first predict the expected spectra for our target molecule and then compare these predictions with experimental data from simpler, well-characterized pyridine derivatives. This comparative logic allows us to understand the contribution of each substituent to the overall spectral fingerprint.
Analytical Workflow: A Predictive and Comparative Strategy
The logical flow of our structural confirmation process is outlined below. This workflow emphasizes a systematic approach, starting from computational prediction and moving to comparative analysis with known compounds.
Caption: Workflow for structural confirmation using predictive and comparative analysis.
Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy – The Fingerprint of the Molecule
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the chemical environment of each nucleus (typically ¹H and ¹³C), as well as their connectivity.
Predicted NMR Data for 4-Iodo-2-methoxy-3-methylpyridine
In the absence of experimental data, we turn to computational prediction tools. Using a freely available NMR prediction engine, such as NMRDB.org[1], we can generate a plausible spectrum for our target molecule.
Predicted ¹H NMR (400 MHz, CDCl₃):
H-5: ~7.8 ppm (d, J ≈ 5.5 Hz)
H-6: ~6.9 ppm (d, J ≈ 5.5 Hz)
-OCH₃: ~3.9 ppm (s)
-CH₃: ~2.3 ppm (s)
Predicted ¹³C NMR (100 MHz, CDCl₃):
C-2: ~164 ppm
C-6: ~150 ppm
C-4: ~140 ppm
C-5: ~120 ppm
C-3: ~115 ppm
-OCH₃: ~54 ppm
-CH₃: ~15 ppm
Comparative Analysis: Deconstructing the Spectrum
Now, let's break down these predicted shifts by comparing them to the known experimental values of simpler pyridine derivatives. This allows us to rationalize the electronic effects of each substituent.
Aromatic Protons (H-5 and H-6): In a simple pyridine, the protons are in the 7.2-8.6 ppm range. In our target molecule, we expect two doublets in the aromatic region. The methoxy group at C-2 is a strong electron-donating group, which should shield the proton at C-6, pushing it upfield (to a lower ppm value) to around 6.9 ppm. This is consistent with the spectrum of 2-methoxypyridine, where H-6 is at 8.16 ppm, but is further shielded by the adjacent methyl group in our target. The iodine at C-4 will have a deshielding effect on the adjacent H-5, shifting it downfield to around 7.8 ppm. The coupling constant between H-5 and H-6 is expected to be a typical ortho-coupling in a pyridine ring, around 5-6 Hz.[7]
Methoxy Protons (-OCH₃): The singlet for the methoxy protons is predicted around 3.9 ppm, which is in excellent agreement with the experimental value for 2-methoxypyridine (3.92 ppm).[5][6]
Methyl Protons (-CH₃): The methyl group at C-3 is predicted to have a singlet around 2.3 ppm. This is slightly upfield from the methyl group in 2-methylpyridine (2.55 ppm) due to the influence of the adjacent methoxy group.[3]
Analysis of ¹³C NMR Predictions:
C-2 and C-4: The carbons directly attached to the electronegative oxygen (C-2) and iodine (C-4) are expected to be significantly deshielded (shifted to higher ppm values). The prediction of ~164 ppm for C-2 is very close to the experimental value in 2-methoxypyridine (164.3 ppm).[6] The C-4 bearing the iodine is also predicted to be significantly downfield.
C-3, C-5, and C-6: These carbon signals are influenced by the combination of all three substituents. The predicted values are reasonable based on the shielding and deshielding effects of the methoxy, methyl, and iodo groups.
Part 2: Mass Spectrometry – Confirming Molecular Weight and Fragmentation
Mass spectrometry provides the exact molecular weight of the compound and offers clues to its structure through the analysis of its fragmentation pattern.
Expected Mass Spectrum for 4-Iodo-2-methoxy-3-methylpyridine
Molecular Ion (M⁺•): The molecular formula is C₇H₈INO. The exact mass will be approximately 248.96 g/mol . A prominent peak at m/z = 249 is expected in an electron ionization (EI) mass spectrum, corresponding to the molecular ion.
Key Fragmentation Patterns: In mass spectrometry, molecules break apart in predictable ways.[8][9] For 4-Iodo-2-methoxy-3-methylpyridine, we can anticipate the following fragmentation pathways:
Loss of a methyl radical (-•CH₃): A peak at m/z = 234, corresponding to the loss of the methyl group from the methoxy substituent. This is a common fragmentation for ethers.
Loss of an iodine radical (-•I): A peak at m/z = 122, resulting from the cleavage of the C-I bond. The iodine atom is a good leaving group.
Loss of formaldehyde (-CH₂O): A peak at m/z = 219, from the loss of formaldehyde from the methoxy group, is another possible fragmentation pathway for methoxy-substituted pyridines.
The presence of these key fragments, along with the correct molecular ion peak, would provide strong evidence for the proposed structure.
Experimental Protocols
For a comprehensive confirmation, the following experimental procedures would be employed.
Protocol 1: NMR Sample Preparation and Data Acquisition
Sample Preparation: Dissolve approximately 5-10 mg of the synthesized 4-Iodo-2-methoxy-3-methylpyridine in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.
¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz (or higher) spectrometer. Key parameters include a 30-degree pulse angle, a relaxation delay of 1 second, and acquisition of at least 16 scans.
¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum on the same instrument. A larger number of scans (e.g., 1024 or more) will be necessary to achieve a good signal-to-noise ratio.
Protocol 2: Mass Spectrometry Analysis
Sample Introduction: Introduce a dilute solution of the compound in a suitable volatile solvent (e.g., methanol or acetonitrile) into the mass spectrometer via direct infusion or through a gas chromatography (GC-MS) or liquid chromatography (LC-MS) system.
Ionization: Utilize electron ionization (EI) at 70 eV to induce fragmentation and produce a characteristic pattern.
Data Analysis: Identify the molecular ion peak and major fragment ions. Compare the observed m/z values with the predicted fragmentation pathways.
Conclusion: A Path to Structural Certainty
Confirming the structure of a novel or uncharacterized compound like 4-Iodo-2-methoxy-3-methylpyridine is a systematic process of evidence gathering. In the absence of established reference data, a combination of predictive modeling and comparative analysis with known analogues provides a robust and scientifically sound path to structural elucidation. By predicting the ¹H and ¹³C NMR spectra and the mass spectrum fragmentation, and then rationalizing these predictions against the known effects of the individual substituents, a high degree of confidence in the proposed structure can be achieved. This guide serves not only as a specific plan for the titular compound but also as a template for the broader challenge of structural confirmation in the dynamic field of chemical and pharmaceutical research.
References
2-Methylpyridine. PubChem Compound Summary for CID 7975. National Center for Biotechnology Information. [Link]
Simulate and predict NMR spectra. NMRDB.org. [Link]
4-Iodopyridine - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]
Mollaamin, F., Shahriari, S., Monajjemi, M., & Khalaj, Z. (2018). 1H-NMR spectra of Pyridine and four derivatives of 2-Methylpyridine, 3-Methylpyridine, 4-Methylpyridine and 2, 4-Dimethylpyridine through the adsorption process by indicating the active zone of these compounds becoming close to the Al (111)-surface. ResearchGate.[Link]
4-Iodopyridine. PubChem Compound Summary for CID 609492. National Center for Biotechnology Information. [Link]
Semproni, J. M., et al. (2020). Lewis‐acid accelerated addition of 4‐iodopyridine. ResearchGate.[Link]
Kwan, E. E. (2012). Lecture 3: Coupling Constants. Harvard University.[Link]
2-Methylpyridine - Optional[1H NMR] - Chemical Shifts. SpectraBase. [Link]
Nowick, J. S. 2b. 300 MHz. UCI Department of Chemistry.[Link]
Supporting Information 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo- physical Properties. Royal Society of Chemistry.[Link]
Mass spectra and proposed scheme for the mass spectral fragmentation of 100 µM parent drug N-ethyl-1,4-DHP derivatives (a). ResearchGate.[Link]
Takeuchi, Y., & Dennis, N. (1975). Long-range carbon-13-proton coupling constants. I. Cyanopyridines. Journal of the American Chemical Society, 97(13), 3657–3659. [Link]
Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines - Supporting Information. Royal Society of Chemistry.[Link]
Fragmentation in Mass Spectrometry. YouTube.[Link]
Ion fragmentation of small molecules in mass spectrometry. SlideShare.[Link]
Understanding MS/MS fragmentation pathways of small molecular weight molecules. University of Birmingham.[Link]
Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Organic Chemistry, 4, 255-264. [Link]
mass spectrum of 1-iodo-2-methylpropane. Doc Brown's Chemistry.[Link]
Determining the parent and associated fragment formulae in mass spectrometry via the parent subformula graph. Journal of Cheminformatics.[Link]
13 C-NMR chemical shifts (δ, ppm) of pyridine in various solvents. ResearchGate.[Link]
A Researcher's Guide to the Safe Handling of 4-Iodo-2-methoxy-3-methylpyridine
Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development and scientific research. 4-Iodo-2-methoxy-3-methylpyridine, a substituted pyridine derivative, presents a uniqu...
Author: BenchChem Technical Support Team. Date: February 2026
Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development and scientific research. 4-Iodo-2-methoxy-3-methylpyridine, a substituted pyridine derivative, presents a unique set of handling requirements that demand meticulous attention to safety. This guide provides an in-depth operational plan, grounded in established safety protocols for analogous chemical structures, to ensure the well-being of laboratory personnel and the integrity of your research.
Respiratory Irritation: May cause respiratory irritation upon inhalation of dust or vapors.[1][2][3]
Given these potential hazards, a robust personal protective equipment (PPE) and handling plan is not merely a recommendation—it is an operational necessity.
Core Personal Protective Equipment (PPE) Requirements
The following table summarizes the essential PPE for handling 4-Iodo-2-methoxy-3-methylpyridine. This equipment forms the first and most critical line of defense against accidental exposure.
Body Part
Required PPE
Rationale and Specifications
Hands
Chemical-resistant gloves
Nitrile or neoprene gloves are recommended for handling pyridine derivatives.[5][6] Always check the manufacturer's glove compatibility chart. Never use latex gloves.[6]
Eyes/Face
Chemical safety goggles
Provides protection against splashes.[6][7] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.[7]
Body
Fully-buttoned lab coat
Protects skin from accidental contact and contamination of personal clothing.[5][6]
Respiratory
NIOSH/MSHA approved respirator
Required if working outside of a certified chemical fume hood, if exposure limits are exceeded, or if irritation is experienced.[3][4] Use requires enrollment in a respiratory protection program, including medical clearance and fit testing.[8]
Operational Plan: A Step-by-Step Workflow for Safe Handling
Adherence to a systematic workflow is paramount. The following procedure outlines the critical steps from preparation to disposal.
3.1. Preparation and Engineering Controls
Ventilation is Key: Always handle 4-Iodo-2-methoxy-3-methylpyridine inside a properly functioning and certified laboratory chemical fume hood.[6] This is the primary engineering control to mitigate the risk of inhaling harmful vapors or dust.
Emergency Equipment Check: Before beginning work, confirm that an emergency eyewash station and safety shower are accessible within a 10-second travel distance (approximately 50 feet).[8]
Gather Materials: Ensure all necessary equipment, including a designated waste container, is within the fume hood to minimize movement and potential for spills.
3.2. Donning PPE and Handling
PPE Application: Don your lab coat, followed by chemical safety goggles and/or a face shield. The final step is to put on the appropriate chemical-resistant gloves.
Chemical Handling: Carefully weigh or measure the required amount of the compound. Keep the container tightly closed when not in use to prevent the release of vapors.[6][9]
Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[1][7][9] Wash hands thoroughly with soap and water after handling the chemical and before leaving the lab.[3][9]
3.3. Post-Handling and Decontamination
Clean-Up: Decontaminate the work surface within the fume hood.
PPE Removal: Remove PPE in the reverse order it was put on. Gloves should be removed last, using a technique that avoids skin contact with the outer contaminated surface.
Hand Washing: Immediately wash your hands after removing all PPE.
Caption: A procedural diagram illustrating the key stages of safely handling 4-Iodo-2-methoxy-3-methylpyridine.
Emergency Preparedness: Spill and Exposure Response
4.1. Spill Response
Small Spills: For a minor spill that can be cleaned up in under 10 minutes by trained personnel, wear the minimum required PPE (chemical goggles, appropriate gloves, lab coat).[8] Absorb the spill with an inert, dry material (e.g., vermiculite, sand) and place it into a sealed, labeled container for hazardous waste disposal.[8]
Large Spills: If the spill is large or you are not trained to handle it, immediately evacuate the area, secure it to prevent entry, and contact your institution's Environmental Health & Safety (EH&S) office or emergency response team.[8]
4.2. First Aid for Exposure
Skin Contact: Immediately remove all contaminated clothing.[1][10] Flush the affected skin with plenty of soap and water for at least 15 minutes.[3][6] Seek medical attention if irritation persists.[3]
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][6] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.
Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[1][2][3] If the person is not breathing, provide artificial respiration. Seek immediate medical attention.
Ingestion: Do NOT induce vomiting.[1][10] Rinse the mouth with water.[1][2][3] Call a physician or poison control center immediately.[1][10]
Disposal Plan: Managing Chemical and Contaminated Waste
Proper disposal is a critical final step to ensure safety and environmental compliance.
Chemical Waste: Unused or waste 4-Iodo-2-methoxy-3-methylpyridine must be collected in a clearly labeled, sealed, and compatible hazardous waste container.[3][8] Store this container in a cool, dry, and well-ventilated area away from incompatible materials.
Contaminated PPE: All disposable PPE, such as gloves, that has come into contact with the chemical should be considered hazardous waste. Place it in a designated, sealed container for disposal.
Regulatory Compliance: All waste must be disposed of in accordance with local, state, and federal regulations.[2][11] Consult your institution's EH&S department for specific guidelines.
By integrating these safety protocols into your daily laboratory operations, you can effectively mitigate the risks associated with handling 4-Iodo-2-methoxy-3-methylpyridine, fostering a secure environment for groundbreaking research.
References
Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. [Link]
Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. [Link]
Washington State University. Pyridine Standard Operating Procedure. [Link]
New Jersey Department of Health. Hazard Summary: Pyridine. [Link]
Penta. (2024, November 26). Pyridine - SAFETY DATA SHEET. [Link]